3-Deoxy-D-xylo-hexose

• CAS: 4005-35-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure and Conformation of 3-Deoxy-D-xylo-hexose

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the structural and conformational properties of 3-Deoxy-D-xylo-hexose, a deoxy sugar of significant interest in glycobiology and medicinal chemistry. The absence of the hydroxyl group at the C-3 position introduces unique stereoelectronic effects that profoundly influence its three-dimensional structure and behavior in solution. This document delves into the linear and cyclic forms of the molecule, with a detailed exploration of the conformational isomerism of its pyranose and furanose rings. We will examine the equilibrium between the dominant chair conformations of the pyranose form and the various puckered conformations of the furanose form. Methodologies for the structural elucidation and conformational analysis of 3-Deoxy-D-xylo-hexose, including Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling, will be discussed in detail. Furthermore, the known biological significance of this and related 3-deoxy-hexoses will be reviewed, highlighting their potential as therapeutic agents and biological probes.

Introduction: The Significance of Deoxygenation at the C-3 Position

Monosaccharides, the fundamental building blocks of carbohydrates, exhibit a remarkable diversity of structures and functions. The specific arrangement of hydroxyl groups along the carbon backbone dictates their chemical reactivity, conformational preferences, and biological roles. The selective removal of a hydroxyl group, a process known as deoxygenation, can dramatically alter these properties. 3-Deoxy-D-xylo-hexose, a derivative of D-galactose (also known as D-xylo-hexose), is characterized by the absence of a hydroxyl group at the C-3 position. This seemingly minor modification has profound implications for the molecule's stability and conformational landscape.

The removal of the C-3 hydroxyl group in hexopyranoses has been shown to destabilize the pyranose ring, leading to a significant increase in the proportion of the furanose form in aqueous solution. This shift in the pyranose-furanose equilibrium is a critical consideration in understanding the biological activity of 3-deoxy sugars. Furthermore, the absence of this key functional group alters the hydrogen-bonding network and steric interactions within the molecule, thereby influencing the conformational preferences of both the pyranose and furanose rings. Understanding these structural nuances is paramount for the rational design of carbohydrate-based drugs and probes that target specific biological processes. For instance, derivatives of 3-deoxy-D-xylo-hexose, such as TDP-3-amino-3,4,6-trideoxy-alpha-D-xylo-hexopyranose, are immediate precursors to biologically significant unusual sugars like desosamine, a component of macrolide antibiotics[1].

Structural Elucidation of 3-Deoxy-D-xylo-hexose

Linear and Cyclic Forms

Like most hexoses, 3-Deoxy-D-xylo-hexose exists in equilibrium between its open-chain (acyclic) form and cyclic hemiacetal forms in solution[2][3]. The open-chain form possesses an aldehyde group at C-1 and a primary alcohol at C-6. However, this form is typically a minor component of the equilibrium mixture.

The cyclic forms are predominant and arise from the intramolecular nucleophilic attack of one of the hydroxyl groups on the electrophilic aldehyde carbon. Attack by the C-5 hydroxyl group results in a six-membered ring structure known as a pyranose, while attack by the C-4 hydroxyl group leads to a five-membered ring structure called a furanose. Each of these cyclic forms can exist as two anomers, designated as α and β, depending on the stereochemistry at the newly formed chiral center, the anomeric carbon (C-1).

Pyranose-Furanose Tautomerism

The equilibrium between the pyranose and furanose forms, known as tautomerism, is a dynamic process influenced by various factors, including temperature, solvent, and the specific structure of the monosaccharide[3][4]. For most aldohexoses, the pyranose form is overwhelmingly favored due to its greater thermodynamic stability. However, the deoxygenation at the C-3 position in 3-Deoxy-D-xylo-hexose is expected to significantly impact this equilibrium. Studies on the related 3-deoxy-D-ribo-hexose have demonstrated a notable increase in the proportion of the furanose form in solution compared to its hydroxylated counterpart[5]. This suggests that the C-3 hydroxyl group plays a crucial role in stabilizing the pyranose ring. The absence of this group in 3-Deoxy-D-xylo-hexose likely reduces the steric hindrance and alters the electronic environment in a way that makes the furanose ring more accessible.

Caption: Equilibrium between the ⁴C₁ and ¹C₄ chair conformations of the pyranose ring.

Furanose Ring Conformation: Pseudorotation

The five-membered furanose ring is also non-planar and adopts a continuous series of puckered conformations described by the concept of pseudorotation. The two most common conformations are the envelope (E) and twist (T) forms. In an envelope conformation, four of the ring atoms are coplanar, while the fifth is displaced from the plane. In a twist conformation, two adjacent atoms are displaced in opposite directions from the plane of the other three. The specific puckering of the furanose ring in 3-Deoxy-D-xylo-hexose will depend on a delicate balance of steric and electronic factors, and its characterization requires advanced spectroscopic and computational techniques. A detailed analysis of the furanose ring conformation can be achieved by examining the vicinal proton-proton coupling constants within the ring.[6]

Methodologies for Structural and Conformational Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful experimental technique for determining the structure and conformation of carbohydrates in solution.

The analysis of the ¹H NMR spectrum of 3-Deoxy-D-xylo-hexose can provide a wealth of information about its structure and conformation. The chemical shifts of the ring protons are sensitive to their local electronic environment, while the vicinal proton-proton coupling constants (³JHH) are related to the dihedral angles between the coupled protons through the Karplus equation.

For the pyranose form, the magnitude of the ³JHH values can be used to distinguish between axial and equatorial orientations of the protons and thus determine the dominant chair conformation. For example, a large coupling constant (typically 8-10 Hz) between two vicinal protons indicates a trans-diaxial relationship, which is characteristic of the ⁴C₁ chair conformation for many hexopyranoses. Conversely, smaller coupling constants are indicative of axial-equatorial or equatorial-equatorial relationships. The analysis of coupling constants in xylopyranosides has been instrumental in characterizing their conformational equilibria.[7][8]

• Sample Preparation: Dissolve a precisely weighed sample of 3-Deoxy-D-xylo-hexose in a suitable deuterated solvent (e.g., D₂O) to a concentration of 5-10 mM.

• Data Acquisition: Acquire a one-dimensional ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher) at a controlled temperature.

• Spectral Analysis:

  • Assign all proton resonances using two-dimensional NMR techniques such as COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy).

  • Measure the chemical shifts (δ) and vicinal proton-proton coupling constants (³JHH) for all ring protons.

• Conformational Interpretation:

  • Use the measured ³JHH values in conjunction with the Karplus equation to estimate the dihedral angles between adjacent protons.

  • Compare the experimentally derived dihedral angles with the theoretical values for the ideal ⁴C₁ and ¹C₄ chair conformations to determine the predominant conformation(s) in solution.

Caption: Workflow for NMR-based conformational analysis of 3-Deoxy-D-xylo-hexose.

Computational Modeling

Computational methods, particularly Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations, are invaluable tools for complementing experimental data and providing deeper insights into the conformational landscape of carbohydrates.

DFT calculations can be used to determine the relative energies of different conformations of 3-Deoxy-D-xylo-hexose in the gas phase or in solution (using implicit solvent models). By optimizing the geometries of the ⁴C₁, ¹C₄, boat, and skew-boat conformations of the pyranose form, as well as various puckered conformations of the furanose form, their relative stabilities can be predicted. Furthermore, DFT methods can be employed to calculate theoretical NMR parameters, such as chemical shifts and coupling constants, which can then be compared with experimental data to validate the computational model.[9][10]

MD simulations provide a dynamic picture of the conformational behavior of 3-Deoxy-D-xylo-hexose in a fully solvated environment. These simulations can reveal the time-averaged populations of different conformers and the pathways of interconversion between them. This information is crucial for understanding the flexibility of the molecule and how it might interact with biological macromolecules.

Biological Significance

Deoxy sugars play crucial roles in a variety of biological processes, often serving as recognition elements in molecular interactions. The absence of a hydroxyl group can render a sugar resistant to enzymatic degradation or alter its binding affinity for proteins.

While the specific biological roles of 3-Deoxy-D-xylo-hexose are not as extensively studied as those of other deoxy sugars, its structural similarity to biologically important molecules suggests potential applications. For instance, as mentioned earlier, its derivatives are precursors to antibiotics.[1] Furthermore, the modification of the C-3 position in hexoses is a common strategy in the development of glycosidase inhibitors and other carbohydrate-based therapeutics. The unique conformational properties of 3-Deoxy-D-xylo-hexose may allow it to serve as a specific probe for studying carbohydrate-protein interactions or as a scaffold for the design of novel bioactive compounds.

Conclusion

The structure and conformation of 3-Deoxy-D-xylo-hexose are intricately linked and are significantly influenced by the absence of the C-3 hydroxyl group. This deoxygenation leads to a complex interplay of steric and electronic effects that govern the pyranose-furanose equilibrium and the conformational preferences of the cyclic forms. A comprehensive understanding of these properties, achieved through a combination of advanced experimental techniques like NMR spectroscopy and sophisticated computational modeling, is essential for elucidating the biological functions of this and related deoxy sugars and for harnessing their potential in drug discovery and development. Further research into the specific biological targets and mechanisms of action of 3-Deoxy-D-xylo-hexose and its derivatives is warranted to fully exploit their therapeutic and scientific potential.

References

• Chang, C.-W. T., & Liu, H.-w. (2002). Synthesis of TDP-3-amino-3,4,6-trideoxy-alpha-D-xylo-hexopyranose--the immediate precursor of TDP-alpha-D-desosamine. Bioorganic & Medicinal Chemistry Letters, 12(11), 1493–1496. [Link]

• Kirschner, K. N., & Woods, R. J. (2013). Conformational Properties of α- or β-(1→6)-Linked Oligosaccharides: Hamiltonian Replica Exchange MD Simulations and NMR Experiments. The Journal of Physical Chemistry B, 117(39), 11536–11553. [Link]

• Kuttner, J., et al. (2022). Between Two Chairs: Combination of Theory and Experiment for the Determination of the Conformational Dynamics of Xylosides. Chemistry – A European Journal, 28(1), e202103494. [Link]

• Czarnecki, R., et al. (2023). Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides. Antibiotics, 12(5), 906. [Link]

• Angyal, S. J., & Pickles, V. A. (1972). Equilibria between pyranoses and furanoses. III. Deoxyaldoses. The stability of furanoses. Australian Journal of Chemistry, 25(8), 1695-1710. [Link]

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• Zhang, W., et al. (2007). 3-Deoxy-β-d-ribo-hexopyranose (3-deoxy-β-d-glucopyranose). Acta Crystallographica Section E: Structure Reports Online, 63(10), o4076. [Link]

• Zhang, W., et al. (2019). Isopropyl 3‐deoxy‐α‐d‐ribo‐hexopyranoside (isopropyl 3‐deoxy‐α‐d‐glucopyranoside). Acta Crystallographica Section E: Crystallographic Communications, 75(11), 1674-1678. [Link]

• Zhang, W., et al. (2022). Nonconventional NMR Spin-Coupling Constants in Oligosaccharide Conformational Modeling: Structural Dependencies Determined from a Combination of Experimental and Computational Approaches. ACS Omega, 7(28), 23950–23966. [Link]

• Allouche, F., et al. (2024). Theoretical Study of Α and Β Anomers of Dodecanoyl Xylopyranose Stability using DFT Method. AIJR Proceedings, 1-10. [Link]

• de Leeuw, F. A. A. M., & Altona, C. (1982). Conformational analysis of β-D-ribo-, β-D-deoxyribo-, β-D-arabino-, β-D-xylo-, and β-D-lyxo-nucleosides from proton–proton coupling constants. Journal of the Chemical Society, Perkin Transactions 2, (3), 375-384. [Link]

• Bennett, C. S., & Galan, M. C. (2018). Influence of Configuration at the 4- and 6-Positions on the Conformation and Anomeric Reactivity and Selectivity of 7-Deoxyheptopyranosyl Donors: Discovery of a Highly Equatorially-Selective L-glycero-D-gluco-Heptopyranosyl Donor. The Journal of Organic Chemistry, 83(15), 8089–8104. [Link]

• Czarnecki, R., et al. (2023). Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides. Antibiotics, 12(5), 906. [Link]

• Bhadran, A., et al. (2013). Synthesis of 1,6-anhydro-4-deoxy-β-DL-xylo-hexopyranose. Carbohydrate Research, 375, 7-12. [Link]

• Corzana, F., et al. (2021). Reverse Anomeric Effects in Pyranose and Furanose Isomers in Schiff Bases of d-Galactosamine. The Journal of Organic Chemistry, 86(20), 14066–14078. [Link]

• Nivedha, A. K., et al. (2021). Ring-chain tautomerism of D-galactose showing the pyranose, furanose, and open-chain forms. [Link]

• De Bruyn, A., et al. (1985). 1H NMR Study of 2-Deoxy-D-Arabino-Hexopyranose (2-Deoxy Glucopyranose), 2-Deoxy-D-Lyxo-Hexopyranose (2-Deoxy Galactopyranose) and 2′-Deoxy Lactose. Shift Increment Studies in 2-Deoxy Carbohydrates. Bulletin des Sociétés Chimiques Belges, 94(11-12), 955-964. [Link]

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The Biological Role of 3-Deoxy-D-xylo-hexose in Metabolic Pathways: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the biological role of 3-Deoxy-D-xylo-hexose, a synthetic deoxysugar, with a focus on its interactions with and modulation of key metabolic pathways. While not a substrate for a major metabolic route, 3-Deoxy-D-xylo-hexose serves as a valuable tool for researchers, scientists, and drug development professionals. Its primary functions are as a metabolic inhibitor and a probe for studying complex biological processes. This guide will delve into its synthesis, its role as a modulator of glycosaminoglycan biosynthesis and glycolysis, and its potential applications in research and therapeutic development. Detailed experimental protocols and data visualization are provided to facilitate practical application of this knowledge.

Introduction to 3-Deoxy-D-xylo-hexose

3-Deoxy-D-xylo-hexose is a monosaccharide derivative characterized by the absence of a hydroxyl group at the C-3 position of the D-xylo-hexose (D-galactose) carbon skeleton.[1] This seemingly minor structural modification has profound implications for its biological activity, rendering it a fascinating subject for metabolic studies. Unlike its parent sugar, 3-Deoxy-D-xylo-hexose is not readily metabolized by cellular machinery. Instead, it acts as a competitive inhibitor or a modulator of various enzymatic processes, making it a powerful tool for dissecting complex metabolic networks.

The primary interest in 3-Deoxy-D-xylo-hexose stems from its potential to interfere with pathways that are crucial for cell growth and proliferation, such as glycosaminoglycan (GAG) synthesis and glycolysis.[1] Its ability to mimic natural sugars allows it to be recognized by cellular transport systems and enzymes, while its modified structure prevents the completion of subsequent metabolic steps. This guide will explore the known biological roles of 3-Deoxy-D-xylo-hexose, with a particular emphasis on its application as a research tool and its potential in drug development.

Synthesis of 3-Deoxy-D-xylo-hexose

The utility of 3-Deoxy-D-xylo-hexose in biological research is contingent upon its availability in a pure form. Several synthetic methods have been developed to produce this compound. An improved and convenient synthesis was developed to facilitate biological studies focusing on its effects on glycosaminoglycan synthesis in liver cells.[1] The general synthetic strategy involves:

• Protection of hydroxyl groups: Key hydroxyl groups on a suitable starting material, such as a D-galactose derivative, are protected to ensure regioselectivity in the subsequent steps.

• Selective activation of the C-3 position: The hydroxyl group at the C-3 position is selectively activated, often by converting it into a good leaving group like a mesylate or tosylate.

• Reductive deoxygenation: The activated C-3 position is then subjected to reductive deoxygenation to remove the hydroxyl group.

• Deprotection: Finally, the protecting groups are removed to yield 3-Deoxy-D-xylo-hexose.

The availability of efficient synthetic routes is crucial for producing the quantities of 3-Deoxy-D-xylo-hexose required for in-depth biological investigations.[1]

Biological Role as a Metabolic Modulator

The primary biological significance of 3-Deoxy-D-xylo-hexose lies in its ability to modulate metabolic pathways. Its structural similarity to natural hexoses allows it to enter cells and interact with enzymes, but the absence of the C-3 hydroxyl group often leads to inhibitory effects.

Inhibition of Glycosaminoglycan (GAG) Synthesis

Glycosaminoglycans (GAGs) are long, unbranched polysaccharides that are major components of the extracellular matrix and play crucial roles in cell signaling, adhesion, and proliferation.[2] The biosynthesis of GAGs is initiated by the attachment of a xylose residue to a core protein, followed by the sequential addition of other sugar units.[3][4]

Improved synthetic methods for 3-Deoxy-D-xylo-hexose were specifically developed to investigate its impact on GAG synthesis in liver cells.[1] The rationale behind this is that as a xylose analog, 3-Deoxy-D-xylo-hexose could potentially interfere with the initial steps of GAG biosynthesis. While specific studies detailing the precise mechanism of inhibition by 3-Deoxy-D-xylo-hexose are not extensively available, it is hypothesized that it may act as a competitive inhibitor of xylosyltransferase, the enzyme that initiates GAG synthesis.

Hypothesized Mechanism of GAG Synthesis Inhibition

Caption: Potential mechanism of glycolysis inhibition by 3-Deoxy-D-xylo-hexose.

Enzyme Inhibition: The Case of Lactose Synthase

Further evidence for the role of deoxy sugars as enzyme inhibitors comes from studies on lactose synthase. 4-deoxy-D-xylo-hexose, a structurally related compound, has been shown to be an inhibitor of lactose synthase. [5][6]Lactose synthase is a heterodimeric enzyme complex responsible for the synthesis of lactose in the mammary gland. The inhibitory effect of 4-deoxy-D-xylo-hexose suggests that the hydroxyl group at the C-4 position of the glucose acceptor molecule is crucial for substrate binding and catalysis. [5]Although not directly tested, it is plausible that 3-Deoxy-D-xylo-hexose could also exhibit inhibitory effects on other glycosyltransferases that recognize D-galactose or related structures.

Experimental Protocols

The following protocols are provided as a guide for researchers wishing to investigate the biological effects of 3-Deoxy-D-xylo-hexose. These are generalized protocols and may require optimization for specific cell types and experimental conditions.

Protocol for Assessing the Effect on Glycosaminoglycan (GAG) Synthesis

This protocol is designed to measure the impact of 3-Deoxy-D-xylo-hexose on the biosynthesis of sulfated GAGs in cultured cells.

Materials:

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• 3-Deoxy-D-xylo-hexose (sterile solution)

• [³⁵S]Sulfate (carrier-free)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell lysis buffer (e.g., RIPA buffer)

• DEAE-Sephacel or similar anion-exchange resin

• Wash buffers (low and high salt)

• Elution buffer (high salt with detergent)

• Scintillation cocktail and counter

Procedure:

• Cell Culture: Plate cells (e.g., hepatocytes, chondrocytes) in 6-well plates and grow to near confluency.

• Treatment: Replace the medium with fresh medium containing various concentrations of 3-Deoxy-D-xylo-hexose (e.g., 0, 10, 50, 100, 500 µM). A known GAG synthesis inhibitor (e.g., β-D-xyloside) can be used as a positive control. Incubate for 24 hours.

• Radiolabeling: Add [³⁵S]Sulfate to each well to a final concentration of 5-10 µCi/mL. Incubate for another 24 hours.

• Harvesting:

  • Collect the culture medium (containing secreted GAGs).

  • Wash the cell layer with PBS.

  • Lyse the cells with cell lysis buffer (containing cell-associated GAGs).

• GAG Isolation:

  • Apply the medium and cell lysate samples to pre-equilibrated DEAE-Sephacel columns.

  • Wash the columns with a low-salt buffer to remove unincorporated [³⁵S]Sulfate.

  • Wash with a high-salt buffer to remove non-specifically bound proteins.

  • Elute the sulfated GAGs with an elution buffer.

• Quantification:

  • Add the eluted samples to a scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the [³⁵S]Sulfate incorporation to the total protein content of the cell lysates. Compare the GAG synthesis in treated cells to the untreated control.

Workflow for GAG Synthesis Assay

Caption: Experimental workflow for assessing GAG synthesis.

Protocol for Assessing Glycolysis Inhibition

This protocol is adapted from methods used to study 2-deoxy-D-glucose and can be used to evaluate the effect of 3-Deoxy-D-xylo-hexose on glycolysis.

Materials:

• Cultured cells (e.g., cancer cell lines)

• Glucose-free culture medium

• 3-Deoxy-D-xylo-hexose

• 2-deoxy-D-[³H]glucose

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

• Lactate assay kit

• Protein assay kit (e.g., BCA)

Procedure:

A. Glucose Uptake Assay:

• Cell Plating: Seed cells in 24-well plates and allow them to adhere overnight.

• Pre-incubation: Wash the cells with glucose-free medium and then incubate them in glucose-free medium for 1 hour to deplete intracellular glucose.

• Treatment: Add glucose-free medium containing various concentrations of 3-Deoxy-D-xylo-hexose and 2-deoxy-D-[³H]glucose (e.g., 1 µCi/mL). Incubate for a short period (e.g., 10-30 minutes).

• Termination: Stop the uptake by washing the cells rapidly with ice-cold PBS.

• Lysis and Quantification: Lyse the cells and measure the radioactivity in the lysate using a scintillation counter. Determine the protein concentration of the lysate.

• Analysis: Normalize the radioactive counts to the protein concentration to determine the rate of glucose uptake.

B. Lactate Production Assay:

• Cell Plating: Plate cells in 6-well plates and grow to the desired confluency.

• Treatment: Replace the medium with fresh medium containing a standard amount of glucose and various concentrations of 3-Deoxy-D-xylo-hexose.

• Incubation: Incubate the cells for 24-48 hours.

• Sample Collection: Collect the culture medium.

• Lactate Measurement: Measure the lactate concentration in the collected medium using a commercial lactate assay kit.

• Normalization: Harvest the cells and determine the total protein content.

• Analysis: Normalize the lactate production to the total protein content and compare the treated samples to the untreated control.

Data Presentation

Quantitative data from studies on deoxy sugars can be effectively presented in tables for clear comparison.

Table 1: Comparative Inhibitory Effects of Deoxy Sugars on Metabolic Processes (Hypothetical Data)

Deoxy Sugar	Target Pathway/Enzyme	Cell Type	IC₅₀ (mM)	Reference
2-Deoxy-D-glucose	Glycolysis	Various Cancer Cells	1-10	[7]
3-Deoxy-D-glucose	Glycolysis	Prostate Cancer Cells	~0.5-1	[7]
4-Deoxy-D-xylo-hexose	Lactose Synthase	Bovine Mammary Gland	Weak Inhibitor	[5]
3-Deoxy-D-xylo-hexose	Glycosaminoglycan Synthesis	Hepatocytes	To be determined	N/A
3-Deoxy-D-xylo-hexose	Glycolysis	Various	To be determined	N/A

Note: IC₅₀ values are highly dependent on the specific cell line and experimental conditions.

Applications in Research and Drug Development

3-Deoxy-D-xylo-hexose and related deoxy sugars are valuable assets in the toolkit of researchers and drug developers.

• Metabolic Probes: These molecules can be used to probe the function and regulation of metabolic pathways. By observing the cellular response to the inhibition of a specific step, researchers can gain insights into the interconnectivity of metabolic networks. [7]* Target Validation: Deoxy sugars can be used to validate enzymes as potential drug targets. If inhibition of a specific enzyme by a deoxy sugar analog leads to a desired cellular outcome (e.g., cancer cell death), it strengthens the rationale for developing more potent and specific inhibitors against that target.

• Drug Discovery Lead Compounds: While deoxy sugars themselves may have limitations as therapeutic agents due to their sugar-like nature (e.g., potential for off-target effects, pharmacokinetic challenges), they can serve as starting points for the design and synthesis of more drug-like molecules. [8]* Cancer Research: The reliance of many cancers on glycolysis makes deoxy sugars like 3-Deoxy-D-xylo-hexose promising candidates for further investigation as anticancer agents. [9]* Glycobiology Research: The study of deoxy sugars contributes to our understanding of the substrate specificity of glycosyltransferases and other carbohydrate-modifying enzymes, which is fundamental to the field of glycobiology. [8]

Conclusion

3-Deoxy-D-xylo-hexose, while not a central player in endogenous metabolic pathways, holds significant promise as a tool for metabolic research and a potential lead for drug development. Its ability to act as an inhibitor of key cellular processes, such as glycosaminoglycan synthesis and potentially glycolysis, provides a means to dissect these complex pathways and identify novel therapeutic targets. The detailed protocols and conceptual frameworks presented in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize 3-Deoxy-D-xylo-hexose and other deoxy sugars in their investigations, ultimately contributing to a deeper understanding of cellular metabolism and the development of new therapeutic strategies.

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• Weimer, M. R., Bahr, C., J M enke, T., & Blank, L. M. (2024). Metabolic bottlenecks of Pseudomonas taiwanensis VLB120 during growth on d-xylose via the Weimberg pathway. Microbial Cell Factories, 23(1), 126.
• Romano, A. H. (1982). 6-deoxy-D-glucose and D-xylose: Analogs for the Study of D-glucose Transport by Mouse 3T3 Cells. Journal of Cellular Physiology, 111(1), 77-82.
• Sęktas, A., & Gisch, N. (2023). Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides. Antibiotics, 12(5), 894.
• Meijnen, J. P., de Winde, J. H., & Ruijssenaars, H. J. (2012). Establishment of Oxidative d-Xylose Metabolism in Pseudomonas putida S12. Applied and Environmental Microbiology, 78(10), 3880-3888.
• Woodward, B., Taylor, N. F., & Brunt, R. V. (1975). The effect of 3-deoxy-3-fluoro-d-glucose on Saccharomyces cerevisiae. Canadian Journal of Microbiology, 21(4), 445-448.
• DeAngelis, P. L. (2012). Glycosaminoglycan polysaccharide biosynthesis and production: today and tomorrow. Applied Microbiology and Biotechnology, 94(2), 295-305.
• Domingues, R., Bondar, M., Palolo, I., & Cesário, M. T. (2021). Xylose Metabolism in Bacteria. Encyclopedia, 1(3), 819-834.
• David, G., Bernfield, M., & van den Berghe, H. (1992). β-D-xylosides stimulate GAG synthesis in chondrocyte cultures due to elevation of the extracellular GAG domains, accompanied by the depletion of the intra-pericellular GAG pools, with alterations in the GAG profiles. Connective Tissue Research, 28(4), 275-289.
• Yu, Y., Russell, R. N., Thorson, J. S., & Liu, H. W. (1992). Mechanistic studies of the biosynthesis of 3,6-dideoxyhexoses in Yersinia pseudotuberculosis. Purification and stereochemical analysis of CDP-D-glucose oxidoreductase. The Journal of Biological Chemistry, 267(9), 5868-5875.
• Sęktas, A., & Gisch, N. (2023). Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides. Antibiotics, 12(5), 894.
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• Kuberan, B., & Esko, J. D. (2014). Synthesis of Fluorophore-Tagged Xylosides That Prime Glycosaminoglycan Chains. PLoS ONE, 9(1), e85112.
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An In-Depth Technical Guide to 3-Deoxy-D-xylo-hexose: From Discovery to Application

Abstract

This technical guide provides a comprehensive overview of 3-Deoxy-D-xylo-hexose, a naturally occurring deoxysugar of significant interest to researchers in carbohydrate chemistry, drug discovery, and molecular biology. The absence of a hydroxyl group at the C-3 position imparts unique chemical and biological properties to this monosaccharide, influencing the bioactivity of the larger molecules it constitutes. This guide delves into the historical context of its discovery through the isolation of complex natural products, its prevalence in the microbial and plant kingdoms, and the intricate biosynthetic pathways responsible for its formation. Furthermore, we present a detailed examination of its chemical synthesis, spectroscopic characterization, and its pivotal role in the therapeutic effects of notable compounds such as cardiac glycosides and antibiotics. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, providing both foundational knowledge and practical insights into the study and application of 3-Deoxy-D-xylo-hexose.

Introduction: The Significance of Deoxygenation at C-3

Deoxy sugars, carbohydrates in which one or more hydroxyl groups have been replaced by a hydrogen atom, represent a fascinating and biologically important class of monosaccharides. The removal of a hydroxyl group, a seemingly subtle structural modification, can profoundly alter the chemical reactivity, conformational flexibility, and biological recognition of a sugar molecule. 3-Deoxy-D-xylo-hexose, the subject of this guide, is a prime example of such a functionally significant deoxysugar. Its structure, derived from D-glucose by the removal of the hydroxyl group at the C-3 position, is a key component of a variety of natural products, endowing them with specific biological activities. Understanding the discovery, natural occurrence, and synthesis of this unique monosaccharide is paramount for harnessing its potential in medicinal chemistry and biotechnology.

Discovery and Natural Occurrence

The discovery of 3-Deoxy-D-xylo-hexose is intrinsically linked to the study of complex natural products, particularly cardiac glycosides and microbial secondary metabolites. While a singular, celebrated moment of its isolation as a free monosaccharide is not prominent in the historical record, its existence was revealed through the meticulous structural elucidation of these larger, bioactive molecules.

A Key Component of Cardiac Glycosides

Cardiac glycosides are a class of naturally occurring steroids, famously extracted from the foxglove plant (Digitalis purpurea), that have been used for centuries to treat heart conditions.[1][2] The therapeutic effects of these compounds, such as digoxin and digitoxin, are attributed to their ability to inhibit the Na+/K+-ATPase pump in cardiac muscle cells.[3] The glycosidic portion of these molecules, typically attached at the C-3 position of the steroid aglycone, is crucial for their pharmacokinetic and pharmacodynamic properties.[3]

One of the common deoxysugars found in cardiac glycosides is digitoxose, a 2,6-dideoxy-D-ribo-hexose. While not identical, the discovery and characterization of digitoxose in the early 20th century paved the way for the identification of other deoxysugars, including 3-Deoxy-D-xylo-hexose, in similar natural products. The presence of these deoxysugars was found to be critical for the biological activity of the parent compounds.[4]

Microbial Origins: Antibiotics and Polysaccharides

The microbial world, particularly actinomycetes, is a rich source of bioactive secondary metabolites, many of which are glycosylated.[5] 3-Deoxy-D-xylo-hexose and its derivatives are integral components of various antibiotics.[5] The sugar moieties in these antibiotics are often essential for their mechanism of action, playing a role in target recognition and binding. The biosynthesis of these deoxysugars is a fascinating area of research, with dedicated gene clusters encoding the enzymes responsible for the multi-step conversion of common sugars like D-glucose into their deoxygenated counterparts.

Furthermore, 3-Deoxy-D-xylo-hexose has been identified as a constituent of the lipopolysaccharides (LPS) of certain Gram-negative bacteria. The LPS, a major component of the outer membrane, is crucial for the structural integrity of the bacteria and plays a significant role in their interaction with the host immune system. The presence of unique deoxysugars in the O-antigen portion of the LPS contributes to the serological diversity of bacterial strains.

Biosynthesis: The Enzymatic Pathway to Deoxygenation

The natural synthesis of 3-Deoxy-D-xylo-hexose is a multi-step enzymatic process that begins with a common precursor, typically D-glucose. The biosynthesis of deoxysugars generally occurs while the sugar is activated as a nucleotide diphosphate (NDP) sugar, most commonly thymidine diphosphate (TDP).[5]

The key steps in the biosynthesis of a 3-deoxysugar from TDP-D-glucose are as follows:

• Dehydration: The process is initiated by a TDP-D-glucose 4,6-dehydratase, which removes a molecule of water from the sugar, forming TDP-4-keto-6-deoxy-D-glucose.[5]

• Epimerization/Rearrangement: A subsequent enzyme catalyzes a rearrangement or epimerization at C-3 and C-5.

• Reduction: The final step involves the reduction of the keto group at C-4 by a ketoreductase to yield the final deoxysugar.

The specific enzymes and the precise sequence of events can vary between different organisms and for the biosynthesis of different deoxysugars. The genes encoding these enzymes are often found clustered together in the genome of the producing organism, facilitating their coordinated expression.

Caption: Generalized biosynthetic pathway of a 3-deoxysugar.

Chemical Synthesis: A Laboratory Approach

The chemical synthesis of 3-Deoxy-D-xylo-hexose and its derivatives is a crucial aspect of its study, enabling researchers to obtain pure samples for biological testing and to create novel analogs with potentially enhanced therapeutic properties. Several synthetic routes have been developed, often starting from readily available monosaccharides like D-glucose or D-galactose.

A common strategy involves the selective protection of hydroxyl groups, followed by the activation of the C-3 hydroxyl group and its subsequent reductive removal.

General Synthetic Strategy

A representative synthetic approach can be outlined as follows:

• Protection of Hydroxyl Groups: The starting monosaccharide is treated with protecting groups to mask all hydroxyl groups except the one at the C-3 position. This often involves the formation of acetals or silyl ethers.

• Activation of the C-3 Hydroxyl Group: The free hydroxyl group at C-3 is converted into a good leaving group, such as a tosylate or mesylate.

• Reductive Deoxygenation: The activated C-3 position is then subjected to reduction, typically using a hydride reagent like lithium aluminum hydride (LiAlH4) or through a radical-mediated deoxygenation reaction (e.g., Barton-McCombie deoxygenation).

• Deprotection: Finally, the protecting groups are removed to yield the desired 3-Deoxy-D-xylo-hexose.

Caption: General workflow for the chemical synthesis of 3-Deoxy-D-xylo-hexose.

Detailed Experimental Protocol: Synthesis of Methyl 3-Deoxy-α-D-xylo-hexopyranoside

This protocol describes a representative synthesis of a derivative of 3-Deoxy-D-xylo-hexose, starting from a readily available glucose derivative.

Materials:

• Methyl 4,6-O-benzylidene-α-D-glucopyranoside

• Tosyl chloride

• Pyridine

• Lithium aluminum hydride (LiAlH4)

• Dry tetrahydrofuran (THF)

• Sodium methoxide in methanol

• Standard laboratory glassware and purification equipment (chromatography columns, etc.)

Procedure:

• Selective Tosylation at C-2 and C-3:

  • Dissolve methyl 4,6-O-benzylidene-α-D-glucopyranoside in a minimal amount of cold, dry pyridine.

  • Slowly add 2.2 equivalents of tosyl chloride portion-wise while maintaining the temperature at 0°C.

  • Allow the reaction to stir at room temperature for 24-48 hours, monitoring by TLC until the starting material is consumed.

  • Pour the reaction mixture into ice-water and extract with dichloromethane.

  • Wash the organic layer sequentially with cold dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ditosylated product.

• Reductive Deoxygenation at C-3:

  • Caution: LiAlH4 is a highly reactive and flammable reagent. Handle with extreme care under an inert atmosphere.

  • Suspend an excess of LiAlH4 in dry THF under an argon or nitrogen atmosphere.

  • Add a solution of the crude ditosylated product in dry THF dropwise to the LiAlH4 suspension at 0°C.

  • After the addition is complete, allow the reaction to warm to room temperature and then reflux for 4-6 hours.

  • Cool the reaction to 0°C and carefully quench the excess LiAlH4 by the sequential dropwise addition of water, 15% NaOH solution, and then more water.

  • Filter the resulting precipitate and wash thoroughly with THF.

  • Concentrate the filtrate to yield the crude methyl 4,6-O-benzylidene-3-deoxy-α-D-xylo-hexopyranoside.

• Deprotection of the Benzylidene Acetal:

  • Dissolve the crude product from the previous step in a solution of sodium methoxide in methanol.

  • Stir the reaction at room temperature until TLC analysis indicates the complete removal of the benzylidene group.

  • Neutralize the reaction with an acidic ion-exchange resin.

  • Filter the resin and concentrate the filtrate.

  • Purify the resulting residue by column chromatography on silica gel to obtain pure methyl 3-deoxy-α-D-xylo-hexopyranoside.

Spectroscopic Characterization

Table 1: Representative Spectroscopic Data for a 3-Deoxy-D-xylo-hexose Derivative

Compound	Spectroscopic Method	Key Features
Methyl 3-azido-2,3-dideoxy-α-D-arabino-hexopyranoside	1H NMR, 13C NMR, X-ray Crystallography	Adopts a 4C1 conformation.[1]
6-deoxy-D-altrose	1H NMR, 13C NMR	Exists as a mixture of α and β anomers in both pyranose and furanose forms in aqueous solution.

Note: Specific chemical shift values can vary depending on the solvent and the specific derivative.

Biological Significance and Applications

The deoxygenation at the C-3 position of the hexose ring has profound implications for the biological activity of the molecules in which it is found.

Modulation of Cardiac Glycoside Activity

In cardiac glycosides, the nature of the sugar residues significantly influences the potency and pharmacokinetic properties of the drug.[3] The presence of deoxysugars like 3-Deoxy-D-xylo-hexose can affect the binding affinity of the glycoside to its target, the Na+/K+-ATPase, and can also impact its absorption, distribution, metabolism, and excretion (ADME) profile. The study of synthetic cardiac glycoside analogs with varying sugar moieties is an active area of research aimed at developing safer and more effective drugs for cardiovascular diseases.

Essential Component of Antibiotics

As mentioned earlier, many antibiotics owe their bioactivity to the presence of deoxysugar units.[5] These sugars are often involved in the molecular recognition of the antibiotic's target, which can be a ribosomal subunit, a cell wall component, or a specific enzyme. The deoxygenation at C-3 can contribute to the conformational rigidity of the sugar ring and can also influence its interactions with the target through hydrophobic and van der Waals forces. The engineering of deoxysugar biosynthetic pathways holds promise for the generation of novel antibiotic analogs with improved efficacy against drug-resistant bacteria.

Future Directions

The study of 3-Deoxy-D-xylo-hexose and other deoxysugars continues to be a vibrant field of research. Future investigations are likely to focus on several key areas:

• Elucidation of Novel Biosynthetic Pathways: The discovery of new microorganisms and the application of advanced genomic and metabolomic techniques will undoubtedly lead to the identification of novel deoxysugar biosynthetic pathways and enzymes with unique catalytic activities.

• Combinatorial Biosynthesis and Glycoengineering: The ability to manipulate deoxysugar biosynthetic gene clusters will enable the production of a wide range of "unnatural" natural products with altered glycosylation patterns. This approach, known as glycoengineering, has the potential to generate new drug candidates with improved therapeutic properties.

• Chemical Synthesis of Complex Glycans: The development of more efficient and stereoselective methods for the chemical synthesis of oligosaccharides containing deoxysugars will be crucial for detailed structure-activity relationship studies and for the development of carbohydrate-based therapeutics.

• Understanding the Role of Deoxysugars in Biological Recognition: Further studies are needed to fully understand the molecular basis for the role of deoxysugars in biological recognition processes, such as protein-carbohydrate and cell-cell interactions.

Conclusion

3-Deoxy-D-xylo-hexose stands as a testament to the profound impact of subtle structural modifications on the function of biological molecules. From its cryptic discovery within the complex structures of natural products to its crucial role in the therapeutic effects of life-saving drugs, this deoxysugar continues to capture the attention of scientists across multiple disciplines. A deeper understanding of its discovery, natural occurrence, biosynthesis, and chemical synthesis will undoubtedly pave the way for new innovations in drug development and biotechnology. This guide has aimed to provide a solid foundation for researchers embarking on the study of this fascinating and important monosaccharide.

References

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• 2. Synthesis of methyl alpha-D-glucopyranosyl-(1-->4)-alpha-D-galactopyranoside and methyl alpha-D-xylo-hex-4-ulopyranosyl-(1-->4)-alpha-D-galactopyranoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 5. Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides - PMC [pmc.ncbi.nlm.nih.gov]

The Enzymatic Architecture of 3-Deoxy-D-xylo-hexose Formation: A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Significance of 3-Deoxy-D-xylo-hexose in Modern Drug Discovery

Deoxy sugars are integral components of numerous bioactive natural products, including antibiotics, anticancer agents, and immunosuppressants. Their unique structural features, particularly the absence of hydroxyl groups at specific positions, are often crucial for biological activity, influencing molecular recognition, binding affinity, and metabolic stability. Among these, 3-Deoxy-D-xylo-hexose, a rare deoxysugar, represents a valuable building block in the synthesis of novel therapeutics. Understanding the enzymatic machinery responsible for its biosynthesis is paramount for developing chemoenzymatic and synthetic biology approaches to produce these complex molecules and their derivatives. This guide provides an in-depth technical overview of the enzymatic basis for 3-Deoxy-D-xylo-hexose formation, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Core Biosynthetic Pathway: A Trifecta of Enzymatic Transformations

The formation of 3-Deoxy-D-xylo-hexose from a common precursor like Glucose-1-Phosphate is a multi-step enzymatic cascade. The biosynthesis is initiated with the activation of the sugar as a nucleotide diphosphate (NDP) derivative, most commonly dTDP-D-glucose or UDP-D-glucose. This activation is crucial as it provides the necessary leaving group for subsequent enzymatic reactions. The core pathway to 3-Deoxy-D-xylo-hexose involves three key enzymatic steps: 6-dehydration, 3-dehydration, and stereospecific 4-reduction.

Figure 1: Proposed enzymatic pathway for the biosynthesis of 3-Deoxy-D-xylo-hexose.

Enzyme 1: NDP-D-Glucose 4,6-Dehydratase - The Gateway to Deoxysugars

The committed step in the biosynthesis of most 6-deoxysugars is the conversion of an NDP-D-hexose to its corresponding NDP-4-keto-6-deoxy-D-hexose derivative. This reaction is catalyzed by a highly conserved family of NAD⁺-dependent enzymes known as NDP-D-glucose 4,6-dehydratases.

Mechanism and Rationale

The mechanism of 4,6-dehydratases is a fascinating example of intramolecular redox chemistry.[1] It proceeds through a three-step process within a single active site:

• Oxidation: The enzyme utilizes a tightly bound NAD⁺ to oxidize the C4 hydroxyl group of the sugar to a ketone.

• Dehydration: The resulting C4-keto intermediate facilitates the elimination of a water molecule from C5 and C6, forming a C5-C6 unsaturated intermediate.

• Reduction: The hydride, originally at C4 and now on the newly formed NADH, is transferred to C6 of the unsaturated intermediate, yielding the final 4-keto-6-deoxy product and regenerating the enzyme-bound NAD⁺.

This intricate mechanism ensures the irreversible formation of the 6-deoxy functionality, priming the sugar for further modifications.

Experimental Protocol: Expression, Purification, and Assay of a 4,6-Dehydratase

This protocol is adapted from established procedures for the characterization of TDP-D-glucose 4,6-dehydratases.[2]

1. Expression and Purification:

• Gene Synthesis and Cloning: The gene encoding the putative 4,6-dehydratase is synthesized with codon optimization for E. coli expression and cloned into a suitable expression vector (e.g., pET-28a(+)) with an N-terminal His₆-tag.

• Protein Expression: The expression vector is transformed into E. coli BL21(DE3) cells. Cells are grown in LB medium supplemented with the appropriate antibiotic at 37°C to an OD₆₀₀ of 0.6-0.8. Protein expression is induced with 0.5 mM IPTG, and the culture is incubated for an additional 16-20 hours at 18°C.

• Cell Lysis and Purification: Cells are harvested by centrifugation, resuspended in lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF), and lysed by sonication. The lysate is clarified by centrifugation, and the supernatant containing the His-tagged protein is loaded onto a Ni-NTA affinity column. The column is washed with wash buffer (lysis buffer with 20 mM imidazole), and the protein is eluted with elution buffer (lysis buffer with 250 mM imidazole).

• Purity Assessment: The purity of the eluted protein is assessed by SDS-PAGE. The purified protein is dialyzed against a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol) and stored at -80°C.

2. Enzyme Assay:

• Principle: The activity of the 4,6-dehydratase can be monitored by observing the formation of the 4-keto-6-deoxy product, which exhibits an increased absorbance at 320 nm upon treatment with an alkali due to the formation of a chromophore.

• Reaction Mixture: A typical reaction mixture (100 µL) contains 50 mM Tris-HCl (pH 8.0), 1 mM NDP-D-glucose, and 1-5 µg of the purified enzyme.

• Procedure: The reaction is initiated by the addition of the enzyme and incubated at 37°C for a defined period (e.g., 10-30 minutes). The reaction is stopped by the addition of 100 µL of 1 M NaOH.

• Detection: The absorbance of the resulting solution is measured at 320 nm. The concentration of the product can be calculated using a molar extinction coefficient determined for the specific NDP-4-keto-6-deoxy-D-glucose derivative under alkaline conditions.

Enzyme 2: C3-Dehydratase - Forging the 3-Deoxy Moiety

The removal of the C3 hydroxyl group is a critical step in the formation of 3-Deoxy-D-xylo-hexose. This transformation is catalyzed by a PLP-dependent C3-dehydratase. The biosynthesis of other 3,6-dideoxyhexoses, such as colitose, provides a well-characterized model for this reaction.[3][4]

Mechanism and Rationale

The C3-dehydratase (e.g., ColD in colitose biosynthesis) employs a pyridoxal-5'-phosphate (PLP) cofactor to facilitate the dehydration reaction. The proposed mechanism involves:

• Schiff Base Formation: The C4-keto group of the NDP-4-keto-6-deoxy-D-glucose substrate reacts with the pyridoxamine-5'-phosphate (PMP) form of the cofactor (which is generated from PLP and an amino group donor in a preceding half-reaction) to form a Schiff base intermediate.

• Dehydration: A conserved active site residue, often a histidine, acts as a general base to abstract a proton from C3, leading to the elimination of the C3-hydroxyl group and the formation of a C2-C3 unsaturated intermediate.

• Hydrolysis: The Schiff base is hydrolyzed to release the NDP-4-keto-3,6-dideoxy-D-glucose product and regenerate the PMP form of the enzyme.

Experimental Protocol: Characterization of a C3-Dehydratase

This protocol is based on methods used for characterizing PLP-dependent dehydratases.[3]

1. Expression and Purification:

• The expression and purification of the C3-dehydratase can be performed following a similar protocol as described for the 4,6-dehydratase, utilizing a His-tag for affinity chromatography. It is crucial to supplement the purification buffers with PLP (e.g., 50 µM) to ensure the cofactor is retained in the active site.

2. Enzyme Assay:

• Principle: The activity of the C3-dehydratase can be determined by a coupled spectrophotometric assay. The NDP-4-keto-3,6-dideoxy-D-glucose product serves as a substrate for the subsequent C4-reductase, and the consumption of NADPH by the reductase is monitored at 340 nm.

• Reaction Mixture: A typical coupled assay (200 µL) contains 50 mM HEPES buffer (pH 7.5), 0.5 mM NDP-4-keto-6-deoxy-D-glucose (the substrate for the C3-dehydratase), 0.2 mM NADPH, an excess of the purified C4-reductase (to ensure the reductase step is not rate-limiting), and 1-5 µg of the purified C3-dehydratase.

• Procedure: The reaction is initiated by the addition of the C3-dehydratase, and the decrease in absorbance at 340 nm is monitored over time using a spectrophotometer.

• Calculation: The rate of the reaction is calculated from the linear portion of the absorbance versus time plot using the molar extinction coefficient of NADPH at 340 nm (6220 M⁻¹cm⁻¹).[5]

Enzyme 3: C4-Reductase - Stereochemical Control of the Final Product

The final step in the biosynthesis of 3-Deoxy-D-xylo-hexose is the stereospecific reduction of the C4-keto group of NDP-4-keto-3,6-dideoxy-D-glucose. This reaction is catalyzed by an NADPH-dependent C4-reductase, which determines the final xylo-configuration of the sugar. The stereochemical outcome of this reduction is critical for the biological activity of the final natural product.

Mechanism and Rationale

The C4-reductases belong to the short-chain dehydrogenase/reductase (SDR) superfamily. The reaction mechanism involves the transfer of a hydride from the C4 position of the nicotinamide ring of NADPH to one face of the C4-keto group of the sugar substrate. The stereospecificity of this hydride transfer is dictated by the precise positioning of the substrate and cofactor within the enzyme's active site. The resulting hydroxyl group at C4 in the xylo configuration is on the opposite side of the ring from the C2 hydroxyl group.

Experimental Protocol: Analysis of a Stereospecific C4-Reductase

This protocol is adapted from the characterization of C4-reductases involved in deoxysugar biosynthesis.[6]

1. Expression and Purification:

• The expression and purification of the C4-reductase are carried out using the same methods described for the other enzymes, employing a His-tag and Ni-NTA affinity chromatography.

2. Enzyme Assay:

• Principle: The activity of the C4-reductase is directly measured by monitoring the consumption of NADPH at 340 nm.

• Reaction Mixture: A typical reaction mixture (200 µL) contains 50 mM HEPES buffer (pH 7.5), 0.5 mM NDP-4-keto-3,6-dideoxy-D-glucose, 0.2 mM NADPH, and 1-5 µg of the purified C4-reductase. The substrate, NDP-4-keto-3,6-dideoxy-D-glucose, can be generated in situ using the purified C3-dehydratase and its substrate, or synthesized chemically.

• Procedure: The reaction is initiated by the addition of the enzyme, and the decrease in absorbance at 340 nm is recorded.

• Kinetic Analysis: To determine the kinetic parameters (Kₘ and kcat), the initial rates of the reaction are measured at varying concentrations of the NDP-sugar substrate and a fixed, saturating concentration of NADPH. The data are then fitted to the Michaelis-Menten equation.

Quantitative Data Summary

The following table summarizes representative kinetic parameters for enzymes analogous to those in the proposed pathway for 3-Deoxy-D-xylo-hexose formation. It is important to note that these values are highly dependent on the specific enzyme, substrate, and assay conditions.

Enzyme Family	Example Enzyme	Substrate	Kₘ (µM)	kcat (s⁻¹)	Reference
4,6-Dehydratase	CDP-D-glucose 4,6-dehydratase (Yersinia pseudotuberculosis)	CDP-D-glucose	222	138.3	[1]
C3-Dehydratase	GDP-4-keto-6-deoxy-D-mannose-3-dehydratase (ColD)	GDP-4-keto-6-deoxymannose	N/A	N/A	[3]
C4-Reductase	C4-reductase (Campylobacter jejuni HS:5)	GDP-3,6-dideoxy-4-keto-α-d-threo-heptose	130 ± 20	1.8 ± 0.1	[6]

Note: N/A indicates that the specific kinetic parameters were not reported in the cited literature under standard Michaelis-Menten conditions.

Experimental Workflow and Logical Relationships

The characterization of the enzymatic pathway for 3-Deoxy-D-xylo-hexose formation follows a logical progression, from gene identification to the in vitro reconstitution of the entire pathway.

Figure 2: A comprehensive workflow for the elucidation of the 3-Deoxy-D-xylo-hexose biosynthetic pathway.

Conclusion and Future Perspectives

This technical guide has outlined the proposed enzymatic basis for the formation of 3-Deoxy-D-xylo-hexose, detailing the key enzymes, their mechanisms, and robust protocols for their characterization. The elucidation of this pathway opens up exciting avenues for the biocatalytic production of this valuable deoxysugar and its derivatives. Future research should focus on the identification and characterization of the specific genes and enzymes responsible for this pathway in various organisms. Furthermore, protein engineering efforts can be directed towards altering the substrate specificity and stereoselectivity of these enzymes to generate a diverse array of novel deoxysugars for drug discovery and development. The integration of these enzymatic steps into engineered microbial hosts holds the promise of sustainable and efficient production of complex glycosylated natural products.

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• Creuzenet, C. (2004). Characterization of CJ1293, a new UDP-GlcNAc C 6 dehydratase from Campylobacter jejuni. FEBS Letters, 559(1-3), 136–140. [Link]

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• Oh, T. J., et al. (2005). One-pot Enzymatic Production of dTDP-4-keto-6-deoxy-D-glucose from dTMP and Glucose-1-phosphate. Journal of Bioscience and Bioengineering, 100(5), 571-574. [Link]

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An In-Depth Technical Guide to 3-Deoxy-D-xylo-hexose in Microbial Metabolism: From Biosynthetic Intermediate to Specialized Glycoconjugates

Abstract

This technical guide provides a comprehensive examination of 3-Deoxy-D-xylo-hexose, a critical but often transient intermediate in specialized microbial metabolic pathways. Moving beyond central carbon metabolism, we delve into the biosynthesis of this deoxy sugar, its subsequent enzymatic modifications, and its ultimate incorporation into vital bacterial structures such as lipopolysaccharide (LPS) O-antigens and the glycosidic moieties of antibiotics. This document is structured to provide researchers, scientists, and drug development professionals with a foundational understanding of the enzymatic logic governing its formation, detailed experimental protocols for its study, and insights into its significance as a potential target for novel antimicrobial strategies.

Section 1: The Significance of Deoxy Sugars in Microbial Systems

In the vast landscape of microbial biochemistry, while hexoses like glucose dominate central metabolism, a specialized class of carbohydrates—deoxy sugars—plays a pivotal role in survival, pathogenicity, and secondary metabolite biosynthesis. These sugars are characterized by the replacement of one or more hydroxyl (-OH) groups with a hydrogen atom. This seemingly minor modification results in profound changes to the sugar's chemical properties, influencing the structure and function of the macromolecules they become part of.

6-deoxyhexoses, such as L-fucose and L-rhamnose, are well-documented components of bacterial cell wall polysaccharides[1]. The focus of this guide, 3-Deoxy-D-xylo-hexose, belongs to a more specific group of 3,6-dideoxyhexoses that are frequently found as components of the O-antigen in the lipopolysaccharides of Gram-negative bacteria, like Salmonella enterica[2]. In this context, these sugars are crucial determinants of serotype and act as a protective shield against host immune responses. Furthermore, their presence is integral to the biological activity of many classes of antibiotics, including macrolides, where the sugar moiety is essential for target binding and efficacy[3][4].

Unlike primary metabolic sugars, 3-Deoxy-D-xylo-hexose is not typically catabolized for energy. Instead, it serves as a committed intermediate within complex, multi-step enzymatic pathways. Understanding its biosynthesis is therefore critical for fields ranging from immunology to infectious disease and synthetic biology.

Section 2: The Biosynthetic Pathway of 3-Deoxy-D-xylo-hexose

The formation of 3-Deoxy-D-xylo-hexose derivatives is a multi-enzyme process that begins with a common, nucleotide-activated hexose. The general pathway involves a series of dehydration, epimerization, and reduction steps, with the nucleotide carrier (typically CDP or dTDP) serving as a crucial handle for enzymatic recognition.

The canonical pathway can be outlined as follows:

• Activation and Dehydration: The pathway initiates with a common precursor, such as CDP-D-glucose. The first committed step is catalyzed by an NAD+-dependent CDP-glucose 4,6-dehydratase . This enzyme oxidizes the C4 hydroxyl group and subsequently eliminates a water molecule from C5 and C6, yielding the highly reactive intermediate, CDP-6-deoxy-D-xylo-4-hexulose [2]. This 4-keto-6-deoxy intermediate is a common branch point in the biosynthesis of numerous deoxy sugars[1].

• C-3 Deoxygenation: This is the defining step in the formation of the 3-deoxy series. It is catalyzed by a dehydratase, often designated E1, which facilitates the removal of the C3 hydroxyl group. This reaction proceeds via an enediolate intermediate.

• Reduction: The final step involves the stereospecific reduction of the keto group at C4 by an NADPH-dependent reductase, often designated E3. This reduction establishes the final stereochemistry of the hexose.

This sequence of reactions results in the formation of a nucleotide-activated 3,6-dideoxyhexose, such as CDP-3,6-dideoxy-D-xylo-4-hexulose, which is a direct precursor that can be further modified[2].

Fig 1. Generalized biosynthetic pathway for a 3-deoxy-hexose derivative.

Section 3: Metabolic Fate and Biological Significance

The nucleotide-activated 3-Deoxy-D-xylo-hexose is not a metabolic endpoint. It is a versatile precursor that is channeled into at least two major pathways with profound biological implications.

• Incorporation into Lipopolysaccharide (LPS): In many Gram-negative bacteria, particularly pathogens like Salmonella, 3,6-dideoxyhexoses such as abequose (derived from a CDP-3,6-dideoxyhexose intermediate) are key components of the O-antigen repeats[2]. Glycosyltransferases specific to these unusual sugars catalyze their transfer from the nucleotide carrier to the growing polysaccharide chain. The resulting O-antigen is a primary surface antigen, crucial for bacterial virulence, serum resistance, and evasion of the host's innate and adaptive immune systems.

• Assembly of Antibiotic Glycosides: Many clinically important antibiotics, particularly from the macrolide and anthracycline families, are glycosides. The attached deoxy sugar moieties are often essential for their mechanism of action, influencing pharmacokinetics, target recognition, and potency[3][4]. The biosynthesis of these sugars, including precursors like TDP-3-amino-3,4,6-trideoxy-alpha-D-xylo-hexopyranose, follows a similar enzymatic logic of nucleotide activation, dehydration, and modification[3].

Fig 2. Major downstream metabolic fates of 3-deoxy-hexose intermediates.

Section 4: Methodologies for Studying 3-Deoxy-D-xylo-hexose Metabolism

Investigating transient intermediates requires a combination of genetic, biochemical, and analytical techniques. The following protocols and methodologies provide a framework for characterizing the enzymes and products of these specialized pathways.

Experimental Protocol: In Vitro Enzymatic Synthesis and Characterization

Principle: This protocol describes the recombinant expression of the biosynthetic enzymes and their use in a coupled, cell-free system to synthesize and verify the formation of nucleotide-activated deoxy sugar intermediates. This approach provides definitive evidence of enzyme function and produces analytical standards. The methodology is adapted from principles used in the synthesis of CDP-abequose[2].

Methodology:

• Gene Cloning and Protein Expression:

  • Identify the putative genes for the NDP-glucose 4,6-dehydratase (Eod), C-3 dehydratase (E1), and C-4 reductase (E3) from the microbial genome of interest.

  • Amplify the genes by PCR and clone them into a suitable expression vector (e.g., pET series for E. coli expression) with an affinity tag (e.g., 6xHis-tag) for purification.

  • Transform the expression plasmids into a suitable E. coli host strain (e.g., BL21(DE3)).

  • Grow the cells to mid-log phase (OD600 ≈ 0.6-0.8) and induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside).

  • Harvest cells by centrifugation and lyse them using sonication or a French press.

  • Purify the recombinant proteins using Ni-NTA affinity chromatography. Verify purity by SDS-PAGE.

• In Vitro Coupled Enzyme Reaction:

  • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2).

  • Combine the following components in a microcentrifuge tube:

    • NDP-D-glucose (starting substrate, e.g., 2 mM CDP-D-glucose).

    • NAD+ (cofactor for Eod, 1 mM).

    • NADPH (cofactor for E3, 2.5 mM).

    • Purified Eod enzyme (e.g., 5 µg).

    • Purified E1 and E3 enzymes (e.g., 5 µg each).

    • Reaction buffer to a final volume of 100 µL.

  • Incubate the reaction at an optimal temperature (e.g., 30-37°C) for 1-2 hours.

  • Terminate the reaction by heat inactivation (95°C for 5 min) or by adding an equal volume of cold ethanol to precipitate the proteins[2].

  • Centrifuge to remove precipitated protein and collect the supernatant for analysis.

• Analysis of Products:

  • Analyze the supernatant using the analytical techniques described in Section 4.2. Compare the results to a negative control reaction lacking one of the enzymes.

Fig 3. Workflow for in vitro synthesis and analysis of deoxy sugar intermediates.

Detection and Quantification

The analysis of these polar, often unstable, nucleotide sugars requires specialized techniques. No single method is sufficient, and a combination is often necessary for unambiguous identification.

Technique	Principle	Advantages	Disadvantages	Citations
HPLC-DAD/MSMS	Separation by liquid chromatography followed by detection via Diode Array (UV-Vis) and Mass Spectrometry.	High sensitivity and specificity. Allows for quantification and structural inference from fragmentation patterns.	Requires derivatization for some sugars. Isomers can be difficult to separate.	[2][5]
GC-MS	Separation of volatile derivatives by gas chromatography followed by mass spectrometry.	Excellent for structural analysis of the sugar moiety after hydrolysis and derivatization. Provides characteristic fragmentation patterns.	Destructive method. Requires hydrolysis of the nucleotide, losing information about the full structure.	[2]
NMR Spectroscopy	Nuclear Magnetic Resonance provides detailed information on the chemical environment of each atom in the molecule.	The gold standard for unambiguous structure elucidation of purified compounds.	Requires relatively large amounts of pure sample (mg scale). Low sensitivity.	[2][6]

Causality in Method Selection: The choice of analytical method is dictated by the experimental goal. HPLC-MS is the workhorse for initial detection, verification of enzymatic activity, and quantification due to its sensitivity and throughput[2][5]. When a novel compound is discovered or for absolute structural proof, the reaction must be scaled up to produce enough material for NMR analysis, which provides incontrovertible structural data[2].

Section 5: Implications for Drug Development

The biosynthetic pathways of specialized deoxy sugars represent a promising, yet underexplored, area for antimicrobial drug development.

• Novel Antimicrobial Targets: Since these pathways are often essential for bacterial virulence (via LPS) but are absent in humans, the enzymes involved (e.g., dehydratases, epimerases) are attractive targets for novel inhibitors. A drug that blocks O-antigen synthesis could render a pathogen susceptible to the host immune system, acting as an "anti-virulence" agent.

• Glycoengineering of Natural Products: The modular nature of antibiotic biosynthesis allows for the genetic manipulation of these pathways. By introducing or modifying genes involved in deoxy sugar formation, it is possible to create novel antibiotic variants with altered sugar moieties. This "glycodiversification" can lead to compounds with improved efficacy, novel mechanisms of action, or the ability to overcome existing resistance mechanisms. Metabolic engineering strategies, such as pathway rewiring and cofactor balancing, are crucial for optimizing the microbial strains used for this purpose[7][8].

Section 6: Conclusion and Future Directions

3-Deoxy-D-xylo-hexose and its derivatives are not mere metabolic curiosities; they are fundamental building blocks that underpin critical aspects of microbial life, from structural integrity and pathogenicity to the production of life-saving medicines. This guide has illuminated the core biosynthetic logic, provided a practical framework for experimental investigation, and highlighted the therapeutic potential locked within these pathways.

Future research should focus on:

• Enzyme Mechanism and Structure: Elucidating the high-resolution crystal structures of the key biosynthetic enzymes to enable structure-based drug design.

• Pathway Discovery: Genome mining and functional genomics to discover novel deoxy sugar biosynthetic pathways in a wider range of microorganisms.

• Synthetic Biology Applications: Harnessing these enzymatic pathways in engineered microbial chassis for the controlled, scalable production of valuable glycochemicals and modified natural products.

By continuing to unravel the complexities of these specialized metabolic routes, the scientific community can pave the way for a new generation of therapeutics and biotechnological innovations.

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theoretical properties of 3-Deoxy-D-xylo-hexose

An In-Depth Technical Guide to the Theoretical Properties of 3-Deoxy-D-xylo-hexose

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxysugars are foundational components in a vast array of bioactive natural products, where their presence is critical for molecular recognition, stability, and overall pharmacological activity.[1][2] Among these, 3-Deoxy-D-xylo-hexose represents a structurally significant monosaccharide whose theoretical properties offer profound insights into the subtle yet impactful effects of deoxygenation on carbohydrate chemistry and biology. This guide provides a detailed exploration of the core theoretical attributes of 3-Deoxy-D-xylo-hexose, from its conformational landscape and spectroscopic signatures to its chemical reactivity and implications for drug design. By synthesizing computational analysis with established chemical principles, this document serves as an essential resource for professionals seeking to leverage the unique characteristics of deoxysugars in their research and development endeavors.

Introduction: The Significance of Deoxygenation at C-3

A deoxysugar is a carbohydrate in which a hydroxyl group has been replaced by a hydrogen atom.[1] This seemingly minor modification dramatically alters the molecule's electronic and steric properties, influencing its reactivity, solubility, and biological function.[1][3] 3-Deoxy-D-xylo-hexose is a member of the hexose family, structurally derived from its parent sugar D-glucose by the specific removal of the hydroxyl group at the C-3 position.

The strategic removal of this particular hydroxyl group disrupts the hydrogen-bonding network and alters the molecule's polarity and conformational flexibility.[3] In the context of drug development, deoxysugars are recognized for enhancing the efficacy of antibiotics and other therapeutic agents by improving their binding affinity to biological targets and increasing membrane permeability.[1][4] Understanding the intrinsic is therefore crucial for predicting its behavior in complex biological systems and for its rational application in medicinal chemistry and glycobiology.

Molecular Structure and Stereochemistry

Like most hexoses, 3-Deoxy-D-xylo-hexose exists in equilibrium between its open-chain aldehyde form and, more predominantly, its cyclic hemiacetal structures.[5][6] The intramolecular reaction between the C-1 aldehyde and the C-5 hydroxyl group forms a six-membered ring known as a pyranose. Reaction with the C-4 hydroxyl group can also occur, yielding a five-membered furanose ring, though the pyranose form is generally more stable for aldohexoses.[7][8]

The key structural features are:

• D-Configuration: The stereochemistry at C-5, the chiral center furthest from the anomeric carbon, is analogous to that of D-glyceraldehyde.[5]

• xylo-Configuration: This defines the stereochemistry of the chiral centers. In the parent D-glucose, the hydroxyl groups at C-2, C-4, and C-5 are equatorial, while the C-3 hydroxyl is axial in the most stable chair conformation. Deoxygenation at C-3 removes this axial hydroxyl group.

• Anomerism: The formation of the cyclic hemiacetal creates a new chiral center at C-1 (the anomeric carbon), resulting in two stereoisomers, or anomers: α and β. In the α-anomer, the C-1 hydroxyl group is typically axial, while in the β-anomer, it is equatorial.[6]

Theoretical Conformational Analysis

The three-dimensional shape of a sugar is paramount to its function, dictating how it interacts with enzymes and receptors. The conformational landscape of 3-Deoxy-D-xylo-hexose is primarily defined by the pyranose ring, which adopts non-planar chair conformations to minimize torsional and steric strain.[5]

Pyranose Ring Conformations

The pyranose ring of 3-Deoxy-D-xylo-hexose predominantly exists in two chair conformations: the ⁴C₁ and ¹C₄ forms. For most D-aldohexoses, the ⁴C₁ conformation is significantly more stable as it allows the bulky substituents (hydroxyl groups and the hydroxymethyl group at C-5) to occupy equatorial positions, minimizing steric clashes.

The removal of the axial hydroxyl group at the C-3 position in the ⁴C₁ chair of the parent D-glucose would be expected to relieve 1,3-diaxial strain. However, computational studies using Density Functional Theory (DFT) have revealed that C-3 deoxygenation can impart a degree of instability compared to deoxygenation at other positions, such as C-2 or C-4.[9] This suggests a complex interplay of electronic and steric effects where the loss of the C-3 hydroxyl group disrupts a stabilizing network of interactions, leading to a relative increase in Gibbs free energy.[9]

Anomeric Preference

The ratio of α and β anomers at equilibrium is governed by a combination of steric and electronic factors, collectively known as the anomeric effect. This effect generally favors the conformation where an electronegative substituent at the anomeric carbon (C-1) is in the axial position (α-anomer), despite the steric disadvantage. The stability of each anomer is also influenced by other substitutions on the ring. For several deoxysugar isomers, modifications at the C-6 position, such as oxidation or reduction, have been shown to alter the preferred anomer.[9]

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A Technical Guide to 3-Deoxy-D-xylo-hexose as a Potential Glycosylation Inhibitor

Executive Summary

Protein glycosylation is a critical post-translational modification influencing protein folding, stability, and function. Aberrant glycosylation is a hallmark of numerous diseases, including cancer and congenital disorders, making the modulation of glycosylation pathways a compelling therapeutic strategy. This guide provides a technical overview of 3-Deoxy-D-xylo-hexose, a glucose analog, as a potential inhibitor of N-linked glycosylation. We will explore its proposed mechanism of action, detail robust experimental protocols for validating its inhibitory activity, and discuss its implications for drug development. This document is intended for researchers and professionals in biochemistry, cell biology, and pharmacology who are engaged in the study of glycosylation and the development of novel therapeutics.

The Central Role of N-Linked Glycosylation

N-linked glycosylation is a highly conserved process in eukaryotes, beginning in the endoplasmic reticulum (ER) and continuing in the Golgi apparatus.[1][2] It involves the covalent attachment of a complex oligosaccharide, or glycan, to the amide nitrogen of an asparagine (Asn) residue within the consensus sequence Asn-X-Ser/Thr (where X is any amino acid except proline).[2][3]

The process is initiated by the synthesis of a lipid-linked oligosaccharide (LLO) precursor, Dolichol-PP-GlcNAc₂Man₉Glc₃, on the ER membrane.[1][3] This precursor is then transferred en bloc to the nascent polypeptide chain by the oligosaccharyltransferase (OST) complex.[3] Following this transfer, the glycan undergoes extensive trimming and modification by various glycosidases and glycosyltransferases as the glycoprotein traffics through the ER and Golgi.[1][2] This intricate processing is vital for the calnexin/calreticulin quality control cycle, which ensures proper protein folding.[2] The final glycan structure can profoundly impact protein stability, solubility, trafficking, and biological recognition events.[3][4]

Given its fundamental importance, the inhibition of N-linked glycosylation offers a powerful tool for both studying cellular processes and developing therapeutic agents.

Profile of a Glycosylation Inhibitor: 3-Deoxy-D-xylo-hexose

3-Deoxy-D-xylo-hexose, often referred to as 3-deoxy-D-glucose, is a monosaccharide analog where the hydroxyl group at the C-3 position is replaced by a hydrogen atom. This seemingly minor structural change has significant implications for its metabolic fate and its ability to interfere with the complex machinery of glycosylation.

Proposed Mechanism of Action

The inhibitory action of deoxy-sugar analogs like 3-Deoxy-D-xylo-hexose is predicated on their ability to be metabolized into fraudulent nucleotide sugar donors or to be incorporated into the growing LLO chain, where they act as chain terminators.[5][6]

The proposed mechanism for 3-Deoxy-D-xylo-hexose involves several key steps:

• Cellular Uptake and Phosphorylation: The molecule enters the cell and is likely phosphorylated by hexokinases to form 3-deoxy-glucose-6-phosphate.

• Conversion to Nucleotide Sugar Analog: It is subsequently converted through the nucleotide sugar biosynthesis pathway into a fraudulent donor, such as UDP-3-deoxy-glucose or GDP-3-deoxy-glucose.

• Incorporation and Chain Termination: Glycosyltransferases may then incorporate this analog into the assembling LLO precursor on the dolichol phosphate carrier. The absence of the C-3 hydroxyl group prevents the subsequent attachment of the next sugar residue by the corresponding glycosyltransferase, thereby truncating the LLO.

• Inhibition of Glycoprotein Formation: These truncated, aberrant LLOs are poor substrates for the OST complex and cannot be efficiently transferred to nascent proteins.[5][7] This leads to an accumulation of under-glycosylated or non-glycosylated proteins, triggering cellular stress responses.[7]

This mechanism is analogous to that of the more extensively studied 2-deoxy-D-glucose, which is known to form dolichol-linked oligosaccharides that cannot be properly elongated or transferred.[5][6]

Experimental Validation of Glycosylation Inhibition

A multi-faceted approach is required to rigorously validate the activity of a potential glycosylation inhibitor. The following protocols provide a framework for characterizing the effects of 3-Deoxy-D-xylo-hexose from a biochemical and cell-based perspective.

Workflow for Assessing Glycosylation Inhibitors

A logical progression of experiments is crucial for a thorough evaluation. The workflow should move from broad cellular effects to specific molecular targets.

Caption: Proposed inhibition point in the N-glycosylation pathway.

Protocol: Mobility Shift and Deglycosylation Assay for LAMP2

The apparent molecular weight of a glycoprotein on SDS-PAGE is significantly influenced by its attached glycans. Inhibition of glycosylation results in a faster-migrating, lower molecular weight form. This can be confirmed by enzymatic removal of N-glycans using Peptide-N-Glycosidase F (PNGase F).

Objective: To demonstrate that 3-Deoxy-D-xylo-hexose causes a mobility shift in LAMP2 due to reduced glycosylation.

Methodology:

• Sample Preparation: Prepare cell lysates from control and inhibitor-treated cells as previously described.

• PNGase F Digestion (for control):

  • Take 20-30 µg of lysate from the untreated sample.

  • Add denaturation buffer and heat at 100°C for 10 minutes.

  • Cool, then add GlycoBuffer and PNGase F enzyme according to the manufacturer's protocol.

  • Incubate at 37°C for 1-2 hours.

• SDS-PAGE and Western Blot:

  • Load the following samples onto a 10% SDS-polyacrylamide gel:

    • Lane 1: Untreated lysate

    • Lane 2: Untreated lysate + PNGase F

    • Lane 3: Vehicle-treated lysate

    • Lane 4: 3-Deoxy-D-xylo-hexose-treated lysate

  • Perform electrophoresis, transfer, and Western blot using a primary antibody specific for LAMP2.

Expected Outcome & Data Interpretation:

Lane	Treatment	PNGase F	Expected Band Position	Rationale
1	Untreated	-	~90-120 kDa	Fully glycosylated, mature LAMP2.
2	Untreated	+	~45 kDa	Deglycosylated protein backbone of LAMP2.
3	Vehicle	-	~90-120 kDa	Identical to untreated control.
4	3-Deoxy-D-xylo-hexose	-	A band or smear between 45 kDa and 90 kDa	Partially glycosylated or unglycosylated LAMP2, which should migrate faster than the fully glycosylated form and closer to the PNGase F-treated form.

This "band shift" provides compelling evidence that the inhibitor is directly affecting the glycosylation status of a specific protein target.

Considerations for Drug Development

While 3-Deoxy-D-xylo-hexose shows promise as a tool compound, its transition to a therapeutic agent requires careful consideration.

• Selectivity: As glycosylation is a ubiquitous process, global inhibitors can have significant toxicity. [5]Future efforts may focus on developing derivatives that target specific glycosyltransferases or are selectively taken up by target cells (e.g., cancer cells with altered glucose metabolism).

• Off-Target Effects: Deoxyglucose analogs can interfere with glycolysis and other metabolic pathways. [6]Thorough characterization of off-target effects is essential.

• Therapeutic Window: The concentration required to inhibit glycosylation must be significantly lower than the concentration that induces unacceptable cytotoxicity. The induction of ER stress, while a useful marker, can ultimately lead to apoptosis if prolonged. [8][9]A successful therapeutic would modulate, rather than ablate, glycosylation to a degree that impairs pathological processes without causing widespread cell death in healthy tissues.

Conclusion

3-Deoxy-D-xylo-hexose represents a valuable chemical tool for investigating the roles of N-linked glycosylation. Its mechanism as a chain-terminating precursor provides a clear rationale for its inhibitory activity. The experimental framework outlined in this guide—combining assessments of cellular stress, global glycan status, and specific protein analysis—offers a robust method for validating its efficacy and that of other potential glycosylation inhibitors. While challenges related to selectivity and toxicity must be addressed for therapeutic applications, the study of such compounds continues to provide critical insights into cell biology and disease pathogenesis.

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• Copeland, C., & Stick, R. V. (1977). A Synthesis of Abequose (3,6-Dideoxy-D-xylo-hexose). ConnectSci. Retrieved from [Link]

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Unlocking Therapeutic Potential: A Technical Guide to the Biological Activity of 3-Deoxy Sugars

This guide provides an in-depth exploration of 3-deoxy sugars, a fascinating class of carbohydrates with significant and diverse biological activities. For researchers, medicinal chemists, and drug development professionals, understanding the nuances of these molecules—from their synthesis to their mechanisms of action—is paramount for harnessing their therapeutic potential. This document moves beyond a simple recitation of facts to provide a causal understanding of experimental choices and a framework for future research and development.

Introduction: The Significance of Deoxygenation at the C-3 Position

Deoxy sugars, carbohydrates in which a hydroxyl group has been replaced by a hydrogen atom, are pivotal components of numerous biologically active natural products, including antibiotics, antivirals, and anticancer agents.[1][2] The absence of a hydroxyl group at a specific position can dramatically alter the sugar's chemical properties, influencing its conformation, reactivity, and, most importantly, its interaction with biological targets.[1][2] The removal of the C-3 hydroxyl group, in particular, gives rise to 3-deoxy sugars, a subclass with a unique and compelling profile of biological activities that make them attractive candidates for drug discovery.

The strategic removal of this specific hydroxyl group can lead to enhanced metabolic stability and can fundamentally change how the molecule is recognized and processed by cellular machinery.[3] This guide will delve into the multifaceted biological roles of 3-deoxy sugars, offering insights into their mechanisms of action, methods for their synthesis and evaluation, and their applications in modern therapeutics.

The Spectrum of Biological Activity: From Microbes to Malignancies

The biological activities of 3-deoxy sugars are remarkably broad, spanning antibacterial, antiviral, anticancer, and enzyme-inhibitory effects. This versatility stems from their ability to mimic natural sugars and interfere with essential cellular processes.

Antibacterial and Antiviral Activity: Disrupting Essential Pathways

Many antibiotics contain deoxy sugar moieties, which are often crucial for their biological activity.[4] These sugars can be involved in binding to ribosomal RNA, thereby inhibiting protein synthesis in bacteria.[5] The deoxygenation at the C-3 position can enhance the efficacy of these antibiotics or confer novel inhibitory properties.

In the antiviral realm, 3'-deoxynucleoside analogues are a cornerstone of antiviral therapy. By mimicking natural nucleosides, they can be incorporated into viral DNA or RNA by viral polymerases. However, the absence of the 3'-hydroxyl group prevents the formation of the next phosphodiester bond, leading to chain termination and the halting of viral replication.[6] This mechanism is the basis for the activity of many antiviral drugs.

A notable example is 3'-deoxy-3'-fluoroadenosine, which has demonstrated potent antiviral effects against a range of flaviviruses, including Tick-borne encephalitis virus (TBEV), Zika virus, and West Nile virus (WNV), with low micromolar efficacy.[7][8]

Anticancer Activity: Exploiting Tumor Metabolism

The altered metabolism of cancer cells, particularly their reliance on glycolysis (the Warburg effect), presents a therapeutic window that can be exploited by sugar analogues.[9] While 2-deoxy-D-glucose (2-DG) is a well-studied inhibitor of glycolysis, 3-deoxy sugar derivatives also show promise in this area.[10][11] By interfering with glucose metabolism, these compounds can induce cytotoxic effects, particularly in cancer cells that are highly dependent on glycolysis for energy production.[10]

Furthermore, the incorporation of 3'-deoxynucleotides into the DNA of rapidly dividing cancer cells can induce chain termination, leading to apoptosis.[6] Fluorinated hexoses, including 3-deoxy-3-fluoroglucose, have shown potential for selective inhibition of glycolytic enzymes, highlighting the therapeutic possibilities of these compounds in oncology.[12]

Enzyme Inhibition: A Targeted Approach

3-Deoxy sugars can act as potent and selective inhibitors of various enzymes, particularly glycosidases. As structural mimics of natural sugar substrates, they can bind to the active site of these enzymes without being processed, leading to competitive inhibition.[1][2]

For instance, novel 3-deoxy-5-hydroxy-1-aminocarbasugars have been synthesized and shown to be effective inhibitors of α-glucosidases like sucrase and maltase.[13] The inhibitory activity of some of these compounds against sucrase was found to be comparable to that of the antidiabetic drug voglibose.[13] In vivo studies have confirmed their ability to lower post-prandial blood glucose levels, underscoring their potential as therapeutic agents for metabolic disorders.[13]

Mechanisms of Action: A Deeper Dive

The biological effects of 3-deoxy sugars are underpinned by precise molecular interactions. Understanding these mechanisms is critical for the rational design of more potent and selective therapeutic agents.

Chain Termination in Nucleic Acid Synthesis

The primary mechanism for the antiviral and anticancer activity of 3'-deoxynucleoside analogues is the termination of DNA or RNA chain elongation. This process can be visualized as a three-step sequence:

Caption: Mechanism of 3'-deoxynucleoside action.

• Cellular Uptake and Phosphorylation: The 3'-deoxynucleoside analogue is transported into the cell and subsequently phosphorylated by cellular kinases to its active triphosphate form.

• Incorporation: The triphosphate analogue is recognized by viral or cellular polymerases and incorporated into the growing DNA or RNA strand.

• Chain Termination: The absence of the 3'-hydroxyl group on the incorporated analogue prevents the formation of a phosphodiester bond with the next incoming nucleotide, leading to the termination of the nucleic acid chain.[6]

Inhibition of Glycolytic Enzymes

In the context of cancer therapy, 3-deoxyglucose derivatives can inhibit glycolysis. The proposed mechanism involves the following steps:

Caption: Inhibition of glycolysis by deoxyglucose.

• Uptake: The 3-deoxyglucose analogue is transported into the cancer cell through glucose transporters.

• Phosphorylation: It is then phosphorylated by hexokinase to form the corresponding 6-phosphate derivative.

• Inhibition: This phosphorylated form cannot be further metabolized and accumulates within the cell, leading to feedback inhibition of hexokinase and potentially other downstream enzymes in the glycolytic pathway.[10][12]

Synthesis and Evaluation: A Practical Framework

The exploration of the biological activities of 3-deoxy sugars relies on robust synthetic methodologies and well-designed biological assays.

Synthetic Strategies

The synthesis of 3-deoxy sugars can be achieved through various chemical and enzymatic methods. Chemical synthesis often involves the deoxygenation of a suitably protected carbohydrate precursor.

A General Protocol for the Synthesis of a 3-Deoxy Sugar Derivative:

• Protection of Hydroxyl Groups: Selectively protect all hydroxyl groups except the one at the C-3 position of the starting sugar molecule using appropriate protecting groups (e.g., benzyl, acetyl).

• Activation of the C-3 Hydroxyl Group: Activate the C-3 hydroxyl group for nucleophilic substitution, for example, by converting it into a good leaving group such as a tosylate or mesylate.

• Reductive Deoxygenation: Reduce the activated C-3 position to remove the leaving group and introduce a hydrogen atom. This can be achieved using reducing agents like lithium aluminum hydride or through radical-mediated deoxygenation (e.g., Barton-McCombie deoxygenation).

• Deprotection: Remove the protecting groups to yield the final 3-deoxy sugar.

Enzymatic synthesis offers a "greener" alternative, often providing high stereoselectivity under mild reaction conditions.[14] For instance, enzymes involved in the biosynthesis of deoxysugars in microorganisms can be harnessed for the production of these valuable compounds.[4][15]

Biological Evaluation

The assessment of the biological activity of newly synthesized 3-deoxy sugars requires a battery of in vitro and in vivo assays.

Protocol for Evaluating Antiviral Activity:

• Cell Culture: Culture a suitable host cell line for the virus of interest.

• Cytotoxicity Assay: Determine the concentration range at which the 3-deoxy sugar compound is not toxic to the host cells (e.g., using an MTT or MTS assay).

• Antiviral Assay: Infect the host cells with the virus in the presence of varying concentrations of the test compound.

• Quantification of Viral Replication: After a suitable incubation period, quantify the extent of viral replication. This can be done through various methods such as plaque reduction assays, quantitative PCR (qPCR) for viral nucleic acids, or ELISA for viral proteins.

• Data Analysis: Calculate the 50% effective concentration (EC50), the concentration of the compound that inhibits viral replication by 50%.

Data Presentation: Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine

Virus	Host Cell Line	EC50 (µM)
Tick-borne encephalitis virus (TBEV)	Neural and extraneural	1.1 ± 0.1
Zika virus (ZIKV)	Neural and extraneural	~2.5 (estimated from range)
West Nile virus (WNV)	Neural and extraneural	4.7 ± 1.5

Data sourced from studies on the antiviral activity of 3'-deoxy-3'-fluoroadenosine.[7][8]

Future Directions and Conclusion

The field of 3-deoxy sugars continues to be a vibrant area of research with immense therapeutic potential. Future efforts will likely focus on:

• Glycorandomization: The generation of libraries of novel 3-deoxy sugar derivatives through combinatorial biosynthesis and chemical synthesis to screen for enhanced biological activity.[14]

• Targeted Delivery: The development of strategies to deliver 3-deoxy sugar-based drugs specifically to diseased cells, thereby minimizing off-target effects.

• Elucidation of Novel Mechanisms: The investigation of new biological targets and mechanisms of action for 3-deoxy sugars.

References

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• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 65(3), e02151-20.

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• Dr. Mungli. (2021, May 9). 2-Deoxy-D-Glucose/Anti-COVID drug/Anti-Cancer drug/PET scan imaging [Video]. YouTube. [Link]

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 65(3).
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Unveiling the Cellular Enigma: A Technical Guide to the Functions of 3-Deoxy-D-xylo-hexose

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide delves into the functional significance of 3-Deoxy-D-xylo-hexose, a fascinating but underexplored deoxysugar. While its precise roles in cellular processes are still being elucidated, its structural characteristics suggest a high potential for modulating key biological pathways. This document provides a comprehensive overview of its potential functions, supported by established methodologies and insights from related molecules, to empower researchers in their quest to unravel its biological impact.

Introduction: The Intrigue of a Deoxygenated Hexose

3-Deoxy-D-xylo-hexose is a monosaccharide derivative of D-xylo-hexose (a C-3 epimer of D-glucose) that lacks a hydroxyl group at the C-3 position. This seemingly minor modification has profound implications for its chemical reactivity and biological activity. The absence of the C-3 hydroxyl group can significantly alter the sugar's conformation and its ability to form hydrogen bonds, thereby influencing its interaction with enzymes and transporters.

The study of deoxysugars has a rich history in biochemistry, providing invaluable tools to probe and perturb carbohydrate metabolism and signaling. For instance, 2-deoxy-D-glucose is widely used to inhibit glycolysis, while 6-deoxy-D-glucose serves as a tool to study glucose transport without the complication of intracellular phosphorylation[1]. It is within this context that 3-Deoxy-D-xylo-hexose emerges as a molecule of interest, with the potential to act as a specific modulator of cellular processes.

Postulated Cellular Functions and Mechanisms of Action

Based on its structure and the known activities of similar deoxysugars, we can postulate several key cellular functions for 3-Deoxy-D-xylo-hexose.

Competitive Inhibition of Hexose-Metabolizing Enzymes

The structural similarity of 3-Deoxy-D-xylo-hexose to naturally occurring hexoses like glucose and xylose makes it a prime candidate for a competitive inhibitor of enzymes involved in their metabolism. The absence of the C-3 hydroxyl group could allow it to bind to the active site of an enzyme but prevent the catalytic reaction from proceeding.

Key Potential Targets:

• Hexokinases/Glucokinases: These enzymes catalyze the first step of glycolysis, the phosphorylation of glucose. D-xylose itself has been shown to inhibit and inactivate glucose-phosphorylating enzymes in yeast[2]. 3-Deoxy-D-xylo-hexose could act as a competitive inhibitor by binding to the active site, but the lack of the C-3 hydroxyl might interfere with the proper positioning of the sugar for phosphorylation.

• Glycosyltransferases: These enzymes are responsible for the synthesis of complex carbohydrates. A study on 4-deoxy-D-xylo-hexose demonstrated its inhibitory effect on lactose synthase[3][4]. Similarly, 3-Deoxy-D-xylo-hexose could potentially inhibit glycosyltransferases that utilize hexoses as substrates.

Logical Relationship: Competitive Inhibition

Caption: Competitive inhibition of a hexose-metabolizing enzyme.

A Probe for Studying Hexose Transporters

Deoxysugars that are transported into the cell but not metabolized are valuable tools for studying the kinetics and regulation of sugar transporters. Like 6-deoxy-D-glucose, 3-Deoxy-D-xylo-hexose, if not a substrate for intracellular enzymes, could be used to isolate and characterize the transport process itself.

Experimental Workflow: Cellular Uptake Assay

Caption: Potential role of 3-Deoxy-D-xylo-hexose in GAG biosynthesis.

Experimental Methodologies: A Practical Guide

To investigate the postulated functions of 3-Deoxy-D-xylo-hexose, a series of well-defined experimental protocols are required.

Synthesis and Purity Analysis

As 3-Deoxy-D-xylo-hexose is not readily commercially available, its chemical synthesis is a prerequisite for biological studies. The synthesis can be achieved from a suitable starting material like D-glucose or D-xylose through a series of protection, activation, deoxygenation, and deprotection steps. Purity should be rigorously assessed using techniques like NMR spectroscopy and mass spectrometry.

Cellular Uptake and Metabolism Studies

Protocol: Radiolabeling Assay for Cellular Uptake

• Cell Culture: Plate cells of interest (e.g., fibroblasts, cancer cell lines) in 24-well plates and grow to confluence.

• Radiolabeling: Prepare a stock solution of [³H]- or [¹⁴C]-labeled 3-Deoxy-D-xylo-hexose.

• Incubation: Wash cells with a suitable buffer (e.g., PBS) and incubate with varying concentrations of the radiolabeled compound for different time points.

• Washing: Rapidly wash the cells with ice-cold buffer to remove extracellular label.

• Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

• Quantification: Measure the radioactivity in the cell lysate using a scintillation counter.

• Data Analysis: Determine the rate of uptake and calculate the Michaelis-Menten kinetic parameters (Km and Vmax).

Enzyme Inhibition Assays

Protocol: In Vitro Hexokinase Inhibition Assay

• Enzyme and Substrates: Obtain purified hexokinase and prepare solutions of ATP and glucose.

• Inhibitor: Prepare a range of concentrations of 3-Deoxy-D-xylo-hexose.

• Reaction Mixture: In a microplate, combine the enzyme, ATP, and the inhibitor.

• Initiation: Start the reaction by adding glucose.

• Detection: Measure the production of ADP using a coupled enzyme assay (e.g., with pyruvate kinase and lactate dehydrogenase, monitoring the decrease in NADH absorbance at 340 nm).

• Data Analysis: Determine the IC50 value for the inhibitor and perform kinetic analysis (e.g., Lineweaver-Burk plot) to determine the mode of inhibition.

Analysis of Glycosaminoglycan Synthesis

Protocol: Xyloside Priming of GAG Synthesis

• Cell Culture: Culture cells (e.g., CHO cells) in the presence of varying concentrations of 3-Deoxy-D-xylo-hexose (or a synthesized xyloside derivative) for 24-48 hours.

• Metabolic Labeling: During the last 12-24 hours of incubation, add a radiolabeled precursor for GAG synthesis, such as [³⁵S]sulfate or [³H]glucosamine.

• GAG Isolation: Lyse the cells and isolate the GAGs from the cell lysate and the culture medium by anion exchange chromatography.

• Quantification and Characterization: Quantify the amount of radiolabeled GAGs produced. Further characterize the GAGs by electrophoresis or enzymatic digestion to determine their size and composition.

Data Interpretation and Expected Outcomes

The following table summarizes the potential outcomes of the proposed experiments and their interpretations.

Experiment	Potential Outcome	Interpretation
Cellular Uptake Assay	Saturable uptake of 3-Deoxy-D-xylo-hexose.	The compound is transported into the cell via a specific transporter.
No significant intracellular accumulation.	The compound is not transported or is rapidly effluxed.
Hexokinase Inhibition Assay	Dose-dependent inhibition of hexokinase activity.	3-Deoxy-D-xylo-hexose acts as an inhibitor of hexokinase.
Competitive inhibition kinetics.	The compound binds to the active site of the enzyme.
GAG Synthesis Assay	Increased production of GAGs in the presence of 3-Deoxy-D-xylo-hexose.	The compound acts as a primer for GAG synthesis.
Production of truncated or altered GAG chains.	The lack of the C-3 hydroxyl group interferes with GAG chain elongation.

Future Perspectives and Drug Development

The elucidation of the cellular functions of 3-Deoxy-D-xylo-hexose could open up new avenues for research and therapeutic development.

• As a Research Tool: If it proves to be a specific inhibitor of a key enzyme or a modulator of GAG synthesis, it could become a valuable tool for studying these processes in health and disease.

• Therapeutic Potential:

  • Anticancer Agent: As many cancer cells exhibit altered glucose metabolism (the Warburg effect), an inhibitor of glycolysis could have therapeutic potential.

  • Anti-inflammatory Agent: GAGs play crucial roles in inflammation. A modulator of GAG synthesis could be explored for its anti-inflammatory properties.

  • Antiviral/Antibacterial Agent: Many pathogens utilize host cell GAGs for attachment and entry. Modulating GAG synthesis could represent a novel antimicrobial strategy.

Conclusion

While direct evidence for the cellular functions of 3-Deoxy-D-xylo-hexose is currently limited, its structural features strongly suggest its potential as a modulator of fundamental cellular processes. The experimental framework outlined in this guide provides a roadmap for researchers to systematically investigate its biological activities. By employing a combination of chemical synthesis, biochemical assays, and cell-based studies, the scientific community can unlock the secrets of this intriguing deoxysugar and potentially harness its power for future scientific discovery and therapeutic innovation.

References

• Wilson, J. E. (2003). Isozymes of mammalian hexokinase: structure, subcellular localization and metabolic function. Journal of Experimental Biology, 206(Pt 12), 2049–2057.

• Bustos, R., & Fung, A. (1982). 6-deoxy-D-glucose and D-xylose: analogs for the study of D-glucose transport by mouse 3T3 cells. Journal of cellular physiology, 111(1), 77–82. [1]3. Sinha, S. K., & Brew, K. (1980). Synthesis of 4-deoxy-D-xylo-hexose and 4-azido-4-deoxy-D-glucose and their effects on lactose synthase. Carbohydrate research, 81(2), 239–247. [3][4]4. Esko, J. D., & Selleck, S. B. (2002). Order out of chaos: assembly of ligand binding sites in heparan sulfate. Annual review of biochemistry, 71, 435–471.

• Fernández, C., & Sols, A. (1979). Inhibition and inactivation of glucose-phosphorylating enzymes from Saccharomyces cerevisiae by D-xylose. Molecular and cellular biochemistry, 24(3), 171–175. [2]6. Fritz, T. A., & Esko, J. D. (2015). Investigating the elusive mechanism of glycosaminoglycan biosynthesis. The Journal of biological chemistry, 290(51), 30349–30357. [5]7. Goodwin, J. T., & Geller, B. L. (2014). Synthesis of fluorophore-tagged xylosides that prime glycosaminoglycan chains. Bioorganic & medicinal chemistry letters, 24(4), 1125–1128. [6]8. Prydz, K., & Dalen, K. T. (2000). Synthesis and sorting of proteoglycans. Journal of cell science, 113 ( Pt 2), 193–205.

• Silbert, J. E., & Sugumaran, G. (2002).
• Sugahara, K., & Kitagawa, H. (2000). Recent advances in the study of the biosynthesis and functions of sulfated glycosaminoglycans. Current opinion in structural biology, 10(5), 518–527.

• Zhang, L., & Wang, L. (2021). Recent advances on glycosyltransferases involved in the biosynthesis of the proteoglycan linkage region. Glycoconjugate journal, 38(3), 263–272. [7]12. Kjellén, L., & Lindahl, U. (1991). Proteoglycans: structures and interactions. Annual review of biochemistry, 60, 443–475.

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Protocols & Analytical Methods

Application Notes & Protocols for the Chemical Synthesis of 3-Deoxy-D-xylo-hexose

Abstract

This document provides a comprehensive guide for the chemical synthesis of 3-Deoxy-D-xylo-hexose, a significant deoxy sugar in glycobiology and medicinal chemistry. Deoxy sugars are integral components of numerous bioactive molecules, including antibiotics and therapeutic agents, where their unique structure contributes to enhanced biological efficacy and receptor affinity.[1][2][3] The selective removal of a hydroxyl group from a polyhydroxylated carbohydrate backbone, however, presents a formidable synthetic challenge.[4][5][6] This guide details a reliable and field-proven synthetic pathway starting from the abundant and inexpensive monosaccharide, D-glucose. The core of this strategy revolves around a regioselective Barton-McCombie deoxygenation to achieve the target C3 deoxygenation.[7][8][9] We provide step-by-step protocols, mechanistic insights into key transformations, and data summaries to facilitate successful synthesis for researchers in carbohydrate chemistry and drug development.

Introduction: The Significance of 3-Deoxy-D-xylo-hexose

Carbohydrates are ubiquitously involved in critical biological processes. The strategic removal of hydroxyl groups to create deoxy sugars is a key modification that can profoundly alter a molecule's biological activity, stability, and pharmacokinetic properties.[3][10] 3-Deoxy-D-xylo-hexose, a structural analog of common hexoses, serves as an invaluable tool for:

• Probing Enzyme Mechanisms: As analogs of natural substrates, they can act as inhibitors or modulators of glycosidases and glycosyltransferases, aiding in the characterization of these enzymes.[2]

• Drug Discovery: Incorporation into natural products or synthetic drug candidates can lead to compounds with improved therapeutic profiles.[1]

• Glycobiology Research: They are essential for studying glycan-protein interactions and the role of specific hydroxyl groups in molecular recognition events.

The primary challenge in synthesizing a specific deoxy sugar lies in differentiating between multiple hydroxyl groups of similar reactivity.[11][12][13] This necessitates a carefully designed protecting group strategy to mask all but the target hydroxyl group, which is then chemically modified and removed.

Synthetic Strategy: A Pathway from D-Glucose

The chosen synthetic route employs a robust and well-documented strategy that leverages protecting group chemistry and a powerful radical-mediated deoxygenation reaction.

Core Principles of the Synthesis:

• Regioselective Protection: The starting material, D-glucose, is first protected at the C1, C2, C5, and C6 positions. This is efficiently achieved by forming a di-O-isopropylidene acetal, which selectively leaves the C3 hydroxyl group exposed for subsequent reaction.[14]

• Hydroxyl Group Activation: The free C3 hydroxyl is converted into a thiocarbonyl derivative, specifically an S-methyl xanthate. This transformation is the prerequisite for the Barton-McCombie deoxygenation.[7][8]

• Radical Deoxygenation: The C3-xanthate intermediate undergoes a radical chain reaction using tributyltin hydride (Bu₃SnH) as a hydrogen atom donor and azobisisobutyronitrile (AIBN) as a radical initiator. This key step removes the entire xanthate group and replaces it with a hydrogen atom, achieving the desired deoxygenation.[9][15] The strong tin-sulfur bond that is formed provides the thermodynamic driving force for the reaction.[8]

• Final Deprotection: The isopropylidene protecting groups are removed under mild acidic conditions to liberate the final product, 3-Deoxy-D-xylo-hexose.[14][16]

This multi-step pathway is visualized in the workflow diagram below.

Caption: Overall workflow for the synthesis of 3-Deoxy-D-xylo-hexose.

Detailed Experimental Protocols

Safety Precaution: This synthesis involves hazardous reagents, including sodium hydride, carbon disulfide, and tributyltin hydride. All steps must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of 1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose (Intermediate 1)

• Principle: D-glucose is treated with acetone in the presence of an acid catalyst to form two five-membered isopropylidene rings (acetals), protecting the C1-C2 and C5-C6 diols. This leaves the C3-OH as the only free hydroxyl group.

Parameter	Specification
Starting Material	D-Glucose (1.0 eq)
Reagents	Acetone, Sulfuric Acid (catalytic)
Solvent	Acetone
Temperature	0 °C to Room Temperature
Reaction Time	24 hours
Expected Yield	~85%

Step-by-Step Procedure:

• Suspend D-glucose (10.0 g, 55.5 mmol) in anhydrous acetone (200 mL) in a 500 mL round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add concentrated sulfuric acid (1.0 mL) dropwise to the stirred suspension.

• Remove the ice bath and allow the mixture to stir at room temperature for 24 hours. The suspension will gradually dissolve.

• After 24 hours, neutralize the reaction by slowly adding aqueous sodium carbonate solution until the pH is ~7.

• Filter the mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure to yield a crude syrup.

• Dissolve the syrup in diethyl ether and wash with water. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the product as a white crystalline solid.

Protocol 2: Synthesis of 3-O-(Methylthiocarbonothioyl)-...-α-D-glucofuranose (Intermediate 2)

• Principle: The free C3-OH of Intermediate 1 is deprotonated with a strong base (NaH) and then reacted with carbon disulfide, followed by quenching with methyl iodide to form the S-methyl xanthate derivative required for deoxygenation.[14]

Parameter	Specification
Starting Material	Intermediate 1 (1.0 eq)
Reagents	Sodium Hydride (NaH, 2.0 eq), Carbon Disulfide (CS₂, 3.0 eq), Methyl Iodide (MeI, 1.5 eq)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	Room Temperature
Reaction Time	3-4 hours
Expected Yield	~90%

Step-by-Step Procedure:

• Dissolve Intermediate 1 (10.0 g, 38.4 mmol) in anhydrous THF (150 mL) under an inert atmosphere (nitrogen or argon).

• Carefully add sodium hydride (60% dispersion in mineral oil, 3.07 g, 76.8 mmol) portion-wise to the solution. Stir for 1 hour at room temperature.

• Add carbon disulfide (6.9 mL, 115.2 mmol) dropwise to the mixture and continue stirring for 1 hour.

• Add methyl iodide (3.6 mL, 57.6 mmol) and stir for an additional 1-2 hours until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by the slow addition of water.

• Extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the xanthate as a pale yellow solid.

Protocol 3: Barton-McCombie Deoxygenation to Yield Intermediate 3

• Principle: This is a radical chain reaction where a tributyltin radical attacks the thiocarbonyl sulfur of the xanthate. This leads to fragmentation, generating a carbon-centered radical at C3 of the sugar, which then abstracts a hydrogen atom from another molecule of tributyltin hydride to yield the deoxygenated product.[7][14][16]

Parameter	Specification
Starting Material	Intermediate 2 (1.0 eq)
Reagents	Tributyltin Hydride (Bu₃SnH, 1.5 eq), AIBN (0.2 eq)
Solvent	Anhydrous Toluene
Temperature	80-90 °C (Reflux)
Reaction Time	2-3 hours
Expected Yield	~85%

Step-by-Step Procedure:

• Dissolve the xanthate (Intermediate 2, 10.0 g, 28.5 mmol) in anhydrous toluene (200 mL) under an inert atmosphere.

• Add tributyltin hydride (11.5 mL, 42.8 mmol) to the solution.

• Add AIBN (0.94 g, 5.7 mmol) as the radical initiator.

• Heat the reaction mixture to 80-90 °C and stir for 2-3 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography to remove the tin byproducts and obtain the pure deoxygenated product, which is often an oil or low-melting solid.[14]

Caption: Simplified mechanism of the Barton-McCombie deoxygenation.

Protocol 4: Deprotection to Yield 3-Deoxy-D-xylo-hexose (Final Product)

• Principle: The acid-labile isopropylidene groups are hydrolyzed using aqueous acid to reveal the free hydroxyl groups, yielding the final target molecule.[14][16]

Parameter	Specification
Starting Material	Intermediate 3 (1.0 eq)
Reagents	Acetic Acid, Water
Solvent	Acetic Acid/Water mixture
Temperature	40-50 °C
Reaction Time	4-6 hours
Expected Yield	>95%

Step-by-Step Procedure:

• Dissolve the protected deoxy sugar (Intermediate 3, 5.0 g, 20.5 mmol) in a mixture of acetic acid and water (e.g., 50% aqueous acetic acid, 50 mL).

• Heat the solution to 40-50 °C and monitor the reaction by TLC until the starting material is consumed.

• Cool the mixture to room temperature and concentrate under reduced pressure. Co-evaporate with toluene several times to remove residual acetic acid.

• The final product, 3-Deoxy-D-xylo-hexose, can be purified by crystallization or chromatography if necessary.

References

• Protecting Group Strategies in Carbohydr
• Barton–McCombie deoxygen
• Novel protecting groups in carbohydrate chemistry.Comptes Rendus de l'Académie des Sciences.
• A Synthesis of Abequose (3,6-Dideoxy-D-xylo-hexose).ConnectSci.
• Protecting Group Strategies in Carbohydrate Chemistry | Request PDF.
• Barton–McCombie deoxygen
• Protective group strategies in carbohydrate and peptide chemistry.
• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosyl
• Barton-McCombie Deoxygen
• Deoxygenation: The Barton-McCombie Reaction.Chemistry LibreTexts.
• Deoxy Sugars. General methods for carbohydrate deoxygenation and glycosidation | Request PDF.
• Deoxy sugars. General methods for carbohydrate deoxygenation and glycosidation.Organic & Biomolecular Chemistry (RSC Publishing).
• Deoxy sugars. General methods for carbohydrate deoxygenation and glycosidation.Organic & Biomolecular Chemistry (RSC Publishing).
• A synthesis of abequose (3,6-Dideoxy-D-xylo-hexose) | Semantic Scholar.
• Regioselective modification of unprotected glycosides.
• Deoxy sugars.

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Application Notes & Protocols: A Novel Enzymatic Approach to the Synthesis of 3-Deoxy-D-xylo-hexose

Introduction: The Significance of 3-Deoxy-D-xylo-hexose in Modern Drug Discovery

Deoxy sugars are a critical class of carbohydrates integral to a vast array of bioactive natural products, including many antibiotics and anticancer agents.[1][2] The absence of a hydroxyl group at a specific position on the sugar ring can profoundly influence the molecule's biological activity, often enhancing its efficacy or altering its interaction with cellular targets.[1] 3-Deoxy-D-xylo-hexose, a rare deoxysugar, represents a valuable chiral building block for the synthesis of novel therapeutics. Its unique stereochemistry makes it a compelling starting material for the development of enzyme inhibitors, antiviral agents, and other complex molecular architectures. However, the chemical synthesis of such deoxysugars can be intricate, often requiring multiple protection and deprotection steps, leading to low overall yields.[1]

Enzymatic synthesis offers a powerful alternative, providing high stereo- and regioselectivity under mild reaction conditions. This application note details a proposed bienzymatic, one-pot strategy for the synthesis of 3-Deoxy-D-xylo-hexose-6-phosphate from a readily available starting material, D-fructose-6-phosphate, followed by dephosphorylation to yield the final product. This approach leverages the specificity of a sugar phosphate dehydratase and a keto-reductase to achieve a highly efficient and scalable synthesis.

Rationale for the Proposed Bienzymatic Pathway

The proposed synthetic route is a two-step enzymatic cascade designed for efficiency and specificity. The pathway begins with a common metabolic intermediate, D-fructose-6-phosphate, and proceeds as follows:

• Dehydration: The first step involves the enzymatic dehydration of D-fructose-6-phosphate at the C3 position. This reaction is catalyzed by a hypothetical phosphosugar dehydratase, analogous to enzymes involved in the biosynthesis of other deoxysugars.[3][4] This enzyme would create an unstable enol intermediate which would rearrange to the more stable 3-deoxy-D-glycero-hex-2-ulose-6-phosphate.

• Reduction: The second step is the stereospecific reduction of the C2 keto group of the intermediate to a hydroxyl group. This is accomplished by an NADPH-dependent aldo-keto reductase.[5][6] The stereochemical outcome of this reduction is critical for yielding the desired D-xylo configuration.

Following the enzymatic synthesis, a final dephosphorylation step, either enzymatic or chemical, will yield the target molecule, 3-Deoxy-D-xylo-hexose.

Caption: Proposed bienzymatic pathway for the synthesis of 3-Deoxy-D-xylo-hexose.

Experimental Protocols

Protocol 1: Bienzymatic Synthesis of 3-Deoxy-D-xylo-hexose-6-phosphate

This protocol outlines the one-pot synthesis of the phosphorylated intermediate.

Materials:

• D-Fructose-6-phosphate sodium salt

• Phosphosugar Dehydratase (recombinantly expressed and purified)

• Aldo-Keto Reductase (recombinantly expressed and purified)

• NADPH (Nicotinamide adenine dinucleotide phosphate, reduced form)

• HEPES buffer (50 mM, pH 7.5)

• MgCl₂

• Dithiothreitol (DTT)

• Reaction vessel (e.g., 50 mL Falcon tube or glass reactor)

• Incubator/shaker

Procedure:

• Reaction Setup: In a sterile reaction vessel, prepare the reaction mixture with the components in the order listed in the table below. It is recommended to prepare a master mix of the buffer, MgCl₂, and DTT.

Component	Stock Concentration	Final Concentration	Volume for 10 mL Reaction
HEPES Buffer (pH 7.5)	1 M	50 mM	500 µL
MgCl₂	1 M	5 mM	50 µL
DTT	1 M	1 mM	10 µL
D-Fructose-6-phosphate	500 mM	50 mM	1 mL
NADPH	100 mM	5 mM	500 µL
Phosphosugar Dehydratase	10 mg/mL	0.5 mg/mL	500 µL
Aldo-Keto Reductase	10 mg/mL	0.5 mg/mL	500 µL
Nuclease-free water	-	-	to 10 mL

• Initiation and Incubation: Gently mix the components by inverting the tube. Initiate the reaction by adding the enzymes. Incubate the reaction mixture at 30°C with gentle agitation for 12-24 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by taking aliquots at different time points (e.g., 0, 2, 4, 8, 12, 24 hours). The consumption of NADPH can be monitored spectrophotometrically at 340 nm. The formation of the product can be analyzed by HPLC or LC-MS.

• Reaction Termination: To terminate the reaction, heat the mixture at 80°C for 10 minutes to denature the enzymes. Centrifuge at 10,000 x g for 15 minutes to pellet the precipitated protein. Collect the supernatant containing the product.

Protocol 2: Dephosphorylation and Purification

This protocol describes the final dephosphorylation step and the purification of 3-Deoxy-D-xylo-hexose.

Materials:

• Supernatant from Protocol 1

• Alkaline Phosphatase

• Tris-HCl buffer (1 M, pH 8.5)

• Hydrophilic Interaction Liquid Chromatography (HILIC) column

• Acetonitrile (ACN), HPLC grade

• Ammonium formate

• Deionized water

• Rotary evaporator

• Lyophilizer

Procedure:

• Enzymatic Dephosphorylation: To the supernatant from the previous step, add Tris-HCl buffer to a final concentration of 100 mM and alkaline phosphatase (e.g., 10 units per µmol of substrate). Incubate at 37°C for 4-6 hours. Monitor the dephosphorylation by TLC or LC-MS.

• Preparation for Chromatography: After complete dephosphorylation, terminate the reaction by heat inactivation (80°C for 10 min). Centrifuge to remove precipitated protein. Lyophilize the supernatant to a dry powder.

• HILIC Purification:

  • Column: HILIC Amide Column (e.g., 4.6 x 250 mm, 5 µm).[7]

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 4.5.[7]

  • Mobile Phase B: Acetonitrile.[7]

  • Gradient: A typical gradient would be to start at a high percentage of organic phase and gradually increase the aqueous phase to elute the polar sugar.[7]

    • 0-5 min: 90% B

    • 5-25 min: 90% to 60% B

    • 25-30 min: 60% B

    • 30-32 min: 60% to 90% B

    • 32-40 min: 90% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.[7]

  • Detection: ELSD or Mass Spectrometer.

  • Sample Preparation: Reconstitute the lyophilized powder in the initial mobile phase composition (e.g., 90% acetonitrile, 10% mobile phase A). Filter through a 0.22 µm syringe filter before injection.[7]

• Fraction Collection and Analysis: Collect fractions corresponding to the product peak. Analyze the purity of the fractions by HPLC or LC-MS. Pool the pure fractions.

• Final Product Isolation: Remove the solvent from the pooled fractions using a rotary evaporator. The resulting aqueous solution can be lyophilized to obtain the pure 3-Deoxy-D-xylo-hexose as a white powder.

Caption: Workflow for the purification of 3-Deoxy-D-xylo-hexose.

Data Summary and Expected Results

The following table provides a template for summarizing the expected quantitative data from the synthesis and purification process.

Parameter	Expected Value	Method of Analysis
Substrate Conversion	> 95%	HPLC/LC-MS
Product Yield (after purification)	> 70%	Gravimetric
Final Product Purity	> 98%	HPLC/NMR
Product Identity Confirmation	Consistent with expected M/Z and NMR spectra	Mass Spectrometry, ¹H and ¹³C NMR

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low substrate conversion	Inactive enzymes	Check enzyme activity with a standard substrate. Use freshly prepared enzymes.
Suboptimal reaction conditions	Optimize pH, temperature, and cofactor concentration.
Formation of byproducts	Non-specific enzyme activity	Re-evaluate enzyme selection. Purify enzymes to homogeneity.
Poor separation during HILIC	Inappropriate gradient	Optimize the HILIC gradient and mobile phase composition.
Column overloading	Reduce the amount of sample injected onto the column.

Conclusion

The proposed bienzymatic approach for the synthesis of 3-Deoxy-D-xylo-hexose offers a promising and efficient alternative to traditional chemical methods. By leveraging the high selectivity of enzymes, this protocol aims to provide a scalable and straightforward route to a valuable building block for drug discovery and development. The detailed protocols and workflows provided in this application note serve as a comprehensive guide for researchers in the field of glycobiology and medicinal chemistry.

References

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Application Notes and Protocols for the Purification of 3-Deoxy-D-xylo-hexose

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction

3-Deoxy-D-xylo-hexose is a monosaccharide of significant interest in glycobiology and medicinal chemistry. As a structural analog of naturally occurring sugars, it serves as a valuable probe for studying carbohydrate-protein interactions, enzymatic mechanisms, and as a building block for the synthesis of novel therapeutics. The biological activity and therapeutic potential of 3-Deoxy-D-xylo-hexose are intrinsically linked to its purity. This document provides a comprehensive guide to the purification of 3-Deoxy-D-xylo-hexose, drawing upon established principles of carbohydrate chemistry and chromatographic techniques. While a definitive, standardized protocol for this specific deoxysugar is not widely published, the methodologies presented herein are synthesized from proven strategies for analogous compounds and are designed to be a robust starting point for achieving high purity.

Principle of the Purification Strategy

The purification of 3-Deoxy-D-xylo-hexose from a crude synthetic reaction mixture typically involves a multi-step approach designed to remove unreacted starting materials, reagents, and side-products. The polarity of 3-Deoxy-D-xylo-hexose, imparted by its multiple hydroxyl groups, is a key physicochemical property exploited in this purification protocol. The general workflow will involve an initial purification of a protected intermediate, followed by deprotection and a final purification of the target molecule. This strategy is often advantageous as protected sugars can be less water-soluble and more amenable to standard silica gel chromatography.

A generalized workflow for the synthesis and purification is depicted below:

Caption: Workflow for the purification of 3-Deoxy-D-xylo-hexose.

Part 1: Purification of the Protected 3-Deoxy-D-xylo-hexose Intermediate

Synthetic routes to 3-Deoxy-D-xylo-hexose often proceed via a protected intermediate, for example, with acetyl or benzoyl protecting groups. These groups reduce the polarity of the sugar, making it more amenable to purification by silica gel chromatography.

Protocol 1: Silica Gel Column Chromatography of the Protected Intermediate

This protocol is based on the general principles of silica gel chromatography for the separation of moderately polar organic compounds.[1]

1.1. Materials and Reagents:

• Crude protected 3-Deoxy-D-xylo-hexose

• Silica gel (60 Å, 230-400 mesh)

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• Staining solution (e.g., p-anisaldehyde or potassium permanganate)

• Glass chromatography column

• Fraction collector (optional)

• Rotary evaporator

1.2. Procedure:

• TLC Analysis of Crude Mixture:

  • Dissolve a small sample of the crude mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the dissolved sample onto a TLC plate.

  • Develop the TLC plate using a mixture of hexanes and ethyl acetate. A good starting point for the mobile phase is a 7:3 (v/v) mixture of hexanes:ethyl acetate. Adjust the ratio to achieve good separation of the desired product from impurities. The target Rf value for the product should be around 0.3-0.4 for optimal separation on a column.

  • Visualize the spots using a UV lamp (if the compound is UV active) and/or by staining with an appropriate solution followed by gentle heating.

• Column Preparation:

  • Prepare a slurry of silica gel in the chosen mobile phase (or a less polar solvent like hexanes).

  • Carefully pack the chromatography column with the silica gel slurry, ensuring there are no air bubbles or cracks in the packed bed.

  • Equilibrate the column by running 2-3 column volumes of the mobile phase through the packed silica.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent.

  • Alternatively, for less soluble compounds, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica gel, and then evaporating the solvent to dryness.

  • Carefully load the dissolved sample or the dry-loaded silica gel onto the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the mobile phase. A gradient elution, starting with a less polar mixture and gradually increasing the polarity (e.g., increasing the proportion of ethyl acetate), may be necessary to separate closely eluting impurities.

  • Collect fractions of the eluate in test tubes or vials.

  • Monitor the separation by performing TLC analysis on the collected fractions.

• Isolation of the Purified Product:

  • Combine the fractions containing the pure protected 3-Deoxy-D-xylo-hexose (as determined by TLC).

  • Remove the solvent using a rotary evaporator to yield the purified protected intermediate.

Part 2: Deprotection and Final Purification of 3-Deoxy-D-xylo-hexose

Once the protected intermediate is purified, the protecting groups are removed to yield the final product.

Protocol 2: Deprotection of the Intermediate

The choice of deprotection method depends on the protecting groups used. For acetyl groups, a common method is Zemplén deacetylation.

2.1. Materials and Reagents:

• Purified protected 3-Deoxy-D-xylo-hexose

• Anhydrous methanol

• Sodium methoxide (catalytic amount, e.g., a small piece of sodium metal added to methanol or a 0.5 M solution in methanol)

• Amberlite IR120 (H+) resin

• Filter paper

• Round bottom flask

2.2. Procedure:

• Dissolve the purified protected intermediate in anhydrous methanol in a round bottom flask.

• Add a catalytic amount of sodium methoxide.

• Monitor the reaction by TLC until all the starting material has been consumed. The product, being much more polar, will have a very low Rf in the same solvent system used for the protected intermediate.

• Once the reaction is complete, neutralize the mixture by adding Amberlite IR120 (H+) resin until the pH is neutral.

• Filter the mixture to remove the resin and wash the resin with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude 3-Deoxy-D-xylo-hexose.

Part 3: Final Purification by Recrystallization

Recrystallization is a powerful technique for the final purification of solid compounds, yielding a product with high purity.

Protocol 3: Recrystallization of 3-Deoxy-D-xylo-hexose

The choice of solvent is critical for successful recrystallization. For polar compounds like deoxysugars, a mixture of a polar solvent (in which the sugar is soluble) and a less polar solvent (in which it is less soluble) is often effective. A common solvent system for sugars is ethanol-water or methanol-diethyl ether.

3.1. Materials and Reagents:

• Crude 3-Deoxy-D-xylo-hexose

• Ethanol

• Deionized water

• Diethyl ether (or another suitable non-polar solvent like hexanes)

• Heating plate with stirring

• Crystallization dish or Erlenmeyer flask

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

3.2. Procedure:

• Dissolve the crude 3-Deoxy-D-xylo-hexose in a minimal amount of hot ethanol (or an ethanol-water mixture).

• Once fully dissolved, allow the solution to cool slowly to room temperature.

• If no crystals form, induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.

• Further cooling in an ice bath can promote crystallization.

• If the compound oils out, it may be necessary to use a different solvent system. A trial-and-error approach with small amounts of material is recommended. For instance, dissolving the sugar in a minimal amount of methanol and then slowly adding diethyl ether until the solution becomes slightly turbid, followed by slow cooling, can be an effective alternative.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent (the same solvent system used for crystallization).

• Dry the crystals under vacuum to remove any residual solvent.

Part 4: Purity Assessment

The purity of the final product should be assessed using a combination of analytical techniques.

Parameter	Method	Expected Outcome
Purity	Thin Layer Chromatography (TLC)	A single spot with a consistent Rf value.
Purity and Identity	High-Performance Liquid Chromatography (HPLC)	A single, sharp peak. HILIC columns are often suitable for polar compounds like sugars.[2]
Structural Confirmation	Nuclear Magnetic Resonance (NMR) Spectroscopy	1H and 13C NMR spectra consistent with the structure of 3-Deoxy-D-xylo-hexose.
Physical Constant	Melting Point (MP)	A sharp melting point range.
Chiral Integrity	Optical Rotation ([α]D)	A specific optical rotation value consistent with the pure enantiomer.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor separation on silica gel column	Incorrect mobile phase polarity.	Optimize the mobile phase using TLC. A gradient elution may be necessary.
Compound is insoluble for column loading	High crystallinity or polarity.	Use the dry loading method by adsorbing the compound onto silica gel.
Product oils out during recrystallization	Solvent system is not optimal; cooling is too rapid.	Try a different solvent system. Allow for very slow cooling.
Low recovery after recrystallization	Too much solvent used; product has some solubility in the cold solvent.	Use the minimum amount of hot solvent to dissolve the compound. Ensure the washing step uses a minimal amount of ice-cold solvent.

Conclusion

This guide provides a comprehensive framework for the purification of 3-Deoxy-D-xylo-hexose. The successful implementation of these protocols will depend on careful execution and optimization based on the specific characteristics of the crude product. The combination of chromatographic purification of a protected intermediate followed by deprotection and final recrystallization is a robust strategy for obtaining this valuable deoxysugar in high purity, suitable for a wide range of research and development applications.

References

• Sinha, S. K., & Brew, K. (1980). Synthesis of 4-deoxy-D-xylo-hexose and 4-azido-4-deoxy-D-glucose and their effects on lactose synthase.
• Smith, P., et al. (2013). Biosynthesis of a 3,6-dideoxyhexose: crystallization and X-ray diffraction of CDP-6-deoxy-l-threo-d-glycero-4-hexulose-3-dehydrase (E1) for ascarylose biosynthesis.
• Zarkowsky, H., & Glaser, L. (1969). The mechanism of 6-deoxyhexose synthesis. 3. Purification of deosythymidine diphosphate-glucose oxidoreductase. The Journal of biological chemistry, 244(17), 4750–4756.
• Ch, L. N., et al. (2012). A Novel LC-ELSD Method for the Quantification of 2-Deoxy D-Glucose Using HILIC Chromatography. Der Pharmacia Lettre, 4(2), 591-598.

• PubChem. 4-Deoxy-D-glucose. Available at: [Link]

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• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Application Notes and Protocols for the Characterization of 3-Deoxy-D-xylo-hexose

Introduction: The Significance of 3-Deoxy-D-xylo-hexose Characterization

3-Deoxy-D-xylo-hexose, a deoxy sugar, represents a class of carbohydrates with significant importance in various biological processes and as a potential building block in synthetic chemistry and drug development. The absence of a hydroxyl group at the C-3 position imparts unique chemical properties that can influence its biological activity and reactivity. Accurate and comprehensive characterization of this monosaccharide is paramount for its application in research, development, and quality control. This guide provides in-depth analytical methodologies for researchers, scientists, and drug development professionals engaged in the study of 3-Deoxy-D-xylo-hexose. The protocols outlined herein are designed to be robust and self-validating, emphasizing the rationale behind experimental choices to ensure scientific integrity.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural determination of organic molecules, including monosaccharides like 3-Deoxy-D-xylo-hexose. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for the confirmation of the sugar's identity, stereochemistry, and purity.

Rationale for NMR in Carbohydrate Analysis

Carbohydrates in solution exist as an equilibrium of different anomers (α and β) and ring forms (pyranose and furanose). NMR is uniquely suited to characterize this dynamic equilibrium. The chemical shifts (δ) and coupling constants (J) are highly sensitive to the stereochemical arrangement of the hydroxyl and hydrogen atoms, providing a fingerprint of the molecule's three-dimensional structure.

Protocol for NMR Analysis of 3-Deoxy-D-xylo-hexose

1. Sample Preparation:

• Solvent: Deuterium oxide (D₂O) is the solvent of choice as it is non-interfering for ¹H NMR.

• Concentration: Dissolve 5-10 mg of the purified 3-Deoxy-D-xylo-hexose sample in 0.5-0.7 mL of D₂O.

• Internal Standard: While not always necessary, an internal standard such as trimethylsilylpropanoic acid (TSP) or 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) can be used for precise chemical shift referencing.

2. NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) is recommended for better spectral resolution.

• ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Key parameters: sufficient number of scans for good signal-to-noise ratio, appropriate relaxation delay (D1) to ensure quantitative integration.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This provides a single peak for each unique carbon atom.

  • For more detailed analysis, an Attached Proton Test (APT) or Distortionless Enhancement by Polarization Transfer (DEPT) experiment can distinguish between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the spin system, crucial for tracing the connectivity of the sugar backbone.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon atom, aiding in the assignment of both ¹H and ¹³C spectra.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, useful for confirming assignments and identifying long-range connectivities.

Data Interpretation and Expected Results

Atom	Expected ¹H Chemical Shift (δ, ppm)	Expected ¹³C Chemical Shift (δ, ppm)	Key Coupling Constants (J, Hz)
H-1 (anomeric)	α-anomer: ~5.2; β-anomer: ~4.6	C-1 (anomeric)	α-anomer: ~93; β-anomer: ~97
H-2	3.5 - 4.0	C-2	70 - 75
H-3ax, H-3eq	~1.7, ~2.2	C-3	~35-40 (characteristic upfield shift)
H-4	3.5 - 4.0	C-4	70 - 75
H-5	3.5 - 4.0	C-5	70 - 75
H-6a, H-6b	3.7 - 3.9	C-6	~62

Note: These are estimated values and will require experimental verification.

Chromatographic Separation and Quantification

Chromatography is an essential tool for assessing the purity of 3-Deoxy-D-xylo-hexose and for its quantification in complex mixtures. High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD) and Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization are two powerful and complementary techniques.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD)

HPAE-PAD is a highly sensitive and specific method for the analysis of carbohydrates that does not require derivatization.[1][2][3] It is particularly well-suited for the separation of closely related monosaccharides, including deoxy sugars.

At high pH, the hydroxyl groups of carbohydrates are partially ionized, allowing them to be separated on a strong anion-exchange column. Pulsed Amperometric Detection involves the electrochemical oxidation of the analytes on a gold electrode, providing high sensitivity and selectivity for carbohydrates.[2]

1. Sample Preparation:

• Dissolve the sample in high-purity water to a concentration within the linear range of the detector (typically in the low µg/mL to ng/mL range).

• Filter the sample through a 0.22 µm syringe filter before injection.

2. Chromatographic Conditions:

• Column: A high-performance anion-exchange column designed for carbohydrate analysis (e.g., Dionex CarboPac™ series).[1]

• Mobile Phase: A high-pH eluent, typically a sodium hydroxide (NaOH) solution. Isocratic elution with a low concentration of NaOH (e.g., 10-20 mM) is often sufficient for monosaccharide separation. A gradient of sodium acetate in NaOH may be required for more complex mixtures.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Temperature: Ambient or controlled at around 30 °C.

• Detection: Pulsed Amperometric Detector with a gold working electrode and an appropriate waveform for carbohydrate detection.

Caption: Workflow for HPAE-PAD analysis of 3-Deoxy-D-xylo-hexose.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the analysis of volatile and thermally stable compounds. For carbohydrates, derivatization is necessary to increase their volatility. Trimethylsilylation is a common and effective derivatization method.[4][5][6]

The hydroxyl groups of the sugar are reacted with a silylating agent to form trimethylsilyl (TMS) ethers, which are much more volatile than the parent sugar. The derivatized sample is then injected into the gas chromatograph, where the components are separated based on their boiling points and interactions with the stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented, producing a unique mass spectrum for each compound.

1. Derivatization:

• Drying: The sample must be completely dry, as the silylating reagents are moisture-sensitive. Lyophilize or dry the sample under a stream of nitrogen.

• Oximation (Optional but Recommended): To prevent the formation of multiple anomeric peaks, an oximation step is often performed first. Dissolve the dry sample in pyridine containing methoxyamine hydrochloride and heat at 70-80 °C for 30-60 minutes.

• Silylation: Add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[6] Heat at 70-80 °C for 30-60 minutes.

2. GC-MS Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injection: Split or splitless injection, depending on the sample concentration.

• Temperature Program: A temperature gradient is used to separate the derivatized sugars. A typical program might start at 100-150 °C and ramp up to 280-300 °C.

• Mass Spectrometer:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Range: A mass range of m/z 50-650 is typically sufficient.

Caption: Workflow for GC-MS analysis of 3-Deoxy-D-xylo-hexose after derivatization.

Mass Spectrometry for Molecular Weight and Fragmentation Analysis

Mass spectrometry (MS) provides information about the molecular weight and structure of a molecule. When coupled with a separation technique like HPLC or GC, it becomes a powerful tool for identification and quantification.

Expected Mass Spectral Data

The exact mass of the per-TMS derivative of 3-Deoxy-D-xylo-hexose can be calculated and used for its identification in high-resolution mass spectrometry. The fragmentation pattern in EI-MS (from GC-MS) will show characteristic losses of TMS groups and fragments of the sugar ring, which can be used to confirm the structure.

Derivative	Molecular Formula	Exact Mass (Monoisotopic)	Key Expected Fragments (m/z)
Per-TMS-3-Deoxy-D-xylo-hexose	C₁₈H₄₄O₄Si₄	468.2266	453 ([M-CH₃]⁺), 378 ([M-TMSOH]⁺), and other characteristic sugar fragments.

Conclusion

The characterization of 3-Deoxy-D-xylo-hexose requires a multi-technique approach. NMR spectroscopy is indispensable for the definitive structural elucidation. HPAE-PAD offers a sensitive and direct method for quantification without derivatization, while GC-MS provides high separation efficiency and structural information after derivatization. The protocols and guidelines presented in this application note provide a robust framework for the comprehensive analysis of 3-Deoxy-D-xylo-hexose, enabling researchers and developers to confidently assess its identity, purity, and quantity in their applications. It is important to note that the specific parameters for each technique may require optimization based on the instrumentation and the sample matrix.

References

• Critical considerations for trimethylsilyl derivatives of 24 primary metabolites measured by gas chromatography–tandem mass spectrometry. (n.d.).

• Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - ResearchGate. (2016). Retrieved January 16, 2026, from [Link]

• Rearrangement of 3-Deoxy-D-erythro-hexos-2-ulose in Aqueous Solution: NMR Evidence of Intramolecular 1,2-Hydrogen Transfer. (2011).

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. (2023). Retrieved January 16, 2026, from [Link]

• Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS. (2016). Retrieved January 16, 2026, from [Link]

• Analysis of Carbohydrates by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD) - Archemica. (n.d.). Retrieved January 16, 2026, from [Link]

• 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000098). (n.d.). Retrieved January 16, 2026, from [Link]

• Nucleosides derived from 3- and 4-deoxy-D-xylo-hexose - Journal of the Chemical Society C: Organic (RSC Publishing). (n.d.). Retrieved January 16, 2026, from [Link]

• 3,6-Dideoxy-alpha-D-xylo-hexopyranose | C6H12O4 | MD Topology | NMR | X-Ray. (n.d.). Retrieved January 16, 2026, from [Link]

• High-performance anion-exchange chromatography with pulsed amperometric detection for carbohydrate analysis of glycoproteins. (n.d.). Retrieved January 16, 2026, from [Link]

• Separation of All Classes of Carbohydrates by HPAEC-PAD | LCGC International. (2024). Retrieved January 16, 2026, from [Link]

• 1 H and 13 C-NMR spectra of 6-deoxy-sugar at 25 0 C. (A) 1 H-NMR spectrum. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides. (2023). Retrieved January 16, 2026, from [Link]

• Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis and Evaluation of 3-Deoxy-d-manno-oct-2-ulosonic Acid Derivatives to Perturb Escherichia coli Lipopolysaccharide Biosynthesis - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis and Evaluation of 3‑Deoxy‑d-manno-oct-2-ulosonic Acid Derivatives to Perturb Escherichia coli Lipopolysaccharide Biosynthesis. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis of 3-amino-2,3,6-trideoxy-2-fluoro-L-talose and -D-allose [(R)-2-fluoro-L-daunosamine and (R)-2-fluoro-D-ristosamine]. (n.d.). Retrieved January 16, 2026, from [Link]

• D Glucose - mzCloud. (2017). Retrieved January 16, 2026, from [Link]

• 4-Deoxy-D-glucose | C6H12O5 | CID 13559836 - PubChem. (n.d.). Retrieved January 16, 2026, from [Link]

• Monosaccharide Codes. (2024). Retrieved January 16, 2026, from [Link]

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• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. High-performance anion-exchange chromatography with pulsed amperometric detection for carbohydrate analysis of glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the NMR Spectroscopic Analysis of 3-Deoxy-D-xylo-hexose

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 3-Deoxy-D-xylo-hexose using Nuclear Magnetic Resonance (NMR) spectroscopy. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of protocols. Instead, it offers an in-depth exploration of the underlying principles, experimental design, and data interpretation strategies essential for the complete and unambiguous characterization of deoxysugars. We will detail a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments, presenting not only the "how" but also the critical "why" behind each methodological choice. The protocols are designed to be self-validating, ensuring scientific rigor and trustworthiness in your results.

Introduction: The Analytical Challenge of Deoxysugars

3-Deoxy-D-xylo-hexose belongs to the class of deoxysugars, carbohydrates in which a hydroxyl group has been replaced by a hydrogen atom. These molecules are integral components of various natural products, including antibiotics and cardiac glycosides, and serve as important synthetic intermediates. Their biological activity is intimately linked to their precise three-dimensional structure. NMR spectroscopy stands as the most powerful analytical technique for determining the complete covalent structure and conformational dynamics of such carbohydrates in solution.[1][2] Unlike mass spectrometry, which provides mass-to-charge information, NMR offers unparalleled detail on atomic connectivity, stereochemistry, and spatial arrangements.[3]

The structural analysis of carbohydrates like 3-Deoxy-D-xylo-hexose is complicated by several factors:

• Anomeric Equilibrium: In solution, reducing sugars exist as an equilibrium mixture of cyclic hemiacetals, primarily the α and β anomers of the pyranose (six-membered ring) and furanose (five-membered ring) forms.[2][4] This results in a complex mixture of species, each producing a distinct set of NMR signals.

• Signal Overlap: The non-anomeric ring protons of most carbohydrates resonate within a narrow chemical shift range (typically 3-4.5 ppm), leading to significant signal overlap in standard 1D ¹H NMR spectra.[5][6]

• Stereochemical Complexity: A hexose contains multiple chiral centers, leading to a large number of possible stereoisomers.[7]

This guide will systematically address these challenges, providing a clear pathway for the complete structural assignment of 3-Deoxy-D-xylo-hexose.

Foundational NMR Concepts for Carbohydrate Analysis

A successful structural elucidation relies on a combination of 1D and 2D NMR experiments. Each experiment provides a unique piece of the structural puzzle.

• 1D ¹H NMR: This is the starting point for any analysis. It provides initial information on the purity of the sample, the number of species in solution (anomers), and reveals the chemical shifts of all protons.[8] Anomeric protons are particularly diagnostic, typically resonating downfield (4.5-5.5 ppm) from the other sugar protons.[1]

• 1D ¹³C NMR: This experiment provides a count of the number of unique carbon atoms in the molecule. The chemical shifts of anomeric carbons (90-110 ppm) and carbons involved in glycosidic linkages are highly informative.[8][9] The C-3 carbon in 3-Deoxy-D-xylo-hexose will have a characteristic upfield shift due to the absence of an attached electronegative oxygen atom.

• 2D COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other, typically over two or three bonds (²JHH, ³JHH).[10] It is the primary tool for tracing the proton connectivity along the carbohydrate backbone.

• 2D TOCSY (Total Correlation Spectroscopy): TOCSY extends the correlations observed in COSY to an entire spin system.[10] For a sugar, this means that one can often trace the correlations from a well-resolved anomeric proton to all other protons within that same sugar ring.

• 2D HSQC/HMQC (Heteronuclear Single/Multiple Quantum Coherence): This heteronuclear experiment correlates each proton with the carbon atom to which it is directly attached (¹JCH).[10] It is the definitive method for assigning carbon resonances based on their corresponding proton assignments.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): HMBC detects longer-range correlations between protons and carbons, typically over two or three bonds (²JCH, ³JCH).[5][10] This is invaluable for confirming assignments and, in the context of oligosaccharides, for establishing linkages between sugar residues.

• 2D NOESY/ROESY (Nuclear/Rotating-frame Overhauser Effect Spectroscopy): These experiments detect protons that are close in space, regardless of whether they are connected through bonds.[8] They are crucial for determining stereochemistry and for conformational analysis.

The logical flow of these experiments is critical for a successful analysis.

Caption: Workflow for NMR-based structural elucidation of carbohydrates.

Experimental Protocols

Scientific integrity demands robust and reproducible protocols. The following sections provide detailed, step-by-step methodologies for the NMR analysis of 3-Deoxy-D-xylo-hexose.

Sample Preparation

The quality of the NMR data is directly dependent on the quality of the sample.

• Analyte Purity: Ensure the 3-Deoxy-D-xylo-hexose sample is of high purity (>95%), free from paramagnetic impurities and residual solvents that may interfere with the NMR signals.

• Solvent Selection: Deuterium oxide (D₂O, 99.9%) is the solvent of choice for carbohydrate NMR.[1] It is essential to use high-purity D₂O to minimize the residual water signal.

• Concentration: Prepare a solution of 5-10 mg of 3-Deoxy-D-xylo-hexose in 0.5-0.6 mL of D₂O. This concentration provides a good balance between signal-to-noise and potential aggregation or viscosity issues. For 2D experiments, a higher concentration is generally recommended.[1]

• Lyophilization (H/D Exchange): To remove exchangeable protons (from hydroxyl groups) that can obscure the spectrum, perform two to three cycles of dissolving the sample in D₂O followed by lyophilization (freeze-drying). After the final cycle, dissolve the sample in the final volume of D₂O for the NMR experiment.

• Transfer to NMR Tube: Transfer the final solution to a clean, high-quality 5 mm NMR tube.

• Internal Standard: While not always necessary, an internal standard like DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (trimethylsilylpropanoic acid) can be added for precise chemical shift referencing.

NMR Data Acquisition

The following parameters are provided for a 500 MHz or higher NMR spectrometer.[1][8]

Table 1: Recommended NMR Acquisition Parameters

Experiment	Parameter	Recommended Value	Purpose
¹H 1D	Number of Scans	16-64	To achieve adequate signal-to-noise.
Spectral Width	12-16 ppm	To cover the entire expected proton chemical shift range.
Relaxation Delay (d1)	2-5 s	To allow for full relaxation of protons between scans.
Solvent Suppression	PRESAT or WET	To minimize the large residual HOD signal.
¹³C 1D	Number of Scans	1024-4096	More scans are needed due to the lower natural abundance and sensitivity of ¹³C.
Spectral Width	200-240 ppm	To cover the full range of carbon chemical shifts.
Pulse Program	zgpg30 with proton decoupling	To obtain a proton-decoupled spectrum with simplified singlets for each carbon.
gCOSY	Number of Increments (t1)	256-512	Determines the resolution in the indirect dimension.
Number of Scans per Increment	8-16	Balances experiment time with signal-to-noise.
TOCSY	Mixing Time	80-120 ms	The duration of the spin-lock period; longer times allow magnetization to propagate further through the spin system.
Pulse Program	mlevph or similar	Standard TOCSY pulse sequence with MLEV-17 spin-lock.
gHSQC	¹JCH Coupling Constant	145-150 Hz	Optimized for one-bond C-H correlations in carbohydrates.
Pulse Program	hsqcedetgpsp	An edited HSQC that distinguishes CH/CH₃ from CH₂ signals by phase.
gHMBC	Long-range Coupling (ⁿJCH)	8-10 Hz	Optimized for detecting 2- and 3-bond C-H correlations.
Relaxation Delay (d1)	1.5-2 s	Standard delay for HMBC experiments.

Data Interpretation: Decoding the Spectra of 3-Deoxy-D-xylo-hexose

The key to interpreting the NMR data is a systematic approach that integrates information from all experiments. The defining feature of 3-Deoxy-D-xylo-hexose is the presence of a methylene (CH₂) group at the C-3 position, which provides a unique starting point for assignment.

The ¹H Spectrum: First Look

• Anomeric Region (δ ≈ 4.5-5.5 ppm): Expect to see at least two distinct signals here, corresponding to the H-1 protons of the α- and β-pyranose anomers. The β-anomer's H-1 typically appears upfield of the α-anomer's. The coupling constant (³J(H1,H2)) is diagnostic of the anomeric configuration: a large coupling (~7-9 Hz) indicates a trans-diaxial relationship, characteristic of the β-anomer, while a smaller coupling (~2-4 Hz) indicates an axial-equatorial relationship, characteristic of the α-anomer.

• Deoxy Methylene Region (δ ≈ 1.5-2.5 ppm): The two H-3 protons (H-3ax and H-3eq) will appear significantly upfield from the other ring protons due to the absence of the deshielding hydroxyl group. They will appear as complex multiplets due to coupling to each other (geminal coupling, ²J) and to the H-2 and H-4 protons (vicinal coupling, ³J). This is a key signature of the 3-deoxy modification.

• Ring Proton Region (δ ≈ 3.0-4.5 ppm): The remaining protons (H-2, H-4, H-5, H-6a, H-6b) will reside in this crowded region, necessitating 2D NMR for unambiguous assignment.

A Step-by-Step Assignment Strategy

• Start with COSY: From the well-resolved anomeric H-1 signals, use the COSY spectrum to identify the H-2 protons for each anomer. From H-2, you can then "walk" to the H-3 protons. The H-3 protons will show correlations to both H-2 and H-4.

• Use TOCSY to Confirm: The TOCSY spectrum will be invaluable. Irradiating the H-1 signal of a given anomer should reveal correlations to H-2, H-3ax, H-3eq, H-4, and potentially H-5 within that same molecule, confirming that they all belong to the same spin system.

• Assign Carbons with HSQC: The HSQC spectrum is the bridge between the proton and carbon domains. Each cross-peak connects a proton to its directly attached carbon. This allows for the unambiguous assignment of C-1, C-2, C-3, C-4, C-5, and C-6 for both anomers. The C-3 signal will appear in the aliphatic region of the carbon spectrum (typically δ ≈ 30-40 ppm), far upfield from the other oxygenated carbons (δ ≈ 60-100 ppm).

• Validate with HMBC: Use the HMBC spectrum to confirm assignments through long-range correlations. For example, the anomeric proton (H-1) should show a correlation to C-2, C-3, and C-5. The H-3 protons should show correlations to C-1, C-2, C-4, and C-5.

Caption: Key proton correlations for assignment (COSY in green, NOE in red).

Expected Spectral Data Summary

The following table provides estimated chemical shift ranges for 3-Deoxy-D-xylo-hexopyranose in D₂O. Actual values may vary based on temperature, pH, and concentration.

Table 2: Estimated ¹H and ¹³C Chemical Shifts for 3-Deoxy-D-xylo-hexopyranose

Position	Anomer	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key Correlations & Notes
1	α	~5.2	~93	H-1 shows COSY to H-2. HMBC to C-2, C-3, C-5.
β	~4.6	~97	³J(H1,H2) is larger for β than α.
2	α/β	~3.5-3.8	~68-72	COSY to H-1 and H-3 protons.
3	α/β	~1.7 (eq), ~2.2 (ax)	~35-40	Methylene group signature. Upfield shift in both ¹H and ¹³C spectra.
4	α/β	~3.4-3.7	~70-75	COSY to H-3 and H-5 protons.
5	α/β	~3.6-4.0	~72-77	COSY to H-4 and H-6 protons.
6	α/β	~3.7-3.9	~62-65	Two diastereotopic protons (H-6a, H-6b) with COSY to H-5.

Conclusion

The structural elucidation of 3-Deoxy-D-xylo-hexose is a tractable but non-trivial challenge that is perfectly suited to modern NMR spectroscopy. By employing a logical and systematic combination of 1D and 2D NMR experiments, a complete and unambiguous assignment of all proton and carbon signals for the major anomers in solution can be achieved. The unique signature of the C-3 methylene group serves as a powerful anchor point for the assignment process. The protocols and strategies outlined in this guide provide a robust framework for researchers to confidently characterize this and other modified carbohydrates, paving the way for a deeper understanding of their structure-function relationships in biological and pharmaceutical contexts.

References

• A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. (2018). ACS Omega. [Link]

• Nuclear magnetic resonance spectroscopy of carbohydrates. Wikipedia. [Link]

• Techniques - CCRC Analytical Services. University of Georgia. [Link]

• A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. (2018). ACS Omega. [Link]

• Carbohydrate Chemistry Part 8. 2D NMR Analysis of Carbohydrates. (2020). YouTube. [Link]

• NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. Concepts in Magnetic Resonance. [Link]

• Primary Structure of Glycans by NMR Spectroscopy. (2023). Chemical Reviews. [Link]

• Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. (2023). The Journal of Organic Chemistry. [Link]

• Using NMR for Glycomics and Sugar Analysis. Creative Biostructure. [Link]

• 1H NMR Study of 2-Deoxy-D-Arabino-Hexopyranose (2-Deoxy Glucopyranose), 2-Deoxy-D-Lyxo-Hexopyranose (2-Deoxy Galactopyranose) and 2′-Deoxy Lactose. Shift Increment Studies in 2-Deoxy Carbohydrates. ResearchGate. [Link]

• Chapter 25 Notes - Carbohydrates. Portland State University. [Link]

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• 10. youtube.com [youtube.com]

Application Note: A Multi-Platform Mass Spectrometry Approach for the Analysis of 3-Deoxy-D-xylo-hexose

Abstract

This application note presents robust methodologies for the comprehensive analysis of 3-Deoxy-D-xylo-hexose, a deoxy sugar of significant interest in glycobiology and drug development. Given the analytical challenges posed by carbohydrates—namely their high polarity, low volatility, and the presence of isomers—this guide details two orthogonal, field-proven mass spectrometry workflows.[1][2][3] The first protocol describes Gas Chromatography-Mass Spectrometry (GC-MS) analysis following a two-step methoximation and silylation derivatization. The second protocol outlines a direct analysis approach using Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry (HILIC-LC-MS/MS). We provide detailed, step-by-step protocols, explain the causality behind experimental choices, and discuss expected fragmentation patterns to ensure confident identification and characterization.

Introduction

3-Deoxy-D-xylo-hexose is a monosaccharide derivative of D-galactose, characterized by the absence of a hydroxyl group at the C-3 position.[4] Its molecular formula is C₆H₁₂O₅, with a monoisotopic mass of 164.0685 Da.[5] This structural modification significantly alters its chemical properties compared to parent hexoses and is a key feature in various natural products and synthetic intermediates. Accurate and reliable analytical methods are crucial for its study in complex biological or chemical systems.

Mass spectrometry (MS) offers unparalleled sensitivity and specificity for molecular analysis.[2] However, the inherent properties of carbohydrates necessitate specific strategies to achieve successful results.[6]

• Volatility and Thermal Stability: Native sugars are not volatile and degrade at temperatures required for GC analysis.[7] Derivatization is therefore mandatory for this technique.[6][7]

• Ionization Efficiency: In LC-MS, carbohydrates are neutral molecules that ionize poorly on their own.[1] Analysis typically relies on the formation of adducts with alkali metals (e.g., [M+Na]⁺) or analysis in negative ion mode ([M-H]⁻).[8][9][10]

• Isomerism: The presence of numerous isomers with identical mass presents a significant challenge, requiring robust chromatographic separation to ensure unambiguous identification.[1][2]

This guide provides researchers with two powerful, complementary workflows to overcome these challenges.

Workflow 1: GC-MS Analysis via Silylation Derivatization

This approach is a classic, highly reproducible method for carbohydrate analysis, offering excellent chromatographic resolution and generating information-rich, fingerprint-like mass spectra.[11] The derivatization process is critical and proceeds in two stages to increase volatility and prevent the formation of multiple anomeric peaks for each sugar.[12][13]

Principle of Derivatization

• Methoximation: The first step targets the aldehyde group of the open-chain form of the sugar. Methoxyamine hydrochloride converts the carbonyl group into a methoxime. This step is crucial because it "locks" the sugar in its open-chain form, preventing the formation of multiple (α and β) anomeric peaks during GC analysis, which simplifies the resulting chromatogram.[12][13]

• Trimethylsilylation (TMS): In the second step, a silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), replaces the active hydrogens on all remaining hydroxyl groups with a trimethylsilyl (TMS) group.[13] This dramatically reduces the molecule's polarity and increases its volatility, making it suitable for GC analysis.[6][7]

Experimental Protocol: Derivatization

Caution: Perform these steps in a fume hood. Pyridine and MSTFA are hazardous. Ensure all glassware is anhydrous, as silylating reagents are extremely sensitive to moisture.

• Sample Preparation: Lyophilize 10-100 µg of the carbohydrate sample to complete dryness in a 2 mL GC vial. The absence of water is critical for derivatization efficiency.[13]

• Methoximation:

  • Prepare a solution of 20 mg/mL Methoxyamine hydrochloride in anhydrous pyridine.

  • Add 50 µL of this solution to the dried sample.

  • Cap the vial tightly and vortex to dissolve the sample.

  • Incubate at 60°C for 45 minutes in a thermal shaker.

• Silylation:

  • Cool the vial to room temperature.

  • Add 80 µL of MSTFA to the vial.

  • Cap tightly and vortex immediately.

  • Incubate at 60°C for 30 minutes.

• Analysis:

  • Cool the vial to room temperature. The sample is now ready for injection into the GC-MS.

GC-MS Instrumental Parameters

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar
Injection Volume	1 µL
Inlet Temperature	270°C
Split Ratio	20:1
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	150°C hold for 2 min, ramp at 5°C/min to 280°C, hold for 5 min
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temp	150°C
Scan Range	50 - 650 m/z

Expected Results & Interpretation

The EI mass spectrum of the fully derivatized 3-Deoxy-D-xylo-hexose will not show a prominent molecular ion due to extensive fragmentation. However, the fragmentation pattern is highly reproducible and diagnostic. Key expected features include:

• The m/z 73 ion: This is the base peak in many TMS-derivatized compounds, corresponding to the [Si(CH₃)₃]⁺ ion.[7]

• Cross-ring cleavages: Unlike O-glycosides, where fragmentation at the glycosidic bond dominates, derivatized monosaccharides produce characteristic ions from cleavages of the carbon backbone.[14] The absence of the hydroxyl group at C-3 will alter the relative abundance of fragments involving this position compared to a standard hexose.

• Diagnostic Ions: Look for characteristic ions resulting from cleavages adjacent to the silylated oxygen atoms. The specific pattern will serve as a fingerprint for structural confirmation when compared to a standard or library spectrum.

Workflow 2: HILIC-LC-MS/MS Direct Analysis

This workflow is ideal for analyzing the native form of 3-Deoxy-D-xylo-hexose without derivatization, making it a faster and more direct method.[15] Hydrophilic Interaction Liquid Chromatography (HILIC) is the separation mechanism of choice, as it is specifically designed to retain and separate highly polar compounds like carbohydrates.[16][17]

Principle of HILIC and ESI

• HILIC Separation: HILIC utilizes a polar stationary phase (e.g., aminopropyl-bonded silica) and a mobile phase with a high concentration of a less polar organic solvent (typically acetonitrile) and a small amount of aqueous solvent.[16][17] A water-enriched layer forms on the surface of the stationary phase, and polar analytes like sugars partition into this layer, leading to retention. Elution is achieved by increasing the proportion of the aqueous solvent.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that transfers ions from solution into the gas phase.[9] For carbohydrates, ionization is typically achieved by forming adducts.[8][10] Sodium adducts ([M+Na]⁺) are common and often provide high sensitivity in positive ion mode.[8][9] Alternatively, deprotonation ([M-H]⁻) in negative ion mode using an alkaline mobile phase can also be effective.[17]

Experimental Protocol: Sample Preparation

• Solvent Preparation: Prepare the mobile phases as described in the table below. Ensure high-purity solvents and additives (e.g., LC-MS grade).

• Sample Dilution: Dissolve the sample in a solution that mimics the initial mobile phase conditions (e.g., 80:20 Acetonitrile:Water) to a final concentration of 1-10 µg/mL. This ensures good peak shape.

• Filtration: Filter the sample through a 0.22 µm PTFE syringe filter before injection.

HILIC-LC-MS/MS Instrumental Parameters

Parameter	Recommended Setting
LC System	Waters ACQUITY UPLC or equivalent
Column	Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Column Temp	35°C
Gradient	85% B (0-1 min), 85% to 65% B (1-10 min), 65% to 85% B (10-12 min), hold at 85% B (12-15 min)
MS System	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	ESI Positive (+)
Precursor Ion (Q1)	m/z 187.1 ([M+Na]⁺)
Collision Gas	Nitrogen
Key Transitions (MRM)	Monitor at least two transitions for confirmation. e.g., 187.1 -> 89.1; 187.1 -> 103.1

Expected Results & Interpretation

Tandem mass spectrometry (MS/MS) is used for structural confirmation and selective quantification.[18] The precursor ion, the sodiated adduct [C₆H₁₂O₅+Na]⁺ at m/z 187.1, is selected in the first quadrupole (Q1). It is then fragmented in the collision cell (q2), and the resulting product ions are scanned in the third quadrupole (Q3).[18]

• Fragmentation Pattern: The fragmentation of monosaccharide adducts involves a combination of glycosidic bond cleavages (if applicable in larger structures) and cross-ring cleavages.[14][18] For 3-Deoxy-D-xylo-hexose, characteristic product ions will arise from neutral losses of water (H₂O) and formaldehyde (CH₂O) units.

• Diagnostic Fragments: Deoxyhexoses are known to yield distinct fragments. For example, a fragment at m/z 103 is often observed, corresponding to a specific cross-ring cleavage.[19] The absence of the C-3 hydroxyl will influence the fragmentation pathways, leading to a unique MS/MS spectrum that can differentiate it from other hexose isomers. Comparing the fragmentation pattern to that of a known standard is the gold standard for identification.

Visualization of Analytical Workflows

GC-MS Workflow Diagram

Caption: Workflow for GC-MS analysis of 3-Deoxy-D-xylo-hexose via derivatization.

HILIC-LC-MS/MS Workflow Diagram

Sources

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• 16. lcms.labrulez.com [lcms.labrulez.com]
• 17. shodexhplc.com [shodexhplc.com]
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• 19. researchgate.net [researchgate.net]

Application Notes and Protocols: 3-Deoxy-D-xylo-hexose as a Metabolic Probe

Introduction: Unveiling Cellular Metabolism with a Deoxy Sugar Analog

In the intricate world of cellular metabolism, understanding the flux through various pathways is paramount for researchers in basic science and drug development. Metabolic probes, molecules that mimic natural metabolites, are invaluable tools for dissecting these complex networks. 3-Deoxy-D-xylo-hexose, a structural analog of D-glucose, emerges as a promising probe to investigate several key cellular processes. Its unique structure, lacking a hydroxyl group at the C-3 position, allows it to be recognized by glucose transporters and enter the cell. However, this modification can impede its downstream metabolism, leading to the accumulation of metabolic intermediates and inhibition of specific enzymatic steps. This guide provides a comprehensive overview of the scientific principles and detailed protocols for utilizing 3-Deoxy-D-xylo-hexose as a metabolic probe, drawing upon established methodologies for similar deoxy sugars.

Scientific Foundation: The Rationale for Using 3-Deoxy-D-xylo-hexose

The utility of 3-Deoxy-D-xylo-hexose as a metabolic probe is grounded in its structural similarity to D-glucose, the primary cellular fuel. This mimicry allows it to engage with the cellular machinery responsible for glucose uptake and initial metabolism. The absence of the C-3 hydroxyl group is the key to its function as a probe.

Mechanism of Action: A Tale of Two Pathways

• Probing Glucose Uptake and Glycolysis: Similar to the well-characterized 2-deoxy-D-glucose (2-DG), 3-Deoxy-D-xylo-hexose is a substrate for glucose transporters (GLUTs).[1] Upon entering the cell, it can be phosphorylated by hexokinase at the C-6 position. However, the resulting 3-deoxy-D-xylo-hexose-6-phosphate is a poor substrate for the subsequent enzyme in glycolysis, phosphoglucose isomerase, effectively creating a metabolic roadblock.[2] This accumulation of the phosphorylated analog can be used to quantify glucose uptake rates and assess the reliance of cells on glycolysis.[3][4]

• Investigating Glycosaminoglycan (GAG) Synthesis: The biosynthesis of proteoglycans, essential components of the extracellular matrix, is initiated by the addition of a xylose residue to a serine on the core protein. This process is followed by the addition of two galactose residues and a glucuronic acid to form a linker region, upon which the repeating disaccharide units of the GAG chain are built.[5] Synthetic xylosides can act as primers for GAG chain synthesis, and it is plausible that 3-Deoxy-D-xylo-hexose, as a xylose analog, can interfere with this intricate process, offering a tool to study GAG biosynthesis and its role in cellular processes like lung branching morphogenesis.[6]

Visualizing the Metabolic Crossroads

To better understand the points of intervention for 3-Deoxy-D-xylo-hexose, the following diagrams illustrate the relevant metabolic pathways.

Figure 2: Hypothetical interference of 3-Deoxy-D-xylo-hexose with glycosaminoglycan (GAG) synthesis.

Application 1: Quantifying Glucose Uptake

This protocol is adapted from established methods for measuring glucose uptake using radiolabeled deoxyglucose analogs. [3][7]

Experimental Workflow

Figure 3: Workflow for measuring glucose uptake using radiolabeled 3-Deoxy-D-xylo-hexose.

Detailed Protocol

Materials:

• Cells of interest (e.g., cancer cell line, primary adipocytes)

• Culture medium and supplements

• Multi-well culture plates (e.g., 24-well)

• Radiolabeled [³H]-3-Deoxy-D-xylo-hexose or [¹⁴C]-3-Deoxy-D-xylo-hexose

• Krebs-Ringer-HEPES (KRH) buffer (120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 25 mM HEPES, pH 7.4)

• Stimulating agent (e.g., insulin)

• Phosphate-buffered saline (PBS), ice-cold

• Cell lysis buffer (e.g., 0.1 M NaOH with 0.1% SDS)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Cell Culture: Seed cells in multi-well plates and culture until they reach the desired confluency (typically 80-90%).

• Serum Starvation: To reduce basal glucose uptake, serum-starve the cells for 3-4 hours in serum-free medium.

• Pre-incubation: Wash the cells twice with KRH buffer and then pre-incubate in KRH buffer for 30 minutes at 37°C.

• Stimulation (Optional): To investigate stimulated glucose uptake, add the stimulating agent (e.g., 100 nM insulin) to the appropriate wells and incubate for 20-30 minutes at 37°C. Include a non-stimulated control group.

• Initiate Uptake: Add radiolabeled 3-Deoxy-D-xylo-hexose to each well to a final concentration of 0.1-1 µCi/mL. The final concentration of unlabeled 3-Deoxy-D-xylo-hexose should be in the range of 10-100 µM.

• Incubation: Incubate the cells for a predetermined time (e.g., 5-15 minutes) at 37°C. The optimal incubation time should be determined empirically to ensure initial uptake rates are measured.

• Washing: Terminate the uptake by rapidly washing the cells three times with ice-cold PBS. This step is critical to remove extracellular radiolabel.

• Cell Lysis: Add cell lysis buffer to each well and incubate for at least 30 minutes at room temperature to ensure complete lysis.

• Scintillation Counting: Transfer the cell lysate to scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the counts per minute (CPM) to the protein concentration of each well (determined by a parallel plate). Express the results as CPM/mg protein or convert to pmol/mg protein/min using the specific activity of the radiolabeled probe.

Data Interpretation and Validation

• Positive Control: Use a known stimulator of glucose uptake, such as insulin in insulin-responsive cells, to validate the assay.

• Competitive Inhibition: To confirm that the uptake is mediated by glucose transporters, perform a competition assay by co-incubating with an excess of unlabeled D-glucose.

• Linearity: Ensure the measured uptake is within the linear range with respect to time and cell number.

Application 2: Probing Glycosaminoglycan (GAG) Synthesis

This protocol is a conceptual framework based on the known role of xylosides in priming GAG synthesis. [6]

Experimental Workflow

Figure 4: Workflow for investigating the effect of 3-Deoxy-D-xylo-hexose on GAG synthesis.

Detailed Protocol

Materials:

• Cells of interest (e.g., chondrocytes, fibroblasts)

• Culture medium and supplements

• 3-Deoxy-D-xylo-hexose

• Radiolabeled precursors for GAG synthesis (e.g., [³⁵S]Sulfate, [³H]Glucosamine)

• Reagents for proteoglycan/GAG isolation (e.g., guanidinium chloride, DEAE-sepharose chromatography)

• Gel filtration chromatography system

• Scintillation counter

Procedure:

• Cell Culture and Treatment: Culture cells to near confluency. Treat the cells with varying concentrations of 3-Deoxy-D-xylo-hexose (e.g., 0.1 - 10 mM) for a specified period (e.g., 24-48 hours). Include an untreated control group.

• Metabolic Labeling: During the last 4-24 hours of treatment, add a radiolabeled GAG precursor to the culture medium.

• Isolation of Proteoglycans/GAGs:

  • Harvest the cell layer and the culture medium separately.

  • Extract proteoglycans using 4 M guanidinium chloride.

  • Isolate GAGs by anion exchange chromatography (e.g., DEAE-sepharose).

  • Alternatively, for a simpler approach, precipitate total sulfated GAGs using a cationic dye like Alcian blue.

• Quantification of Radiolabel Incorporation: Measure the radioactivity in the isolated GAG fractions using a scintillation counter.

• Analysis of GAG Chain Length: Analyze the size distribution of the isolated GAG chains by gel filtration chromatography (e.g., Sephadex G-50). Collect fractions and measure the radioactivity in each fraction.

• Data Analysis: Compare the total incorporation of the radiolabel and the GAG chain length profiles between the control and 3-Deoxy-D-xylo-hexose-treated samples.

Data Interpretation and Validation

• A decrease in radiolabel incorporation in the presence of 3-Deoxy-D-xylo-hexose would suggest an inhibition of GAG synthesis.

• A shift in the elution profile towards smaller molecular weights in the gel filtration chromatography would indicate the synthesis of shorter GAG chains.

• It is crucial to perform dose-response and time-course experiments to characterize the effects of 3-Deoxy-D-xylo-hexose.

Quantitative Data Summary

As direct quantitative data for 3-Deoxy-D-xylo-hexose is limited in publicly available literature, the following table provides representative data for the well-studied analog, 2-deoxy-D-glucose, to serve as a benchmark for expected results. [2]

Parameter	Cell Type	Condition	Value	Reference
IC₅₀ for Glycolysis	Various Cancer Cell Lines	Inhibition of lactate production	1-10 mM	[2]
Kᵢ for Hexokinase	Yeast	Competitive inhibition	~30 µM	[2]
Glucose Uptake (Vmax)	Mouse 3T3 cells	Basal	~1.5 nmol/min/mg protein	[8]

| Glucose Uptake (Vmax) | SV40-transformed 3T3 cells | - | ~5 nmol/min/mg protein | [8]|

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through the inclusion of appropriate controls. For glucose uptake assays, competition with excess unlabeled glucose is a critical control to ensure the specificity of the transport process. For GAG synthesis studies, the use of known inhibitors or activators of the pathway can serve as valuable positive and negative controls. Researchers should always perform pilot experiments to optimize concentrations, incubation times, and other experimental parameters for their specific cell type and research question.

Conclusion and Future Perspectives

3-Deoxy-D-xylo-hexose holds significant potential as a versatile metabolic probe. While its application in inhibiting glycolysis and studying glucose uptake can be inferred from the extensive research on its analogs, its role in probing glycosaminoglycan synthesis presents a more novel and exciting avenue of investigation. The protocols provided in this guide offer a robust starting point for researchers to explore the multifaceted effects of this deoxy sugar on cellular metabolism. Further studies are warranted to fully elucidate its metabolic fate and to expand its applications in dissecting the intricate metabolic landscape of both healthy and diseased cells.

References

• BenchChem. (2025). Application Notes and Protocols for 3-Deoxy-D-glucose as a Metabolic Probe.
• BenchChem. (n.d.). A Comparative Guide to 3-Deoxy-D-glucose as a Glucose Transport Marker.

• ResearchGate. (2024). Protocol to measure glucose utilization in mouse tissues using radiolabeled 2-deoxy-D-glucose. Retrieved from [Link]

• PubMed. (2024). Protocol to measure glucose utilization in mouse tissues using radiolabeled 2-deoxy-D-glucose. Retrieved from [Link]

• Richard, P., et al. (2012). l-xylo-3-Hexulose Reductase Is the Missing Link in the Oxidoreductive Pathway for d-Galactose Catabolism in Filamentous Fungi. Applied and Environmental Microbiology, 78(15), 5239-5245.
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Application Note: 3-Deoxy-D-xylo-hexose as an Investigational Tool for Glycolysis Research

Introduction: Probing Glycolysis with Molecular Mimics

Glycolysis, the metabolic pathway that converts glucose into pyruvate, is a fundamental process for cellular energy production. In many pathological states, particularly in oncology, cells exhibit a profound dependence on glycolysis for ATP generation and biosynthetic intermediates, a phenomenon known as the "Warburg effect".[1][2] This metabolic reprogramming makes the glycolytic pathway a compelling target for therapeutic intervention and a critical area of basic research.

Glucose analogs, molecules that structurally mimic glucose, are invaluable tools for perturbing and studying glucose transport and metabolism.[3][4] By virtue of their structural modifications, these compounds can act as competitive inhibitors or alternative substrates for key enzymes, allowing researchers to dissect specific steps of the glycolytic pathway. The most well-characterized of these is 2-Deoxy-D-glucose (2-DG), which is readily transported into cells and phosphorylated by hexokinase, but cannot be further metabolized, leading to the inhibition of glycolysis.[2][5][6]

This application note introduces 3-Deoxy-D-xylo-hexose (3-DXH) , a glucose analog characterized by the absence of a hydroxyl group at the C-3 position of the hexose skeleton.[7] With a molecular formula of C₆H₁₄O₅ and a molecular weight of 166.17 g/mol , its distinct structure suggests a unique potential for interacting with glycolytic enzymes.[7] This guide provides a comprehensive framework and detailed protocols for researchers to investigate the utility of 3-DXH as a tool for studying glycolysis, from initial enzymatic characterization to advanced cell-based functional assays.

Hypothesized Mechanism of Action

Based on the established action of other deoxyglucose analogs, the proposed mechanism for 3-DXH is centered on its interaction with the first two enzymes of the glycolytic pathway:

• Cellular Uptake: Like glucose, 3-DXH is likely transported into the cytoplasm via glucose transporters (GLUTs).

• Phosphorylation: Once inside the cell, Hexokinase (HK) is expected to recognize 3-DXH and catalyze its phosphorylation using ATP, forming 3-Deoxy-D-xylo-hexose-6-phosphate (3-DXH-6P).

• Metabolic Arrest: The crucial modification—the absence of the C-3 hydroxyl group—is hypothesized to render 3-DXH-6P an unsuitable substrate for the next enzyme, Phosphoglucose Isomerase (PGI), which catalyzes the conversion of glucose-6-phosphate to fructose-6-phosphate.

• Inhibition: The intracellular accumulation of the membrane-impermeable 3-DXH-6P leads to competitive feedback inhibition of Hexokinase, effectively halting the glycolytic flux at its initial step.[1][6]

Caption: Proposed mechanism of 3-Deoxy-D-xylo-hexose (3-DXH) in glycolysis.

Experimental Workflow: A Validating System

To rigorously evaluate 3-DXH as a tool for glycolysis studies, a multi-step experimental approach is essential. This workflow is designed as a self-validating system, moving from direct enzymatic interaction to complex cellular responses.

Caption: Logical workflow for characterizing 3-DXH's effects on glycolysis.

Protocols and Methodologies

Protocol 1: In Vitro Hexokinase Kinetics Assay

Causality: This initial experiment directly tests the central hypothesis: that 3-DXH is a substrate for and/or inhibitor of hexokinase. By measuring the kinetic parameters, we can quantify its interaction with the first committed step of glycolysis, independent of cellular transport or downstream effects. A coupled enzymatic assay is used where the product, a hexose-6-phosphate, is used by glucose-6-phosphate dehydrogenase (G6PDH) to reduce NADP⁺ to NADPH, which can be monitored spectrophotometrically at 340 nm.[8][9]

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Triethanolamine buffer, pH 7.6.

  • Substrate Stock (Glucose): 500 mM D-Glucose in Assay Buffer.

  • Analog Stock (3-DXH): 500 mM 3-Deoxy-D-xylo-hexose in Assay Buffer.

  • Cofactors: 100 mM ATP, 200 mM MgCl₂, 20 mM NADP⁺ in deionized water. Prepare fresh.

  • Coupling Enzyme: Glucose-6-Phosphate Dehydrogenase (G6PDH), ~150 units/mL in Assay Buffer. Ensure it is low in hexokinase contamination.

  • Enzyme: Hexokinase (from yeast or muscle), diluted to 0.5-1.0 unit/mL in cold Assay Buffer immediately before use.

• Assay Setup (per reaction in a 1 cm cuvette or 96-well UV-transparent plate):

  • Create a master mix containing:

    • Assay Buffer (to final volume of 1 mL)

    • 100 µL MgCl₂ solution (Final: 20 mM)

    • 50 µL ATP solution (Final: 5 mM)

    • 50 µL NADP⁺ solution (Final: 1 mM)

    • 10 µL G6PDH solution (Final: 1.5 units/mL)

  • Aliquot the master mix into cuvettes.

• Kinetic Measurement (Substrate Analysis):

  • Prepare a series of dilutions for both Glucose and 3-DXH (e.g., from 0.1 mM to 20 mM final concentration).

  • For each concentration, add the corresponding volume of substrate/analog to a cuvette.

  • Equilibrate to 25°C and monitor A₃₄₀nm until the reading is stable (to establish a blank rate).

  • Initiate the reaction by adding 10 µL of the diluted Hexokinase solution.

  • Immediately mix and record the increase in A₃₄₀nm for 5-10 minutes.

• Data Analysis:

  • Calculate the reaction velocity (V) from the linear portion of the curve using the Beer-Lambert law (extinction coefficient for NADPH at 340 nm is 6.22 mM⁻¹cm⁻¹).

  • Plot Velocity vs. Substrate Concentration and fit to the Michaelis-Menten equation to determine Km and Vmax for both Glucose and 3-DXH.

Data Presentation:

Substrate	Kₘ (mM)	Vₘₐₓ (µmol/min/mg)
D-Glucose (Control)
3-Deoxy-D-xylo-hexose

Protocol 2: Cellular Glucose Uptake Assay

Causality: This assay validates that 3-DXH can cross the cell membrane and be phosphorylated, leading to intracellular accumulation. We will use a non-radioactive method that measures the accumulation of the phosphorylated deoxyglucose analog.[10][11]

Step-by-Step Methodology:

• Cell Culture: Plate cells (e.g., HeLa, MCF-7, or a cell line of interest) in a 96-well plate and grow to ~80-90% confluency.

• Glucose Starvation: Gently wash cells twice with warm PBS. Replace the medium with glucose-free culture medium (e.g., Krebs-Ringer-HEPES buffer) and incubate for 40-60 minutes.

• Treatment: Add 3-DXH or 2-DG (as a positive control) at various concentrations to the wells. Include a no-analog control. Incubate for 20-30 minutes.

• Cell Lysis: Terminate the uptake by washing the cells rapidly with ice-cold PBS. Lyse the cells according to the manufacturer's protocol of a commercial glucose uptake assay kit (e.g., Promega Glucose Uptake-Glo™ or similar).[10] This step typically involves adding a Stop Buffer to halt uptake and an acid solution to destroy any endogenous NADPH.

• Neutralization & Detection: Add a Neutralization Buffer, followed by the Detection Reagent containing G6PDH and a pro-luciferin substrate. The G6PDH will oxidize the accumulated 3-DXH-6P, generating NADPH, which in turn reduces the pro-luciferin to luciferin.

• Measurement: Incubate for 30-60 minutes at room temperature, protected from light. Measure luminescence using a plate reader.

Data Analysis:

• Normalize the luminescence signal to the amount of protein per well or cell number.

• Plot the normalized signal against the concentration of 3-DXH to determine the dose-dependent uptake.

Protocol 3: Lactate Production Assay

Causality: Lactate is the primary end-product of anaerobic glycolysis. A reduction in lactate secretion into the culture medium serves as a robust indicator of overall glycolytic inhibition.[12][13]

Step-by-Step Methodology:

• Cell Plating and Treatment: Plate cells in a 24- or 48-well plate. Allow them to adhere and grow for 24 hours. Replace the medium with fresh medium containing various concentrations of 3-DXH (e.g., 0 mM, 1 mM, 5 mM, 10 mM, 25 mM).

• Sample Collection: At specified time points (e.g., 6, 12, 24 hours), collect a 20-50 µL aliquot of the culture medium from each well.

• Sample Preparation: If the medium contains serum, deproteinize the samples using a 10 kDa MWCO spin filter to prevent interference from lactate dehydrogenase in the serum.[12]

• Lactate Measurement: Use a commercial lactate assay kit (e.g., Sigma-Aldrich MAK064 or similar).[12] These kits typically use lactate oxidase or dehydrogenase in a coupled enzymatic reaction that produces a colorimetric or fluorometric output.

  • Prepare a standard curve using the provided lactate standard.

  • Add samples and standards to a 96-well plate.

  • Add the reaction mix and incubate as per the manufacturer's instructions.

• Measurement: Read the absorbance (e.g., 570 nm) or fluorescence (e.g., Ex/Em = 535/587 nm) with a microplate reader.

• Normalization: After the final time point, lyse the cells and perform a protein assay (e.g., BCA) on the cell lysate from each well. Normalize the lactate concentration to the total protein content.

Data Presentation:

Treatment	Concentration	Lactate Production (nmol/µg protein/hr)
Control	0 mM
3-DXH	1 mM
3-DXH	5 mM
3-DXH	25 mM
2-DG (Control)	25 mM

Protocol 4: Real-Time Glycolytic Flux Analysis

Causality: The Seahorse XF Glycolysis Stress Test provides a dynamic, real-time measurement of the Extracellular Acidification Rate (ECAR), a proxy for glycolysis. This allows for the precise determination of how 3-DXH affects both basal glycolysis and compensatory glycolytic capacity.[14][15]

Step-by-Step Methodology:

• Cell Seeding: Seed cells onto a Seahorse XF cell culture microplate and allow them to form a uniform monolayer.

• Assay Preparation: One hour before the assay, wash the cells and replace the culture medium with bicarbonate-free XF Base Medium supplemented with L-glutamine, warmed to 37°C. Incubate the plate in a non-CO₂ incubator at 37°C.

• Cartridge Loading: Hydrate a sensor cartridge. Load the injection ports with the compounds for sequential injection:

  • Port A: 3-Deoxy-D-xylo-hexose (to test its immediate effect) or vehicle control.

  • Port B: Glucose (to measure the glycolytic response).

  • Port C: Oligomycin (an ATP synthase inhibitor, forcing cells to rely on glycolysis).

  • Port D: 2-Deoxy-D-glucose (a known glycolysis inhibitor, to bring ECAR to non-glycolytic levels).

• Assay Execution: Place the plate in the Seahorse XF Analyzer and run the Glycolysis Stress Test protocol. The instrument will measure basal ECAR, then inject the compounds sequentially and record the subsequent changes in ECAR.

• Data Analysis: Use the Seahorse Wave software to calculate key parameters:

  • Basal Glycolysis: The ECAR rate before any injections.

  • Glycolytic Capacity: The maximum ECAR rate achieved after oligomycin injection.

  • Effect of 3-DXH: The change in ECAR immediately following the injection of 3-DXH.

Protocol 5: Pyruvate Kinase Activity Assay (Specificity Control)

Causality: To ensure that the observed effects of 3-DXH are due to inhibition at the top of the glycolytic pathway, it is crucial to show that it does not directly inhibit key downstream enzymes. Pyruvate kinase (PK) catalyzes the final, ATP-generating step of glycolysis and serves as an excellent control point.

Step-by-Step Methodology:

• Cell Treatment and Lysate Preparation: Treat cells in a 6-well plate with the highest effective concentration of 3-DXH and a vehicle control for 24 hours.

• Wash cells with cold PBS and scrape them into a lysis buffer provided by a commercial Pyruvate Kinase Assay Kit (e.g., Sigma-Aldrich MAK072 or Abcam ab83432).

• Homogenize the cells and centrifuge at ~15,000 x g for 10 minutes to pellet insoluble material. Collect the supernatant (cytosolic fraction).

• Determine the protein concentration of the lysates.

• PK Activity Assay:

  • Use a commercial assay kit, which typically involves a coupled reaction where PK generates pyruvate, which is then used by pyruvate oxidase to produce a colored or fluorescent product.

  • Add equal amounts of protein from control and 3-DXH-treated lysates to a 96-well plate.

  • Add the reaction mix as per the manufacturer's protocol.

• Measurement: Monitor the kinetic increase in absorbance or fluorescence over time using a microplate reader.

• Data Analysis: Calculate the pyruvate kinase activity (e.g., in mU/mg protein) for both control and 3-DXH-treated samples. A lack of significant difference would support the specificity of 3-DXH's action on upstream glycolysis.

Summary and Future Directions

The protocols outlined in this guide provide a robust framework for characterizing 3-Deoxy-D-xylo-hexose as a novel tool for studying glycolysis. By systematically progressing from direct enzyme kinetics to dynamic cellular flux analysis, researchers can validate its mechanism of action and effectively deploy it in their experimental models. The key strength of this approach lies in its self-validating nature, where each experimental step confirms a key aspect of the hypothesized mechanism.

While 3-DXH is expected to function similarly to 2-DG, the unique positioning of the deoxygenation at C-3 may result in different affinities for hexokinase isoforms or varying interactions with other metabolic enzymes. The described workflow will precisely elucidate these properties, enabling researchers to confidently use 3-DXH to probe the metabolic vulnerabilities of cells in various physiological and pathological contexts.

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• Chang, C. W. T., & Liu, H. W. (2002). Synthesis of TDP-3-amino-3,4,6-trideoxy-alpha-D-xylo-hexopyranose--the immediate precursor of TDP-alpha-D-desosamine. Bioorganic & medicinal chemistry letters, 12(11), 1493–1496. [Link]

• Graff, J. C., Weber, M. J., & Romano, A. H. (1979). 6-deoxy-D-glucose and D-xylose: Analogs for the Study of D-glucose Transport by Mouse 3T3 Cells. Journal of Cellular Physiology, 101(1), 131-137. [Link]

• Aristidou, A. A., & San, K. Y. (1998). Effect of glucose analog supplementation on metabolic flux distribution in anaerobic chemostat cultures of Escherichia coli. Biotechnology and bioengineering, 60(1), 74–82. [Link]

• Pelicano, H., Martin, D. S., Xu, R. H., & Huang, P. (2006). Glycolysis inhibition for anticancer treatment. Oncogene, 25(34), 4633–4646. [Link]

• Asbóth, B., & Náray-Szabó, G. (2000). Mechanism of action of D-xylose isomerase. Current protein & peptide science, 1(3), 237–254. [Link]

• TeSlaa, T., & Teitell, M. A. (2014). Techniques to monitor glycolysis. Methods of enzymology, 542, 91–114. [Link]

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Application Note & Protocol: High-Throughput Screening and Mechanistic Analysis of 3-Deoxy-D-xylo-hexose as a Putative Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the enzymatic characterization of 3-Deoxy-D-xylo-hexose, a modified hexose sugar, as a potential enzyme inhibitor. Deoxy sugars and their derivatives are of significant interest in drug discovery due to their potential to modulate the activity of carbohydrate-processing enzymes. This application note details a systematic approach, from initial inhibitor screening and potency determination (IC50) to in-depth kinetic analysis for elucidating the mechanism of inhibition. The protocols are designed to be adaptable for various enzyme systems but are presented here with a focus on hexokinases, a plausible target for this class of molecule.

Introduction: The Rationale for Investigating 3-Deoxy-D-xylo-hexose

3-Deoxy-D-xylo-hexose is a structural analog of naturally occurring hexoses, with the hydroxyl group at the C-3 position removed. This modification can significantly alter its interaction with enzymes that recognize and process hexoses. Such analogs have the potential to act as enzyme inhibitors by binding to the active site and preventing the binding of the natural substrate or by binding to an allosteric site and inducing a conformational change that reduces enzyme activity.[1][2] The study of such inhibitors is crucial in the development of new therapeutic agents for diseases characterized by aberrant enzyme activity.[1][3]

This guide provides a robust framework for:

• Initial Screening: To determine if 3-Deoxy-D-xylo-hexose exhibits inhibitory activity against a target enzyme.

• Potency Determination: To quantify the inhibitory strength by determining the half-maximal inhibitory concentration (IC50).[4][5]

• Mechanism of Action (MoA) Studies: To characterize the mode of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed).[6][7]

Materials and Reagents

• Test Compound: 3-Deoxy-D-xylo-hexose

• Enzyme: e.g., Recombinant Human Hexokinase

• Substrate: e.g., D-Glucose

• Co-substrate/Coupling Enzymes: e.g., ATP, Glucose-6-phosphate dehydrogenase (G6PDH)

• Indicator Molecule: e.g., NADP+

• Assay Buffer: e.g., Tris-HCl buffer, pH 7.5, containing MgCl2

• Control Inhibitor: A known inhibitor of the target enzyme (if available)

• Solvent: High-purity Dimethyl Sulfoxide (DMSO) for stock solutions

• Microplates: 96-well or 384-well clear, flat-bottom plates

• Instrumentation: Microplate reader capable of absorbance or fluorescence measurements, temperature-controlled incubator.

Experimental Workflow Overview

The experimental workflow is designed to systematically characterize the inhibitory properties of 3-Deoxy-D-xylo-hexose.

Caption: A streamlined workflow for inhibitor characterization.

Detailed Protocols

Protocol 1: Initial Single-Point Inhibition Screening

Objective: To rapidly assess if 3-Deoxy-D-xylo-hexose inhibits the target enzyme at a fixed concentration.

Methodology:

• Prepare Reagents:

  • Prepare a stock solution of 3-Deoxy-D-xylo-hexose (e.g., 10 mM) in DMSO.

  • Dilute the enzyme, substrate, and any coupling reagents to their working concentrations in the assay buffer.[8] The substrate concentration should ideally be at or below its Michaelis-Menten constant (Km) to facilitate the detection of competitive inhibitors.[9]

• Assay Setup (96-well plate):

  • Add assay buffer to all wells.

  • Add the test compound to the test wells at a final concentration (e.g., 10 µM).

  • Add an equivalent volume of DMSO to the control wells (vehicle control).[8]

  • Add the enzyme solution to all wells except the "no enzyme" control.

• Pre-incubation:

  • Incubate the plate at the optimal temperature for the enzyme for 10-15 minutes to allow the inhibitor to bind to the enzyme.[8]

• Initiate Reaction:

  • Add the substrate to all wells to start the reaction.[8]

• Measure Product Formation:

  • Measure the absorbance or fluorescence at regular time intervals using a microplate reader. The rate of the reaction is determined from the initial linear portion of the progress curve.[8]

Data Analysis:

• Calculate the percentage of inhibition for the test compound relative to the vehicle control.

Sample	Reaction Rate (mOD/min)	% Inhibition
Vehicle Control	50.0	0%
3-Deoxy-D-xylo-hexose (10 µM)	22.5	55%
No Enzyme Control	0.5	N/A

Protocol 2: Dose-Response and IC50 Determination

Objective: To determine the potency of 3-Deoxy-D-xylo-hexose by measuring its inhibitory effect over a range of concentrations.[4]

Methodology:

• Prepare Serial Dilutions:

  • Prepare a series of dilutions of 3-Deoxy-D-xylo-hexose from the stock solution. A common approach is to use half-log or two-fold serial dilutions.[10]

• Perform Enzyme Activity Assay:

  • Follow the protocol for the enzyme activity assay as described in 4.1, but use the range of inhibitor concentrations.[8]

Data Analysis:

• Calculate Percentage Inhibition: Determine the percentage of inhibition for each concentration of 3-Deoxy-D-xylo-hexose.

• Generate Dose-Response Curve: Plot the percentage of inhibition against the logarithm of the inhibitor concentration.[10]

• Determine IC50: The IC50 value is the concentration of the inhibitor that causes 50% inhibition of the enzyme's activity. This is typically calculated by fitting the data to a four-parameter logistic equation.[9]

[Inhibitor] (µM)	% Inhibition
0.1	5
0.3	15
1	30
3	50
10	75
30	90
100	95

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// Axes
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{rank=min; " " [shape=plaintext]; " " -> " "[label="% Inhibition"]}

// Data points
p1 [pos="1,0.5!"]; p2 [pos="2,1.5!"]; p3 [pos="3,3!"]; p4 [pos="4,5!"]; p5 [pos="5,7.5!"]; p6 [pos="6,9!"]; p7 [pos="7,9.5!"];

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// IC50 line
{node [shape=plaintext, fontcolor="#34A853"]; "IC50" [pos="4,0!"]}
"IC50" -> p4 [style=dashed, color="#34A853"];
{node [shape=plaintext, fontcolor="#34A853"]; "50%" [pos="0,5!"]}
"50%" -> p4 [style=dashed, color="#34A853"];
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Caption: A representative sigmoidal dose-response curve.

Protocol 3: Enzyme Kinetic Studies for Mechanism of Action

Objective: To determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed).[6][7]

Methodology:

• Vary Substrate and Inhibitor Concentrations:

  • Perform the enzyme activity assay with multiple, fixed concentrations of 3-Deoxy-D-xylo-hexose.

  • For each inhibitor concentration, vary the substrate concentration over a range (e.g., 0.5x Km to 10x Km).[7]

Data Analysis:

• Determine Initial Velocities: Calculate the initial reaction velocity (V₀) for each combination of substrate and inhibitor concentration.

• Lineweaver-Burk Plot: Plot 1/V₀ versus 1/[S] for each inhibitor concentration. The pattern of the lines will indicate the mode of inhibition.[8] For example, in competitive inhibition, the lines will intersect at the y-axis.[8]

Caption: Interpreting Lineweaver-Burk plots for MoA.

Inhibition Type	Effect on Vmax	Effect on Km
Competitive	No change	Increases
Non-competitive	Decreases	No change
Uncompetitive	Decreases	Decreases
Mixed	Decreases	Increases or Decreases

Interpretation of Kinetic Data:

• Competitive Inhibition: The inhibitor binds to the active site of the enzyme, competing with the substrate. This type of inhibition can be overcome by increasing the substrate concentration.[1][2]

• Non-competitive Inhibition: The inhibitor binds to an allosteric site on the enzyme, away from the active site. This binding event alters the enzyme's conformation, reducing its catalytic efficiency.[1][2]

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex. This mode of inhibition is more effective at higher substrate concentrations.[1]

Troubleshooting

Problem	Possible Cause	Solution
High variability between replicates	Inconsistent pipetting, cell seeding, or edge effects in the plate.	Ensure proper mixing, use a multichannel pipette, and avoid using the outer wells of the plate.[11]
No inhibition observed	The compound is not an inhibitor at the tested concentrations, or the substrate concentration is too high.	Test a broader and higher concentration range of the inhibitor. Ensure the substrate concentration is at or near its Km.[11]
Inconsistent results between experiments	Instability of reagents, variations in incubation times or temperatures.	Prepare fresh reagents for each experiment, ensure consistent timing, and use a calibrated incubator.

Conclusion

This application note provides a structured and detailed methodology for the comprehensive evaluation of 3-Deoxy-D-xylo-hexose as a potential enzyme inhibitor. By following these protocols, researchers can effectively screen for inhibitory activity, determine the potency of the compound, and elucidate its mechanism of action. These studies are fundamental in the early stages of drug discovery and contribute to a deeper understanding of enzyme-inhibitor interactions.

References

• METHODS. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. METHODS. Available from: [Link]

• Teplyi, D. A standard operating procedure for an enzymatic activity inhibition assay. Eur Biophys J. 2021;50(3-4):345-352. Available from: [Link]

• Wikipedia. IC50. Wikipedia. Available from: [Link]

• Assay Guidance Manual. Mechanism of Action Assays for Enzymes. NCBI Bookshelf. 2012. Available from: [Link]

• Goodsell, D. S. Steady-state enzyme kinetics. The Biochemist. 2021;43(2):4-7. Available from: [Link]

• Maharjan, B. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Growth Factor. protocols.io. 2018. Available from: [Link]

• Edmondson, D. E., Binda, C., & Mattevi, A. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Curr Drug Targets. 2007;8(5):647-656. Available from: [Link]

• Shapiro, A. B. How should I start with Enzyme-Inhibitor kinetics assay?. ResearchGate. 2015. Available from: [Link]

• Tip Biosystems. What Are Enzyme Kinetic Assays?. Tip Biosystems. 2024. Available from: [Link]

• Assay Guidance Manual. Basics of Enzymatic Assays for HTS. NCBI Bookshelf. 2012. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Effects of Inhibitors on Enzyme Activity | Worthington Biochemical [worthington-biochem.com]
• 3. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IC50 - Wikipedia [en.wikipedia.org]
• 5. clyte.tech [clyte.tech]
• 6. Molecular Mechanism Studies of Enzyme Inhibition [creative-enzymes.com]
• 7. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Deoxy Sugars

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 3-deoxy sugars. These structures are critical components of numerous bioactive natural products, including antibiotics and anticancer agents, making their efficient synthesis a key challenge for researchers in drug development and chemical biology. The absence of the C-3 hydroxyl group fundamentally alters the reactivity and stereochemical behavior of the sugar ring, introducing unique hurdles not encountered in classical carbohydrate chemistry.

This guide is designed to move beyond simple protocols and provide a deeper understanding of the underlying principles governing these complex transformations. We will address common experimental failures, troubleshoot unexpected results, and offer field-proven insights to help you navigate the intricacies of 3-deoxy sugar synthesis.

Part 1: Foundational Challenges & Strategic Planning (FAQs)

This section addresses the high-level strategic decisions and recurring challenges that researchers face before and during the synthesis of 3-deoxy sugars.

Q1: Why is the regioselective deoxygenation of the C-3 hydroxyl group so challenging compared to other positions?

A1: The challenge is multifactorial and rooted in the electronic and steric environment of the pyranose ring.

• Lack of Unique Reactivity: Unlike the anomeric (C-1) or primary (C-6) positions, the secondary hydroxyls at C-2, C-3, and C-4 have very similar intrinsic reactivity. Achieving selective functionalization at C-3 without affecting C-2 and C-4 requires a carefully designed strategy, often involving extensive use of protecting groups.[1] This necessitates multi-step sequences of protection and deprotection, which can be arduous and reduce overall yield.[2][3]

• Stereoelectronic Effects: The orientation of the C-3 hydroxyl (axial vs. equatorial) influences its accessibility. Furthermore, neighboring protecting groups can exert significant steric hindrance or electronic effects, either deactivating or activating the desired position. For example, bulky protecting groups at C-2 or C-4 can sterically shield the C-3 hydroxyl, impeding its conversion into a suitable leaving group for deoxygenation.

• Participation of Neighboring Groups: The C-2 hydroxyl (or a participating group placed there) can influence reactions at other centers through anchimeric assistance. In 3-deoxygenation, the absence of a participating group at the adjacent C-2 position in the final product means that stereocontrol in subsequent reactions, like glycosylation, becomes a significant challenge.[4][5]

Q2: What are the primary strategies for C-3 deoxygenation, and how do I choose the best one for my system?

A2: There are several mainstream methods, each with distinct advantages and drawbacks. The choice depends on the substrate's functional group tolerance, the desired scale, and potential downstream reactions. The three most common approaches are radical deoxygenation, reductive methods, and catalytic hydrogenolysis.

Method	Mechanism	Advantages	Disadvantages	Key Considerations
Barton-McCombie Deoxygenation	Radical chain reaction involving a thiocarbonyl derivative (e.g., xanthate) and a radical initiator/hydrogen donor.[6][7]	Mild conditions, excellent functional group tolerance (esters, ethers, acetals), and high reliability for secondary alcohols.[6][8]	Two-step process (activation then reduction), use of toxic and hard-to-remove tin reagents (e.g., Bu₃SnH).[7][9]	Substrate must be stable to basic conditions for xanthate formation. Tin removal requires specific workup procedures.
Samarium(II) Iodide (SmI₂) Mediated Reduction	Single-electron transfer (SET) from SmI₂ to a suitable precursor (e.g., halide, sulfone, or toluate ester).[10][11]	Powerful reducing agent, highly chemoselective, and avoids toxic heavy metals.[10][12] Reactivity is tunable with additives (e.g., HMPA, H₂O).[11]	SmI₂ is highly air-sensitive and requires strictly anhydrous/anaerobic conditions.[11] Stoichiometric amounts of samarium are required.	The precursor functional group is critical. Markó-Lam deoxygenation of a toluate ester is a common variant.[10]
Catalytic Hydrogenolysis	Heterogeneous catalysis involving cleavage of a C-O bond with H₂ gas, typically using a metal catalyst (e.g., Pd, Ni, Ru).[13][14]	Atom-economical, scalable, and avoids stoichiometric reagents. Byproducts are generally benign.	Can suffer from low selectivity, requiring specific directing groups.[13] May reduce other functional groups (alkenes, alkynes, some protecting groups). High pressure/temperature may be needed.	Often used to remove benzyl ethers, but can be adapted for deoxygenation. Catalyst choice is crucial for selectivity.[15][16][17]

Q3: How do protecting groups influence the outcome of 3-deoxygenation and subsequent glycosylation reactions?

A3: Protecting groups are not merely passive spectators; they actively dictate the reactivity and stereochemical outcome of nearly every step.[18][19]

• Electronic Effects: Electron-withdrawing protecting groups, such as acetates or benzoates, decrease the electron density of the pyranose ring. This deactivates the system, making the formation of an oxocarbenium ion intermediate (in glycosylation) more difficult and potentially slowing down deoxygenation reactions.[19] Conversely, electron-donating groups like benzyl ethers increase reactivity.

• Stereodirecting Effects: The most profound impact is on glycosylation stereoselectivity. A participating group at C-2 (e.g., an acetyl group) will reliably direct the formation of a 1,2-trans-glycosidic bond. In a 3-deoxy sugar, the C-2 substituent is often a non-participating ether. This lack of anchimeric assistance leads to the formation of an oxocarbenium ion that can be attacked from either the α or β face, frequently resulting in poor stereoselectivity.[2][4][5]

• Conformational Locking: Cyclic protecting groups, like a 4,6-O-benzylidene acetal, lock the pyranose ring into a rigid chair conformation.[20] This can expose or shield specific hydroxyl groups, enabling regioselective reactions. For instance, a 4,6-O-benzylidene acetal on a glucose derivative exposes the equatorial C-3 hydroxyl, facilitating its functionalization.

Part 2: Troubleshooting Common Synthetic Protocols (Q&A)

This section provides direct answers to specific problems you might encounter during your experiments.

Focus Area 1: Barton-McCombie Deoxygenation

Q: My Barton-McCombie reaction is sluggish, and TLC analysis shows significant amounts of unreacted starting material (the xanthate) even after prolonged heating. What's going wrong?

A: This is a classic issue often traced back to the quality of the reagents or subtle impurities.

• Poor Quality Radical Initiator (AIBN): Azobisisobutyronitrile (AIBN) decomposes over time. If your AIBN is old or has been stored improperly, it may not be efficiently generating radicals. Troubleshooting Step: Recrystallize the AIBN from methanol and store it in a refrigerator.

• Impurities in the Tributyltin Hydride (Bu₃SnH): Tributyltin hydride can degrade to form oxides and other species that inhibit the radical chain reaction. Troubleshooting Step: Use freshly distilled Bu₃SnH or purchase high-purity reagent and use it immediately. Ensure it has been stored under an inert atmosphere.

• Insufficient Temperature: The half-life of AIBN is temperature-dependent. In refluxing toluene (~110 °C), decomposition is efficient. If you are using a lower-boiling solvent like benzene (~80 °C), the reaction will be significantly slower. Ensure your reaction is reaching the target temperature.

• Presence of Radical Quenchers: Oxygen is a potent radical quencher. If your solvent was not properly degassed or the reaction was not maintained under a strict inert atmosphere (argon or nitrogen), the radical chain will be terminated prematurely. Troubleshooting Step: Degas your solvent thoroughly (e.g., via three freeze-pump-thaw cycles or by sparging with argon for at least 30 minutes) before adding reagents.

Q: The deoxygenation worked, but now I'm struggling to remove the tributyltin byproducts (e.g., Bu₃Sn-S-C(S)OMe) from my desired 3-deoxy sugar. Standard silica gel chromatography isn't working well.

A: Removing organotin residues is a notorious challenge. Here are three effective, field-proven methods:

• Method 1: KF/Silica Gel Chromatography: After the reaction, concentrate the mixture and redissolve it in a nonpolar solvent like hexanes or toluene. Add a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for several hours. The fluoride ions will precipitate the tin species as insoluble Bu₃SnF, which can be filtered off through a pad of celite. The filtrate can then be purified by standard chromatography.

• Method 2: DBU/Iodine Treatment: Treat the crude reaction mixture with 1,8-diazabicycloundec-7-ene (DBU) and iodine. This converts the tin residues into nonpolar tributyltin iodide, which is often easier to separate from polar carbohydrate products by column chromatography.

• Method 3: Fluorous Tin Reagents: For large-scale or repetitive syntheses, consider using a fluorous version of the tin hydride. The resulting fluorous tin byproducts can be easily removed by a simple liquid-liquid extraction with a fluorous solvent.

Focus Area 2: Glycosylation with 3-Deoxy Donors

Q: I'm attempting to glycosylate an acceptor with my 3-deoxy donor, but I'm getting a nearly 1:1 mixture of α and β anomers. How can I improve the stereoselectivity?

A: This is the central challenge of 3-deoxy sugar glycosylation.[5] Without a C-2 participating group, you are operating under conditions that favor an SN1-like mechanism through a planar oxocarbenium ion intermediate. Your strategy must be to bias the attack of the nucleophile (the acceptor) to one face.

• Leverage the Solvent: Solvents can play a huge role. Ethereal solvents like diethyl ether or THF can sometimes favor the formation of the α-anomer through the "anomeric effect." Nitrile solvents (e.g., acetonitrile) can form a transient α-nitrilium ion intermediate, which is then displaced by the acceptor from the β-face, leading to the 1,2-trans product. Experiment with different solvents.

• Modify the C-2 Protecting Group: Even though it's non-participating, the steric bulk of the C-2 protecting group can influence selectivity. A very bulky group at C-2 may sterically hinder the α-face, encouraging the acceptor to attack from the β-face.

• Use an Indirect Method: If direct glycosylation fails, consider an indirect approach. For example, install a temporary participating group at C-2 (like a thioether or selenoether), perform the glycosylation to set the desired 1,2-trans stereochemistry, and then remove the participating group reductively in a subsequent step. This adds steps but offers reliable stereocontrol.[5]

• Control Temperature: Running the reaction at very low temperatures (e.g., -78 °C) can sometimes enhance selectivity by favoring the kinetically controlled product.

Q: During my glycosylation reaction, I'm observing a significant amount of a major byproduct that I've identified as the glycal (the 2,3-unsaturated sugar). How can I prevent this elimination?

A: Glycal formation occurs when a proton is eliminated from C-2 after the leaving group at C-1 departs, a common side reaction for deoxy sugars which are prone to elimination.[4]

• Use a "Proton Sponge": The elimination is often acid-catalyzed. Including a non-nucleophilic, hindered base like 2,6-di-tert-butyl-4-methylpyridine (DTBMP) in your reaction mixture can scavenge any protons generated, suppressing the elimination pathway.

• Choose a Milder Activator: Highly reactive activators (e.g., triflic anhydride) can promote elimination more readily. Consider switching to a milder activation system, such as N-iodosuccinimide (NIS) and a catalytic amount of a Lewis acid (e.g., TfOH or TMSOTf) for a thioglycoside donor.

• Increase Donor/Acceptor Concentration: Running the reaction at a higher concentration can favor the bimolecular glycosylation reaction over the unimolecular elimination pathway.

Part 3: Key Experimental Protocols

These protocols are provided as a validated starting point. Always perform small-scale test reactions to optimize conditions for your specific substrate.

Protocol 1: Barton-McCombie Deoxygenation of a C-3 Hydroxyl Group

This protocol assumes the C-3 hydroxyl has been converted to its corresponding S-methyl xanthate derivative.

Step 1: Preparation of the S-Methyl Xanthate

• Dissolve the pyranoside substrate (1.0 equiv) in anhydrous THF (0.1 M).

• Cool the solution to 0 °C under an argon atmosphere.

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv) portion-wise. Stir for 30 min at 0 °C.

• Add carbon disulfide (CS₂, 5.0 equiv) dropwise at 0 °C. The solution should turn a deep yellow/orange. Stir for 1 hour at room temperature.

• Add methyl iodide (MeI, 5.0 equiv) and continue stirring at room temperature for 12-24 hours, monitoring by TLC.[21]

• Quench the reaction carefully with saturated aq. NH₄Cl, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify by flash chromatography to obtain the xanthate.

Step 2: Deoxygenation

• To a flame-dried, three-neck flask under argon, add the purified xanthate (1.0 equiv) and freshly degassed toluene (to make a 0.05 M solution).

• Add AIBN (0.2 equiv) and tributyltin hydride (n-Bu₃SnH, 2.0 equiv).[21]

• Heat the reaction mixture to 90-110 °C (reflux for toluene) and stir for 4 hours or until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Perform a KF workup (as described in the troubleshooting section) or purify directly by flash column chromatography to yield the 3-deoxy sugar.

Diagram: Barton-McCombie Radical Chain Mechanism

Caption: Radical chain mechanism for the Barton-McCombie deoxygenation.

Diagram: The Glycosylation Challenge with 3-Deoxy Donors

Caption: Loss of stereocontrol in 3-deoxy sugar glycosylation.

References

• Sádaba, I., et al. (2015). Multiphase Catalytic Hydrogenolysis/Hydrodeoxygenation Processes for Chemicals from Renewable Feedstocks: Kinetics, Mechanism, and Reaction Engineering. ACS Publications. Available at: [Link]

• McNulty, J., et al. (2018). Synthesis of 3-Deoxy-D-manno-oct-2-ulosonic Acid (KDO) and Pseudaminic Acid C-Glycosides. National Institutes of Health (PMC). Available at: [Link]

• Gao, Y., et al. (2025). Samarium(II) Diiodide-Mediated Deoxygenation of Sulfoxides. ACS Publications. Available at: [Link]

• Wikipedia contributors. (n.d.). Samarium(II) iodide. Wikipedia. Available at: [Link]

• Request PDF. (n.d.). Samarium(II) Diiodide-Mediated Deoxygenation of Sulfoxides. ResearchGate. Available at: [Link]

• Procter, D. J., et al. (2016). Samarium(ii) iodide-mediated reactions applied to natural product total synthesis. National Institutes of Health (PMC). Available at: [Link]

• Wan, Q., et al. (2020). Synthesis of 3-deoxy-D-manno-2-octulosonic acid (Kdo) and D-glycero-D-talo-2-octulosonic acid (Ko) and their α-glycosides. ResearchGate. Available at: [Link]

• Chem-Station. (2016). Samarium(II) Iodide. Chem-Station International Edition. Available at: [Link]

• Wang, H., et al. (2023). A Comprehensive Review of Catalytic Hydrodeoxygenation of Lignin-Derived Phenolics to Aromatics. MDPI. Available at: [Link]

• Pradhan, T. K., et al. (2013). Formal Synthesis of 3-Deoxy-D-manno-Octulosonic Acid (KDO) and 3-Deoxy-D-arabino-2-heptulosonic Acid (DAH). ResearchGate. Available at: [Link]

• Wang, Y., et al. (2019). Tandem Hydrogenolysis-Hydrogenation of Lignin-Derived Oxygenates over Integrated Dual Catalysts with Optimized Interoperations. PubMed. Available at: [Link]

• Request PDF. (n.d.). Towards the synthesis of 3-deoxy sugars. ResearchGate. Available at: [Link]

• Alonso, D. M., et al. (2021). Hydrodeoxygenation and hydrogenolysis of biomass-based materials using FeNi catalysts and magnetic induction. Green Chemistry (RSC Publishing). Available at: [Link]

• Sugai, T., et al. (1992). Synthesis of 3-deoxy-D-manno-2-octulosonic acid (KDO) and its analogs based on KDO aldolase-catalyzed reactions. Journal of the American Chemical Society. Available at: [Link]

• Yildiz, G., et al. (2023). Green catalyst for clean fuel production via hydrodeoxygenation. National Institutes of Health (PMC). Available at: [Link]

• Grokipedia. (n.d.). Barton–McCombie deoxygenation. Grokipedia. Available at: [Link]

• Camci-Unal, G., et al. (n.d.). Synthesis of a 3-deoxy-D-manno-octulosonic acid (KDO) building block from D-glucose via fermentation. SciSpace. Available at: [Link]

• McKay, M. J., et al. (2023). A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. National Institutes of Health (PMC). Available at: [Link]

• Yang, S., et al. (2022). A De Novo Route to 3,6-Dideoxy Sugars. ACS Publications. Available at: [Link]

• Taylor, M. S. (n.d.). Strategies for Protecting Group Free Glycosidation. University of Ottawa. Available at: [Link]

• Crich, D., & Yao, Q. (2004). Benzylidene Acetal Fragmentation Route to 6-Deoxy Sugars: Direct Reductive Cleavage in the Presence of Ether Protecting Groups... ACS Publications. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). 3-DEOXY-1,2:5,6-BIS-O-(1-METHYLETHYLIDENE)-α-D-RIBO-HEXOFURANOSE. Available at: [Link]

• Crich, D., & Yao, Q. (2004). Benzylidene acetal fragmentation route to 6-deoxy sugars... PubMed. Available at: [Link]

• Li, H., & Wang, J. (2010). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. National Institutes of Health (PMC). Available at: [Link]

• Crich, D., & Yao, Q. (2004). Benzylidene Acetal Fragmentation Route to 6-Deoxy Sugars... University of Illinois Chicago. Available at: [Link]

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• Semantic Scholar. (n.d.). Deoxy sugars: occurrence and synthesis. Available at: [Link]

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• Gilla, G., et al. (2013). Regio- and chemoselective reductive cleavage of 4,6-O-benzylidene-type acetals of hexopyranosides using BH3·THF–TMSOTf. ResearchGate. Available at: [Link]

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• Pathak, T. P., & Agrawal, P. K. (2017). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journals. Available at: [Link]

• van Kasteren, S. I., et al. (2007). Opportunities and challenges in synthetic oligosaccharide and glycoconjugate research. National Institutes of Health (PMC). Available at: [Link]

• de la Fuente, M., et al. (2012). Use of Protecting Groups in Carbohydrate Chemistry: An Advanced Organic Synthesis Experiment. Journal of Chemical Education. Available at: [Link]

• Request PDF. (n.d.). Concepts for the Total Synthesis of Deoxy Sugars. ResearchGate. Available at: [Link]

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• Request PDF. (n.d.). Enantioselective Synthesis of 2-Deoxy and 2,3-Dideoxy-hexoses. ResearchGate. Available at: [Link]

• Request PDF. (n.d.). Deoxy Sugars: Occurrence and Synthesis. ResearchGate. Available at: [Link]

• Request PDF. (n.d.). Deoxy Sugars. General methods for carbohydrate deoxygenation and glycosidation. ResearchGate. Available at: [Link]

• Taylor, M. S. (2014). Recent developments in the stereoselective synthesis of deoxy glycosides. Carbohydrate Chemistry: Chemical and Biological Approaches, Volume 41. Available at: [Link]

• Marino, C., & Bordoni, A. V. (2022). Deoxy sugars. General methods for carbohydrate deoxygenation and glycosidation. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

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• 21. Barton-McCombie Reaction: Mechanism & Examples| NROChemistry [nrochemistry.com]

Technical Support Center: Synthesis of 3-Deoxy-D-xylo-hexose

Welcome to the technical support center for the synthesis of 3-Deoxy-D-xylo-hexose. This guide is designed for researchers, scientists, and professionals in drug development who are working on or troubleshooting this specific synthesis. Here, we address common challenges and frequently asked questions to help you improve your yield and obtain a high-purity final product. Our approach is grounded in established chemical principles and field-proven insights to ensure the reliability of your experimental outcomes.

Introduction to the Synthesis of 3-Deoxy-D-xylo-hexose

The synthesis of 3-Deoxy-D-xylo-hexose, a valuable building block in medicinal chemistry, typically commences from readily available monosaccharides like D-glucose or D-xylose. The core of the synthesis involves the selective deoxygenation of the hydroxyl group at the C-3 position. This is often achieved through a series of steps including protection of other hydroxyl groups, oxidation of the C-3 hydroxyl to a ketone, stereoselective reduction, and finally, deoxygenation. This guide will walk you through the critical stages of this process, highlighting potential pitfalls and offering solutions to enhance your synthetic efficiency.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

Part 1: Starting Material and Protecting Group Strategy

Question 1: What is the most suitable starting material for the synthesis of 3-Deoxy-D-xylo-hexose?

The choice of starting material is critical for an efficient synthesis. D-glucose is a common and cost-effective starting point. Its well-defined stereochemistry provides a solid foundation for subsequent transformations. Alternatively, D-xylose can be utilized, though this may require additional steps to introduce the C-6 carbon.

Question 2: How do I selectively protect the hydroxyl groups to isolate the C-3 position for reaction?

Selective protection is paramount to prevent unwanted side reactions. A multi-step protection strategy is typically employed. For instance, starting with methyl α-D-glucopyranoside, the 4- and 6-hydroxyl groups can be protected as a benzylidene acetal.[1] The remaining hydroxyl groups at C-2 and C-3 can then be addressed.

Troubleshooting: Incomplete or non-selective protection

• Issue: Low yield of the desired protected intermediate or a mixture of partially protected products.

• Cause: Incorrect stoichiometry of protecting group reagents, suboptimal reaction temperature, or insufficient reaction time.

• Solution:

  • Carefully control the molar equivalents of your protecting group reagents.

  • Optimize the reaction temperature; some protection reactions require cooling to enhance selectivity.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion.

  • Consider using a different protecting group strategy if selectivity issues persist. For example, silyl ethers can offer different selectivity compared to acetals.[2][3]

Part 2: The Critical Deoxygenation Step at C-3

A common and effective method for deoxygenation at the C-3 position is the Barton-McCombie reaction.[4][5][6][7] This involves the conversion of the C-3 hydroxyl group into a thiocarbonyl derivative (e.g., a xanthate), followed by radical-induced reduction.

Question 3: What are the key steps in a Barton-McCombie deoxygenation for this synthesis?

• Oxidation of the C-3 Hydroxyl: The protected glucoside is first oxidized at the C-3 position to a ketone. This can be achieved using various reagents, such as pyridinium chlorochromate (PCC) or Swern oxidation.

• Stereoselective Reduction: The resulting 3-keto intermediate is then reduced to the corresponding alcohol. The choice of reducing agent is crucial to establish the desired xylo configuration. A bulky reducing agent like L-selectride often provides the desired stereoselectivity.

• Formation of the Thiocarbonyl Derivative: The newly formed C-3 hydroxyl group is then converted to a xanthate ester. This is typically done by treating the alcohol with sodium hydride, carbon disulfide, and then methyl iodide.

• Radical Deoxygenation: The xanthate is then treated with a radical initiator (like AIBN) and a reducing agent (like tributyltin hydride) to remove the xanthate group and replace it with a hydrogen atom.[4][7]

Troubleshooting: Low yield in the deoxygenation step

• Issue: Incomplete conversion of the xanthate to the deoxygenated product.

• Cause: Inefficient radical initiation, degradation of the radical initiator, or insufficient reducing agent.

• Solution:

  • Ensure the freshness of the radical initiator (AIBN).

  • Degas the solvent thoroughly to remove oxygen, which can quench the radical reaction.

  • Use a sufficient excess of the reducing agent (e.g., tributyltin hydride).

  • Consider alternative, less toxic tin-free reducing agents if tin contamination is a concern.[8]

Troubleshooting: Formation of side products

• Issue: Observation of unexpected byproducts during the deoxygenation.

• Cause: Radical rearrangements or competing elimination reactions.

• Solution:

  • Lowering the reaction temperature may minimize side reactions.

  • Ensure the purity of the starting xanthate, as impurities can lead to undesired pathways.

Part 3: Deprotection and Purification

Question 4: What is the best way to remove the protecting groups to obtain the final product?

The deprotection strategy depends on the protecting groups used. For a benzylidene acetal and methyl glycoside, a two-step deprotection is common:

• Removal of the Benzylidene Acetal: This is typically achieved by acidic hydrolysis (e.g., with aqueous acetic acid).

• Cleavage of the Methyl Glycoside: This can also be accomplished under acidic conditions, often with a stronger acid or at a higher temperature than the acetal removal.

Troubleshooting: Incomplete deprotection or product degradation

• Issue: Lingering protecting groups or decomposition of the final product.

• Cause: Deprotection conditions are too mild or too harsh.

• Solution:

  • Monitor the deprotection reactions closely by TLC or LC-MS.

  • If deprotection is incomplete, increase the reaction time or temperature cautiously.

  • If degradation is observed, use milder deprotection conditions. For example, catalytic hydrogenation can be used to remove benzylidene acetals under neutral conditions if other functional groups are compatible.

Question 5: What are the recommended methods for purifying the final 3-Deoxy-D-xylo-hexose?

Purification of the final product is crucial to remove any remaining reagents and byproducts.

• Column Chromatography: Silica gel chromatography is a standard method for purifying carbohydrates. A polar eluent system, such as a mixture of dichloromethane and methanol, is often effective.

• Recrystallization: If the final product is a solid, recrystallization can be an excellent method for obtaining high-purity material.

Troubleshooting: Difficulty in purification

• Issue: Co-elution of the product with impurities during chromatography.

• Cause: Similar polarity of the product and impurities.

• Solution:

  • Optimize the eluent system for chromatography. A gradient elution may be necessary to achieve better separation.

  • Consider using a different stationary phase for chromatography, such as reversed-phase silica.

  • If the product is an oil, try to form a crystalline derivative to facilitate purification by recrystallization.

Experimental Protocols

Protocol 1: Synthesis of Methyl 4,6-O-benzylidene-α-D-ribo-hexopyranosid-3-ulose

• To a solution of methyl 4,6-O-benzylidene-α-D-glucopyranoside in dichloromethane, add pyridinium chlorochromate (PCC).

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture through a pad of silica gel and wash with dichloromethane.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-keto derivative.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Barton-McCombie Deoxygenation

• Dissolve the C-3 alcohol in anhydrous tetrahydrofuran (THF).

• Add sodium hydride at 0 °C and stir for 30 minutes.

• Add carbon disulfide and stir for an additional 30 minutes.

• Add methyl iodide and allow the reaction to warm to room temperature.

• Once the xanthate formation is complete (monitor by TLC), quench the reaction with water and extract with ethyl acetate.

• Dry the organic layer, concentrate, and purify the xanthate by column chromatography.

• Dissolve the purified xanthate in degassed toluene.

• Add tributyltin hydride and a catalytic amount of AIBN.

• Heat the reaction mixture at reflux until the xanthate is consumed (monitor by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to remove tin byproducts and obtain the 3-deoxy sugar.

Data Summary

Step	Key Transformation	Typical Reagents	Expected Yield (%)
1	Protection of C4 & C6	Benzaldehyde dimethyl acetal, CSA	85-95
2	Oxidation of C3-OH	PCC or Swern Oxidation	70-85
3	Stereoselective Reduction	L-selectride	60-80
4	Xanthate Formation	NaH, CS₂, MeI	80-95
5	Deoxygenation	Bu₃SnH, AIBN	70-90
6	Deprotection	Aq. AcOH, H₂SO₄	60-80

Visualizing the Workflow

Caption: General workflow for the synthesis of 3-Deoxy-D-xylo-hexose.

References

• Barton, D. H. R., & McCombie, S. W. (1975). A new method for the deoxygenation of secondary alcohols. Journal of the Chemical Society, Perkin Transactions 1, (16), 1574-1585.
• Crabbe, P., & Cervantes, A. (1983). A new deoxygenation of alcohols. Tetrahedron Letters, 24(1), 1-4.
• Hart, D. J., & Chen, C. (1989). Free-radical cyclizations in synthesis. A stereoselective synthesis of (±)-allopumiliotoxin 339B. Journal of the American Chemical Society, 111(2), 754-765.
• Studer, A., & Amrein, S. (2002). Tin-free radical reactions. Synthesis, (7), 835-849.
• Robins, M. J., Wilson, J. S., & Hansske, F. (1983). Nucleic acid related compounds. 42. A general procedure for the deoxygenation of secondary alcohols. Regiospecific and stereoselective conversion of ribonucleosides to 2'-deoxynucleosides. Journal of the American Chemical Society, 105(12), 4059-4065.
• [Relevant article on enzymatic synthesis of deoxysugars - if applicable
• [Relevant article on stereoselective reduction of keto-saccharides - if applicable
• [Relevant article on regioselective oxidation of carbohydrates - if applicable
• [Relevant article on protecting group strategies in carbohydrate synthesis - if applicable
• Wuts, P. G., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• [Relevant article on purification of carbohydrates - if applicable

• van der Vlist, V. C., et al. (2018). Novel protecting group strategies in the synthesis of oligosaccharides. Leiden University Scholarly Publications. [Link]

• [Relevant article on C3 epimerization of glucose - if applicable
• Crich, D. (2010). Protecting groups in carbohydrate chemistry: influence on stereoselectivity of glycosylations. Accounts of chemical research, 43(8), 1145-1153.
• [Relevant article on glucose derivatives - if applicable

Sources

• 1. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. grokipedia.com [grokipedia.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Stereoselectivity in Deoxy Sugar Synthesis

Welcome to the technical support center for troubleshooting stereoselectivity in deoxy sugar synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of constructing specific stereoisomers of deoxyglycosides. The synthesis of 2-deoxy sugars presents a formidable challenge in carbohydrate chemistry due to the absence of a participating group at the C-2 position, which often leads to a lack of stereocontrol during glycosylation.[1][2][3][4] This resource provides in-depth, field-proven insights in a question-and-answer format to address the specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: Why am I consistently obtaining a mixture of α and β anomers in my 2-deoxyglycosylation reaction?

Answer:

Obtaining a mixture of anomers is the most common challenge in 2-deoxyglycoside synthesis and directly stems from the lack of a C-2 participating group.[1][3][4] In sugars with a C-2 hydroxyl or a participating protecting group, the formation of a stable dioxolenium ion intermediate shields one face of the molecule, leading to a stereospecific attack by the glycosyl acceptor.[5] In the case of 2-deoxy sugars, the reaction often proceeds through a less stable and more transient oxocarbenium ion intermediate, which is susceptible to nucleophilic attack from either the α or β face, resulting in poor stereoselectivity.[6]

Several factors can influence the ratio of your anomeric products:

• The Nature of the Glycosyl Donor: The leaving group at the anomeric center plays a crucial role. Highly reactive donors, such as some glycosyl halides, may favor an SN1-like pathway through a more dissociated oxocarbenium ion, leading to anomeric mixtures.[6]

• Reaction Conditions: Solvent, temperature, and the promoter used can significantly impact the stereochemical outcome. For instance, ethereal solvents are known to favor the formation of α-glycosides.[7]

• Protecting Groups: Although there is no C-2 participating group, other protecting groups on the sugar ring can influence the conformation of the pyranose ring and the trajectory of the incoming nucleophile through steric hindrance or electronic effects.[2][8][9]

To troubleshoot, a systematic evaluation of your reaction parameters is essential.

Question 2: My goal is to synthesize the α-anomer of a 2-deoxyglycoside, but I am getting the β-anomer as the major product or a non-selective mixture. What strategies can I employ to favor α-selectivity?

Answer:

Achieving high α-selectivity in 2-deoxyglycosylation requires careful selection of reagents and conditions to steer the reaction away from thermodynamic equilibration and towards a kinetically controlled α-addition. Here are several proven strategies:

1. Glycosyl Donors and Promoters:

• Halide Donors: The use of 2-deoxyglycosyl bromides or chlorides can be effective. Activating these donors under halide ion conditions has been shown to produce highly α-selective reactions.[8]

• Trichloroacetimidate Donors: Glycosyl trichloroacetimidates are versatile donors. In combination with a Lewis acid catalyst like TMSOTf, they can provide excellent α-selectivity.[1]

• Glycals: Direct addition of alcohol nucleophiles to glycals, activated by various promoters, is a powerful method for synthesizing 2-deoxy-α-glycosides.[10] Catalytic systems involving TMSI and PPh3 have shown high α-selectivity.[10]

• Metal-Free Catalysis: A metal-free catalytic method using stable 2-deoxy glucosyl and galactosyl acetate donors with a catalytic amount of TMSOTf has been developed, yielding excellent α-selectivity.[1]

• Iron Catalysis: An iron-catalyzed approach using 3,4-O-carbonate glycals has been shown to produce 2-deoxy glycosides with exclusive α-stereoselectivity at room temperature.[11]

2. Solvent Effects:

Ethereal solvents like diethyl ether (Et₂O) and tetrahydrofuran (THF) are known to favor the formation of α-glycosides.[7] This is often attributed to the solvent's ability to coordinate with the intermediate oxocarbenium ion, influencing the facial selectivity of the nucleophilic attack.

3. Remote Participation:

While lacking a C-2 substituent, it is possible to engineer remote participation from other positions. For example, a participating (S)-(phenylthiomethyl)benzyl moiety at C-6 has been successfully used to direct α-glycosylation.[12]

Experimental Protocol: α-Selective Glycosylation using a 2-Deoxyglycosyl Acetate Donor

This protocol is based on the metal-free catalytic method reported for the synthesis of 2-deoxy glycosides.[1]

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the 2-deoxyglycosyl acetate donor (1.0 equiv.) and the glycosyl acceptor (1.2 equiv.).

• Dissolution: Dissolve the substrates in anhydrous dichloromethane (DCM) (0.1 M).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Catalyst Addition: Add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 - 0.2 equiv.) dropwise to the stirred solution.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 30 minutes to a few hours.

• Quenching: Upon completion, quench the reaction by adding a few drops of triethylamine (Et₃N).

• Work-up: Dilute the mixture with DCM and wash with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-deoxy-α-glycoside.

Question 3: I am struggling to synthesize the β-anomer of a 2-deoxyglycoside. My reactions predominantly yield the α-anomer. How can I enhance β-selectivity?

Answer:

The synthesis of 2-deoxy-β-glycosides is notoriously challenging due to the absence of a C-2 directing group.[13] However, several effective strategies have been developed to overcome this hurdle.

1. Anomeric O-Alkylation:

This method involves the formation of an anomeric alkoxide from a 2-deoxy-sugar-derived lactol, followed by O-alkylation with an electrophile. This approach has proven to be highly β-selective.[13][14] The high β-selectivity is attributed to a powerful stereoelectronic effect under kinetic control.[14]

2. Reagent-Controlled SN2-like Glycosylation:

This strategy focuses on tuning the reactivity of the leaving group to favor an SN2-type reaction with inversion of configuration. For example, the activation of 2-deoxy hemiacetals with N-sulfonyl imidazoles can lead to a reactive glycosyl sulfonate that reacts with nucleophiles to afford the β-anomer exclusively.[10] Matching the reactivity of the donor with the leaving group ability of the sulfonate is key for high β-selectivity.[10][15]

3. Catalytic Approaches:

• Bis-Thiourea Catalysis: The use of bis-thiourea hydrogen-bond-donor catalysts has been shown to promote β-selective 2-deoxy- and 2,6-dideoxyglucosylations.[16] Disarming ester protecting groups on the glycosyl donor are often necessary to suppress non-stereospecific SN1 pathways.[16]

• Borinate Catalysis: Diarylboronic acid derived catalysts can enhance acceptor nucleophilicity, thereby favoring an SN2-type reaction with 2-deoxy-β-glycosyl chloride donors, leading to β-selectivity.[10]

4. Indirect Methods:

These methods involve the temporary installation of a participating group at the C-2 position, which is then removed after glycosylation. Common participating groups include halides (e.g., iodine), or thioether functionalities.[10][17] While effective, this approach requires additional synthetic steps for the introduction and removal of the directing group.[10]

Data Summary: Influence of Reaction Parameters on Stereoselectivity

Strategy	Glycosyl Donor	Promoter/Catalyst	Solvent	Predominant Anomer	Reference
α-Selective	2-Deoxyglycosyl Acetate	TMSOTf	DCM	α (>19:1)	[1]
α-Selective	Glycal	TMSI / PPh₃	Not specified	High α-selectivity	[10]
α-Selective	3,4-O-carbonate glycal	Iron Catalyst	Not specified	Exclusive α	[11]
β-Selective	2-Deoxy-lactol	NaH	Dioxane	High β-selectivity	[14]
β-Selective	2-Deoxy hemiacetal	N-sulfonyl imidazole	Not specified	Exclusive β	[10]
β-Selective	2-Deoxyglycosyl Phosphate	Bis-thiourea	Not specified	High β-selectivity	[16]

Visualizing the Pathways: Stereoselectivity in Deoxyglycosylation

The following diagrams illustrate the key mechanistic concepts and a general troubleshooting workflow.

Caption: Mechanistic pathways influencing stereoselectivity.

Caption: Troubleshooting workflow for stereoselectivity issues.

References

• Direct Synthesis of 2-Deoxy-β-Glycosides via Anomeric O-Alkylation with Secondary Electrophiles. Journal of the American Chemical Society. [Link]

• α-Selective synthesis of 2-deoxy-glycosides and disaccharides. Taylor & Francis Online. [Link]

• Stereoselective Synthesis of 2-Deoxy-β-glycosides Using Anomeric O-Alkylation/Arylation. ACS Publications. [Link]

• Recent developments in the stereoselective synthesis of deoxy glycosides. Royal Society of Chemistry. [Link]

• Stereoselective Approaches to β-Linked 2-Deoxy Sugars. MDPI. [Link]

• Methods for 2-Deoxyglycoside Synthesis. ACS Publications. [Link]

• Methods for 2-Deoxyglycoside Synthesis. ACS Publications. [Link]

• Development Of Methods For The Synthesis Of 2-Deoxy Glycosides. Wayne State University Digital Commons. [Link]

• Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. National Institutes of Health. [Link]

• Stereoselective synthesis of sugar nucleotides using neighboring group participation. PubMed. [Link]

• Iridium-promoted deoxyglycoside synthesis: stereoselectivity and mechanistic insight. National Institutes of Health. [Link]

• (PDF) Stereoselective Synthesis of 2-Deoxy-Β-Glycosides. Amanote Research. [Link]

• Methods for 2-Deoxyglycoside Synthesis. ACS Publications. [Link]

• Synthesis of 2-Deoxyglycosides with Exclusive β-Configuration Using 2-SAc Glycosyl Bromide Donors. MDPI. [Link]

• Stereoselective Approaches to β-Linked 2-Deoxy Sugars. National Institutes of Health. [Link]

• Stereoselective construction of deoxy sugar oligosaccharides: mechanism as a guiding principle. ResearchGate. [Link]

• Stereoselective Approaches to β-Linked 2-Deoxy Sugars. ResearchGate. [Link]

• Stereoselective construction of deoxy sugar oligosaccharides: mechanism as a guiding principle. Oxford Academic. [Link]

• Stereoselective Synthesis of 2-Deoxy Glycosides via Iron Catalysis. ACS Publications. [Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. MDPI. [Link]

• β-Selective 2-Deoxy- and 2,6-Dideoxyglucosylations Catalyzed by Bis-Thioureas. National Institutes of Health. [Link]

• Stereoselective glycosylation reactions with 2-deoxyglucose. Wayne State University. [Link]

• Substrate-Controlled Direct α-Stereoselective Synthesis of Deoxyglycosides from Glycals Using B(C6F5)3 as Catalyst. ACS Publications. [Link]

• β-Selective 2-Deoxy- and 2,6-Dideoxyglucosylations Catalyzed by Bis- Thioureas. ChemRxiv. [Link]

• An Improved Approach to the Direct Construction of 2-Deoxy-β-Linked Sugars: Applications to Oligosaccharide Synthesis. National Institutes of Health. [Link]

• Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• Synthesis of Selected Unnatural Sugar Nucleotides for Biotechnological Applications. National Institutes of Health. [Link]

• Direct and Stereoselective Synthesis of α-Linked 2-Deoxy-Glycosides. National Institutes of Health. [Link]

• Iridium-promoted deoxyglycoside synthesis: stereoselectivity and mechanistic insight. Royal Society of Chemistry. [Link]

• Anomeric Selectivity of Glycosylations through a Machine Learning Lens. ACS Publications. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. "Development Of Methods For The Synthesis Of 2-Deoxy Glycosides " by Connor Kennedy English [digitalcommons.wayne.edu]
• 4. Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Methods for 2-Deoxyglycoside Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. application.wiley-vch.de [application.wiley-vch.de]
• 10. books.rsc.org [books.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Direct and Stereoselective Synthesis of α-Linked 2-Deoxy-Glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. academic.oup.com [academic.oup.com]
• 16. β-Selective 2-Deoxy- and 2,6-Dideoxyglucosylations Catalyzed by Bis-Thioureas - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Stereoselective Approaches to β-Linked 2-Deoxy Sugars - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Deoxy-D-xylo-hexose

Welcome to the technical support center for 3-Deoxy-D-xylo-hexose. This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this valuable synthetic monosaccharide. As a 3-deoxy sugar, 3-Deoxy-D-xylo-hexose plays a significant role in the synthesis of bioactive natural products and therapeutic agents.[1][2] However, its purification can be a significant bottleneck in the research and development pipeline. This resource provides in-depth troubleshooting guides and frequently asked questions to help you achieve high purity and yield in your experiments.

Troubleshooting Guide: Overcoming Common Purification Hurdles

This section addresses specific issues you may encounter during the purification of 3-Deoxy-D-xylo-hexose, providing insights into their causes and practical solutions.

Problem 1: Low Yield After Column Chromatography

Q: I'm experiencing significant product loss during silica gel column chromatography of my crude 3-Deoxy-D-xylo-hexose. What are the likely causes and how can I improve my recovery?

A: Low recovery from silica gel chromatography is a frequent challenge when purifying polar molecules like deoxy sugars. The issue often stems from the strong interaction between the hydroxyl groups of the sugar and the silanol groups of the silica gel, leading to irreversible adsorption or degradation on the column.

Causality and Solutions:

• Acid-Catalyzed Degradation: Silica gel can be slightly acidic, which can catalyze the degradation of sensitive compounds like deoxy sugars, particularly at the aldehyde or hemiacetal functional group.[3]

  • Solution: Deactivate the silica gel by washing it with a solvent system containing a small amount of a volatile base, such as triethylamine (0.1-1%), before packing the column. This neutralizes the acidic sites on the silica surface.

• Irreversible Adsorption: The high polarity of 3-Deoxy-D-xylo-hexose can lead to strong, sometimes irreversible, binding to the silica gel.

  • Solution 1: Solvent System Optimization: A systematic approach to optimizing the mobile phase is crucial. Start with a less polar solvent system and gradually increase the polarity. A common starting point for deoxy sugars is a mixture of hexane and ethyl acetate.[4] If the compound is not eluting, gradually increase the proportion of a more polar solvent like methanol.

  • Solution 2: Alternative Stationary Phases: Consider using a less acidic stationary phase, such as deactivated neutral alumina or a bonded-phase silica gel (e.g., diol-bonded silica).

• Improper Column Packing: A poorly packed column can lead to channeling and band broadening, resulting in poor separation and apparent low yield in the collected fractions.

  • Solution: Ensure the silica gel is uniformly packed as a slurry to avoid air bubbles and channels.

Workflow for Optimizing Column Chromatography Recovery:

Sources

• 1. Methods for 2-Deoxyglycoside Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aldehyde - Wikipedia [en.wikipedia.org]
• 4. De Novo Enantioselective Synthesis of Hexafluorinated d-Glucose - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3-Deoxy-D-xylo-hexose Stability and Storage

Welcome to the technical support center for 3-Deoxy-D-xylo-hexose. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice regarding the stability and proper storage of this deoxy sugar. Adherence to these guidelines is critical for ensuring the integrity of your experiments and the reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for solid 3-Deoxy-D-xylo-hexose?

For optimal long-term stability, solid 3-Deoxy-D-xylo-hexose should be stored in a refrigerator at 4°C.[1] Some suppliers of similar deoxy sugars recommend a storage temperature range of 2-8°C. While some related compounds may be stable for shipping at ambient temperatures, refrigerated storage is recommended for preserving the compound's integrity over time.

Q2: How should I protect solid 3-Deoxy-D-xylo-hexose from environmental factors?

It is crucial to store 3-Deoxy-D-xylo-hexose in a cool, dry, and dark place.[2] Deoxy sugars can be sensitive to moisture and light. Therefore, the compound should be kept in a tightly sealed, opaque container to prevent degradation.[2] Sugars are also known to absorb strong odors, so it is advisable to store them in an odor-free environment.[2]

Q3: Is 3-Deoxy-D-xylo-hexose sensitive to moisture?

Q4: What is the recommended procedure for preparing a stock solution of 3-Deoxy-D-xylo-hexose?

To prepare a stock solution, it is recommended to use a high-purity solvent in which the compound is readily soluble. The choice of solvent will depend on the specific experimental requirements. For aqueous solutions, use high-purity, sterile water. Once prepared, solutions should be stored under appropriate conditions to minimize degradation.

Q5: What are the recommended storage conditions for solutions of 3-Deoxy-D-xylo-hexose?

For short-term storage (one to several weeks), solutions of 3-Deoxy-D-xylo-hexose should be kept refrigerated.[3] For long-term storage (up to one year), it is recommended to store solutions in sealed vials at -20°C.[3] It is important to avoid repeated freeze-thaw cycles, which can accelerate degradation. Aliquoting the stock solution into smaller, single-use volumes is advisable.

Q6: How does pH affect the stability of 3-Deoxy-D-xylo-hexose in solution?

Monosaccharides, including deoxy sugars, are susceptible to degradation in both acidic and alkaline conditions.[4][5] In acidic solutions, degradation can occur, and the rate is dependent on the type of acid and its concentration.[4] Alkaline conditions can lead to isomerization and degradation of monosaccharides.[6][7] Therefore, it is critical to maintain the pH of the solution within a stable range, ideally close to neutral, unless the experimental protocol specifically requires acidic or basic conditions.

Troubleshooting Guide

This section addresses common problems that may arise during the handling and use of 3-Deoxy-D-xylo-hexose.

Issue 1: Inconsistent Experimental Results

Potential Cause: Degradation of 3-Deoxy-D-xylo-hexose due to improper storage or handling.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the solid compound and any prepared solutions have been stored at the recommended temperatures and protected from light and moisture.

• Assess Purity: If possible, assess the purity of the compound using an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Prepare Fresh Solutions: Discard any old or improperly stored solutions and prepare fresh stock solutions from the solid compound.

• pH Control: Ensure that the pH of your experimental buffer is controlled and is not contributing to the degradation of the deoxy sugar.

Issue 2: Difficulty Dissolving the Compound

Potential Cause: The compound may have absorbed moisture and formed clumps.

Troubleshooting Steps:

• Gentle Agitation: Use gentle agitation or vortexing to aid dissolution.

• Sonication: Brief sonication in a water bath can help to break up clumps and facilitate dissolution.

• Solvent Choice: Ensure that you are using a solvent in which 3-Deoxy-D-xylo-hexose is known to be soluble.

Issue 3: Observation of Browning or Discoloration in Solutions

Potential Cause: Degradation of the sugar, potentially due to exposure to high temperatures, extreme pH, or light.

Troubleshooting Steps:

• Discard the Solution: Discolored solutions are a clear indication of degradation and should not be used in experiments.

• Review Preparation and Storage Procedures: Carefully review your solution preparation and storage protocols to identify any potential sources of degradation. Ensure solutions are protected from light and stored at the correct temperature.

Summary of Storage Conditions

Parameter	Solid 3-Deoxy-D-xylo-hexose	3-Deoxy-D-xylo-hexose Solutions
Temperature	4°C (refrigerated)[1]	Short-term: Refrigerated; Long-term: -20°C[3]
Light	Store in the dark in an opaque container[2]	Store in amber vials or protect from light
Moisture	Store in a dry, desiccated environment	Use airtight seals on vials
pH	Not applicable	Maintain a stable, near-neutral pH unless otherwise required

Experimental Workflow for Handling and Storage

Caption: Recommended workflow for handling and storing 3-Deoxy-D-xylo-hexose.

References

• BioResources. Degradation kinetics of monosaccharides in hydrochloric, sulfuric, and sulfurous acid. Available at: [Link]

• MDPI. Degradation of Sucrose, Glucose and Fructose in Concentrated Aqueous Solutions Under Constant pH Conditions at Elevated Temperat. Available at: [Link]

• Bio-Rad. Carbohydrate Analysis Standard Instruction Guide. Available at: [Link]

• ResearchGate. Kinetics of the alkaline isomerization and degradation of monosaccharides. Available at: [Link]

• Chemistry LibreTexts. The Oxidation-Reduction Reactions of Monosaccharides. Available at: [Link]

• ResearchGate. Alkaline degradation of monosaccharides III. Influence of reaction parameters upon the final product composition. Available at: [Link]

• USU. Storing Sugars. Available at: [Link]

Sources

• 1. cdn.usbio.net [cdn.usbio.net]
• 2. Storing Sugars | USU [extension.usu.edu]
• 3. bio-rad.com [bio-rad.com]
• 4. Degradation kinetics of monosaccharides in hydrochloric, sulfuric, and sulfurous acid :: BioResources [bioresources.cnr.ncsu.edu]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Deoxy-D-xylo-hexose

This guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of 3-Deoxy-D-xylo-hexose. As a molecule of significant interest in medicinal chemistry and glycobiology, its successful synthesis hinges on the strategic circumvention of key side reactions. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this multi-step synthesis. Our approach is grounded in mechanistic principles to empower you not just to follow protocols, but to understand and adapt them.

Introduction: The Challenge of Selective Deoxygenation

The synthesis of 3-Deoxy-D-xylo-hexose from a readily available precursor like D-glucose is fundamentally a challenge of regioselectivity. The core task is to remove a single hydroxyl group at the C-3 position while leaving the others at C-1, C-2, C-4, and C-6 intact or temporarily protected. The journey from D-glucose to the target molecule typically involves three critical stages, each with its own potential for side reactions:

• Regioselective Protection: Isolating the C-3 hydroxyl group for modification.

• Activation of the C-3 Hydroxyl: Converting the C-3 hydroxyl into a good leaving group.

• Deoxygenation: Reductive cleavage of the C-3 leaving group.

This guide is structured to address problems that may arise at each of these key stages.

Experimental Workflow Overview

Caption: Competing pathways of triflation and elimination.

• Troubleshooting Steps:

  • Choice of Base: Use a non-nucleophilic, sterically hindered base. Pyridine is often sufficient, but if elimination is a major issue, switch to 2,6-lutidine or 2,6-di-tert-butylpyridine.

  • Temperature Control: Perform the reaction at low temperatures (-78 °C to 0 °C) to minimize the rate of elimination. Add the triflic anhydride slowly to the solution of the alcohol and base.

  • Stoichiometry: Use a slight excess of the base relative to the triflic anhydride to ensure that any acid generated is immediately neutralized.

FAQ 4: My Barton-McCombie reaction on the C-3 thiocarbonyl derivative is sluggish and gives a poor yield of the deoxygenated product. What are the common pitfalls?

Answer:

The Barton-McCombie deoxygenation is a powerful radical chain reaction, but its success depends on the efficient propagation of the radical chain. [1][2]Low yields often point to issues with radical initiation, propagation, or competing side reactions.

• Mechanistic Insight: The reaction is initiated by a radical initiator (like AIBN) which generates a tributyltin radical (from Bu₃SnH). This radical attacks the thiocarbonyl group, leading to fragmentation and the formation of a carbon-centered radical at C-3. This radical then abstracts a hydrogen atom from another molecule of Bu₃SnH to give the product and propagate the chain. [3][4]

• Troubleshooting Steps:

  • Reagent Quality: Use freshly distilled or purified Bu₃SnH. Old tributyltin hydride can be contaminated with oxides that inhibit the reaction. Ensure your radical initiator (AIBN or VAZO) is fresh.

  • Degassing: Oxygen is a radical scavenger and can terminate the chain reaction. Thoroughly degas your solvent (e.g., toluene or benzene) before use by bubbling with argon or nitrogen for at least 30 minutes.

  • Concentration: The reaction should be run at a high dilution (typically 0.01-0.05 M) to favor the intramolecular hydrogen abstraction over intermolecular dimerization or other side reactions.

  • Slow Addition: Add the Bu₃SnH and AIBN solution slowly over several hours to the refluxing solution of your substrate. This maintains a low concentration of the tin radical, minimizing side reactions.

  • Alternative Hydrogen Donors: If tin-based reagents are problematic due to toxicity or purification issues, consider alternative, less toxic hydrogen donors like tris(trimethylsilyl)silane ((TMS)₃SiH). [3] Table 1: Troubleshooting the Barton-McCombie Reaction

Symptom	Potential Cause	Recommended Solution
No reaction or very slow reaction	Ineffective radical initiation.	Use fresh AIBN. Ensure reaction temperature is appropriate for the initiator (e.g., refluxing toluene for AIBN).
Oxygen contamination.	Thoroughly degas the solvent and maintain an inert atmosphere.
Low yield of desired product, complex mixture	High concentration of radicals leading to side reactions.	Use high dilution conditions and slow addition of Bu₃SnH.
Impure Bu₃SnH.	Purify Bu₃SnH by distillation before use.
Formation of an elimination product	If a suitable leaving group is adjacent to the radical.	This is less common at C-3 but can occur. Ensure no easily eliminated groups are at C-2 or C-4.
Difficulty in removing tin byproducts	Residual organotin compounds.	After the reaction, quench with iodine to convert residual Bu₃SnH to Bu₃SnI. Use a fluoride workup (e.g., aqueous KF) to precipitate tin salts, which can then be filtered off.

Part 3: Purification and Characterization

FAQ 5: I have a mixture of my desired 3-deoxy product and unreacted starting material. How can I effectively separate them?

Answer:

The polarity difference between the hydroxylated starting material and the deoxygenated product is usually significant enough for effective separation by column chromatography.

• Troubleshooting Steps:

  • TLC Analysis: First, find a solvent system for thin-layer chromatography (TLC) that gives good separation between your starting material (more polar, lower Rf) and your product (less polar, higher Rf). A common starting point is a mixture of hexanes and ethyl acetate.

  • Column Chromatography: Pack a silica gel column and run the separation using the optimized solvent system. The less polar 3-deoxy product should elute first.

  • Derivatization for Separation: If the polarity difference is insufficient, consider temporarily derivatizing the mixture. For example, acetylating the remaining hydroxyl group of the starting material will significantly change its polarity, making separation from the non-reactive 3-deoxy product much easier. The protecting group can then be removed from the purified starting material for another reaction attempt.

Conclusion

The synthesis of 3-Deoxy-D-xylo-hexose is a rewarding but challenging endeavor that demands careful attention to reaction conditions and a mechanistic understanding of potential side reactions. By anticipating and addressing issues related to regioselective protection, activation, and deoxygenation, researchers can significantly improve yields and purity. This guide provides a framework for troubleshooting common problems, but as with all complex syntheses, meticulous experimental technique and careful monitoring are the keys to success.

References

• Wang, C.-C., Kulkarni, S. S., Lee, J.-C., Luo, S.-Y., & Hung, S.-C. (2008). Regioselective one-pot protection of glucose. Nature Protocols, 3(1), 97–113. [Link]

• Crabtree, E. V., & Miller, S. J. (2015). Regioselective modification of unprotected glycosides. Chemical Communications, 51(96), 17056–17069. [Link]

• Barton, D. H. R., & McCombie, S. W. (1975). A new method for the deoxygenation of secondary alcohols. Journal of the Chemical Society, Perkin Transactions 1, (16), 1574-1585. [Link]

• Robins, M. J., Wilson, J. S., & Hansske, F. (1983). Nucleic acid related compounds. 42. A general procedure for the deoxygenation of secondary alcohols. Regiospecific and stereoselective conversion of ribonucleosides to 2'-deoxynucleosides. Journal of the American Chemical Society, 105(12), 4059–4065. [Link]

• Wang, C.-C., Lee, J.-C., Luo, S.-Y., Kulkarni, S. S., Huang, Y.-W., Lee, C.-C., & Hung, S.-C. (2007). Regioselective one-pot protection of carbohydrates. Angewandte Chemie International Edition, 46(38), 7235–7239. [Link]

• Bhattacharjee, S. S., & Gorin, P. A. J. (1969). Synthesis of 3-Deoxy-D-xylo-hexose (3-Deoxy-D-glucose). Canadian Journal of Chemistry, 47(7), 1195-1202. [Link]

• Hartwig, J. F. (2010).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Zhu, J., & Bienaymé, H. (Eds.). (2005). Multicomponent Reactions. Wiley-VCH.

• NROChemistry. (n.d.). Barton-McCombie Reaction: Mechanism & Examples. Retrieved from [Link]

• Organic Reactions. (2011). The Barton-McCombie Reaction. [Link]

• Chemistry LibreTexts. (2022, September 13). II. Deoxygenation: The Barton-McCombie Reaction. [Link]

Sources

• 1. Barton-McCombie Reaction: Mechanism & Examples| NROChemistry [nrochemistry.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organicreactions.org [organicreactions.org]

Technical Support Center: Optimizing Analytical Detection of 3-Deoxy-D-xylo-hexose

Welcome to the technical support center for the analytical detection of 3-Deoxy-D-xylo-hexose. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the quantitative analysis of this unique deoxy sugar. The absence of the hydroxyl group at the C-3 position in 3-Deoxy-D-xylo-hexose introduces specific analytical challenges compared to its parent hexoses. This guide offers practical, field-proven insights to help you navigate these complexities and ensure the integrity of your experimental results.

I. Understanding the Analyte: Key Properties of 3-Deoxy-D-xylo-hexose

3-Deoxy-D-xylo-hexose is a deoxy sugar with the molecular formula C₆H₁₂O₅. The lack of a hydroxyl group at the third carbon position significantly influences its polarity and reactivity, which are critical considerations for analytical method development. This structural feature can affect chromatographic retention, derivatization efficiency, and susceptibility to degradation under certain conditions.

II. Core Analytical Methodologies & Troubleshooting

This section provides a detailed overview of the primary analytical techniques for quantifying 3-Deoxy-D-xylo-hexose, complete with troubleshooting guides in a question-and-answer format to address common issues.

A. High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

HPLC-RID is a widely used technique for the analysis of sugars that lack a UV chromophore. The separation is typically achieved using an amino- or polymer-based column.

Troubleshooting Guide: HPLC-RID Analysis

Question: My peak for 3-Deoxy-D-xylo-hexose is broad and tailing. What are the likely causes and solutions?

Answer: Peak broadening and tailing in HPLC-RID analysis of sugars can stem from several factors:

• Secondary Interactions: Residual silanol groups on silica-based amino columns can interact with the hydroxyl groups of the sugar, causing peak tailing.

  • Solution: Ensure your mobile phase is adequately buffered to suppress silanol activity. A mobile phase of acetonitrile and water is common for sugar analysis.[1] The ratio may need to be optimized for your specific column and analyte.

• Column Contamination: Accumulation of matrix components on the column can lead to poor peak shape.

  • Solution: Implement a robust sample preparation procedure to remove interfering substances. Regularly flush the column with a strong solvent to remove contaminants.

• Inappropriate Mobile Phase Composition: An incorrect ratio of acetonitrile to water can lead to poor peak shape and retention.

  • Solution: Systematically vary the acetonitrile/water ratio to find the optimal separation and peak symmetry. For many sugars, a ratio of 75:25 (v/v) acetonitrile to water is a good starting point.[1]

Question: I'm observing drifting retention times for my 3-Deoxy-D-xylo-hexose standard. What should I investigate?

Answer: Retention time drift is a common issue in HPLC and can be caused by:

• Column Temperature Fluctuations: Even minor changes in ambient temperature can affect retention times, especially for sensitive separations.

  • Solution: Use a column oven to maintain a consistent temperature throughout your analytical run.

• Mobile Phase Inconsistency: Changes in the mobile phase composition due to evaporation of the more volatile component (acetonitrile) can cause retention time drift.

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoir covered.

• Column Equilibration: Insufficient equilibration time between runs, especially after a gradient elution or column flush, will lead to inconsistent retention.

  • Solution: Ensure the column is thoroughly equilibrated with the mobile phase before each injection.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity for sugar analysis but requires a derivatization step to make the non-volatile sugar amenable to gas chromatography. Trimethylsilylation (TMS) is a common derivatization method.

Troubleshooting Guide: GC-MS Analysis of TMS-Derivatized 3-Deoxy-D-xylo-hexose

Question: I am seeing multiple peaks for my 3-Deoxy-D-xylo-hexose standard after TMS derivatization. Is this normal, and how do I quantify my analyte?

Answer: Yes, the presence of multiple peaks for a single sugar after TMS derivatization is a well-documented phenomenon. This is due to the formation of different anomers (α and β) and ring forms (pyranose and furanose) in solution, each of which can be derivatized to form a distinct, chromatographically separable product.

• Solution for Quantification: For accurate quantification, you should sum the peak areas of all anomeric peaks corresponding to your analyte. Ensure that your chromatographic method provides baseline separation of these peaks from other components in your sample.

• Minimizing Anomer Formation: While you cannot completely eliminate anomer formation, you can simplify the chromatogram. An oximation step prior to silylation can reduce the number of isomers formed, making quantification more straightforward.[2]

Question: My derivatization reaction seems to be incomplete, resulting in low signal intensity. How can I improve the derivatization efficiency?

Answer: Incomplete derivatization is a frequent challenge in GC-MS analysis of sugars. Key factors to consider are:

• Presence of Water: TMS reagents are highly sensitive to moisture. Any water in your sample or reagents will react preferentially with the derivatizing agent, reducing the yield of the desired sugar derivative.

  • Solution: Ensure your samples are completely dry before adding the derivatization reagents. Use anhydrous solvents and store reagents under inert gas.

• Reaction Conditions: Time and temperature of the derivatization reaction are critical.

  • Solution: Optimize the reaction time and temperature for 3-Deoxy-D-xylo-hexose. A typical starting point for TMS derivatization is 30-60 minutes at 60-80°C.

• Reagent Stoichiometry: An insufficient amount of derivatizing reagent will lead to an incomplete reaction.

  • Solution: Ensure a sufficient excess of the TMS reagent is used.

III. Frequently Asked Questions (FAQs)

Q1: Is an enzymatic assay available for the specific detection of 3-Deoxy-D-xylo-hexose?

A1: Currently, there are no commercially available enzymatic assay kits specifically for the quantitative determination of 3-Deoxy-D-xylo-hexose. While enzymatic methods exist for other hexoses and deoxy sugars, the development of a specific enzyme for 3-Deoxy-D-xylo-hexose would require significant research and development.[3][4] For quantitative analysis, chromatographic methods like HPLC-RID and GC-MS are the recommended approaches.

Q2: How should I prepare my biological samples (e.g., cell culture media) for 3-Deoxy-D-xylo-hexose analysis?

A2: Sample preparation is crucial to remove interfering substances like proteins and salts that can damage analytical columns and interfere with detection.

• Protein Precipitation: For samples like cell culture media or serum, protein precipitation is a necessary first step. This can be achieved by adding a cold organic solvent like acetonitrile or methanol, followed by centrifugation to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE): SPE can be used for further cleanup to remove salts and other polar impurities. A graphitized carbon or a mixed-mode cation/anion exchange cartridge can be effective for sugar analysis.

• Drying: For GC-MS analysis, the sample must be completely dried after extraction and before derivatization. This is typically done under a stream of nitrogen or by lyophilization.

Q3: What are some potential sources of interference in the analysis of 3-Deoxy-D-xylo-hexose?

A3: Potential interferences can be co-eluting compounds in chromatography or substances that react with derivatizing agents.

• In HPLC-RID: Other sugars or polyols in the sample matrix with similar retention times can co-elute. Method optimization, including changes in mobile phase composition or column chemistry, may be necessary to resolve these interferences.

• In GC-MS: Any compound with active hydrogens (e.g., other sugars, amino acids, organic acids) can react with the TMS reagent. While mass spectrometry provides specificity, high concentrations of interfering compounds can suppress the ionization of the target analyte. Thorough sample cleanup is essential to minimize these matrix effects.

IV. Experimental Protocols

Protocol 1: Quantitative Analysis of 3-Deoxy-D-xylo-hexose by HPLC-RID

This protocol provides a general framework. Optimization of specific parameters may be required for your instrument and sample matrix.

• Instrumentation: HPLC system with a refractive index detector and a thermostatted column compartment.

• Column: Amino-propyl bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile:Water (75:25, v/v), filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detector Temperature: 35°C.

• Injection Volume: 20 µL.

• Standard Preparation: Prepare a stock solution of 3-Deoxy-D-xylo-hexose in the mobile phase. Create a series of dilutions to generate a calibration curve (e.g., 0.1 to 10 mg/mL).

• Sample Preparation:

  • Centrifuge samples to remove particulate matter.

  • For protein-containing samples, perform protein precipitation with cold acetonitrile (1:3 sample to solvent ratio), vortex, and centrifuge.

  • Filter the supernatant through a 0.45 µm syringe filter before injection.

• Quantification: Integrate the peak corresponding to 3-Deoxy-D-xylo-hexose and quantify using the calibration curve.

Protocol 2: Quantitative Analysis of 3-Deoxy-D-xylo-hexose by GC-MS (TMS Derivatization)

This protocol outlines the steps for trimethylsilylation followed by GC-MS analysis. Caution: Derivatization reagents are moisture-sensitive and should be handled in a dry environment.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar or mid-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• MS Scan Range: m/z 50-600.

• Derivatization Procedure:

  • Pipette an aliquot of the dried sample extract or standard into a reaction vial.

  • Add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) and incubate at 60°C for 30 minutes (oximation step).

  • Add 80 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Incubate at 70°C for 60 minutes.

  • Cool to room temperature before injection.

• Quantification: Identify the characteristic ions for TMS-derivatized 3-Deoxy-D-xylo-hexose. Sum the peak areas of all anomeric peaks and quantify using a calibration curve prepared with derivatized standards.

V. Data Presentation

Table 1: Comparison of Analytical Methods for 3-Deoxy-D-xylo-hexose Quantification

Parameter	HPLC-RID	GC-MS
Principle	Separation based on polarity, detection based on refractive index change.	Separation based on volatility and polarity, detection based on mass-to-charge ratio.
Sample Derivatization	Not required.	Required (e.g., Trimethylsilylation).
Sensitivity	Moderate.	High.
Specificity	Lower (risk of co-elution).	High (mass spectral identification).
Throughput	Higher.	Lower (due to derivatization and longer run times).
Common Issues	Peak tailing, retention time drift.	Multiple anomeric peaks, incomplete derivatization.

VI. Visualizations

Caption: Troubleshooting logic for poor peak shape in HPLC analysis.

VII. References

• Ernst, R., Arditti, J., & Healey, P. L. (1971). ENZYMATIC QUANTITATIVE DETERMINATION OF HEXOSES, SINGLY AND IN MIXTURES WITH THEIR OLIGOSACCHARIDES. American Journal of Botany, 58(9), 827–833. [Link]

• Restek Corporation. (2022). Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods. Restek. [Link]

• Morikawa, T., et al. (2015). Enzymatic production of three 6-deoxy-aldohexoses from l-rhamnose. Journal of Bioscience and Bioengineering, 120(5), 516-522. [Link]

• Ruiz-Matute, A. I., et al. (2011). Derivatization of carbohydrates for GC and GC-MS analyses. Journal of Chromatography B, 879(17-18), 1226-1240. [Link]

• Rothe, G. M., Maurer, W., Bohrisch, E., & Reichert, P. (1980). Automated test systems for the determination of deoxy sugars and 3-deoxy-D-arabinoheptulosonate-7-phosphate synthase. Analytical Biochemistry, 106(1), 213-222. [Link]

• Hadjikinova, R., Petkova, N., Hadjikinov, D., Denev, P., & Hrusavov, D. (2017). Development and Validation of HPLC-RID method for Determination of Sugars and Polyols. Journal of Pharmaceutical Sciences and Research, 9(8), 1263-1269. [Link]

• Sluiter, A., et al. (2008). Determination of Sugars, Byproducts, and Degradation Products in Liquid Fraction Process Samples. National Renewable Energy Laboratory. [Link]

• Zhang, Y., et al. (2013). A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates. Molecules, 18(12), 15159-15172. [Link]

• Megazyme. (n.d.). D-Xylose Assay Kit. Megazyme. [Link]

• Phenomenex. (2018). HPLC Troubleshooting Guide. ResearchGate. [Link]

• Scion Instruments. (n.d.). HPLC Troubleshooting Guide. Scion Instruments. [Link]

• Advanced Chromatography Technologies. (n.d.). HPLC Troubleshooting Guide. ACE. [Link]

• Patel, K., et al. (2023). A Validated HPLC-RID Method for Quantification and Optimization of Total Sugars: Fructose, Glucose, Sucrose, and Lactose in Eggless Mayonnaise. Foods, 12(6), 1223. [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Organomation. [Link]

Sources

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• 2. organomation.com [organomation.com]
• 3. escholarship.org [escholarship.org]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Advanced Studies of 3-Deoxy-D-xylo-hexose

Welcome to the technical support portal for researchers, scientists, and drug development professionals working with 3-Deoxy-D-xylo-hexose. This guide is designed to provide in-depth, field-proven insights into the experimental design, execution, and troubleshooting of studies involving this unique deoxysugar. Our goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties, handling, and application of 3-Deoxy-D-xylo-hexose.

Q1: What is 3-Deoxy-D-xylo-hexose and how does its structure affect its properties?

A1: 3-Deoxy-D-xylo-hexose is a monosaccharide derivative of D-galactose (which is the C-4 epimer of D-glucose). Its defining feature is the replacement of the hydroxyl (-OH) group at the C-3 position with a hydrogen (-H) atom. This seemingly minor modification has significant chemical and biological consequences.

• Chemical Reactivity: The absence of the C-3 hydroxyl group alters the molecule's polarity and hydrogen bonding capacity. This can affect its solubility, crystal structure, and interactions with other molecules. It also prevents chemical reactions that specifically target this hydroxyl group, such as certain glycosylations or oxidations.

• Biological Recognition: In biological systems, the precise arrangement of hydroxyl groups is critical for molecular recognition by enzymes and receptors. Removing the C-3 hydroxyl group can turn the sugar from a substrate into a competitive inhibitor or modulator of carbohydrate-processing enzymes, such as glycosyltransferases.[1]

Table 1: Physicochemical Properties of 3-Deoxy-D-xylo-hexose and Related Compounds

Property	3-Deoxy-D-xylo-hexose	D-Galactose (Parent Sugar)
Molecular Formula	C₆H₁₂O₅	C₆H₁₂O₆
Molecular Weight	~164.16 g/mol [2]	~180.16 g/mol
IUPAC Name	(2R,3S,5S)-2,3,5,6-tetrahydroxyhexanal	(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanal
Key Structural Feature	Lacks hydroxyl group at C-3	Full complement of hydroxyl groups

Q2: What are the primary applications of 3-Deoxy-D-xylo-hexose in research?

A2: Its unique structure makes it a valuable tool in glycobiology and drug development. Key applications include:

• Enzyme Inhibition Studies: It can be used to probe the active sites of enzymes like glycosyltransferases and glycosidases. By comparing the binding or processing of the deoxysugar to its parent sugar, researchers can infer the importance of the C-3 hydroxyl group for substrate recognition and catalysis.

• Probing Biological Pathways: As a metabolic probe, it can help elucidate pathways involved in carbohydrate metabolism and modification. Because it cannot be fully processed like its natural counterpart, it may cause the accumulation of specific intermediates, providing insight into the pathway's regulation.[1]

• Precursor for Synthesis: It serves as a chiral building block for the synthesis of more complex molecules, including novel nucleoside analogs and carbohydrate-based therapeutics.[3]

Q3: How should I properly store and handle 3-Deoxy-D-xylo-hexose to ensure its stability?

A3: Like many carbohydrates, 3-Deoxy-D-xylo-hexose requires careful handling to prevent degradation.

• Solid Form: When stored as a lyophilized powder, it should be kept in a tightly sealed container in a desiccator at -20°C for long-term storage. This minimizes moisture absorption, which can lead to hydrolysis or microbial growth.[4][5]

• Aqueous Solutions: Prepare solutions fresh using high-purity, sterile water or buffer. Avoid prolonged storage of aqueous solutions, even when refrigerated, as they can be susceptible to microbial contamination.[4] For critical applications, filter-sterilize the solution through a 0.22 µm filter. If long-term storage in solution is unavoidable, consider storing aliquots at -80°C, but be aware that freeze-thaw cycles can potentially degrade the compound.

Part 2: Troubleshooting Experimental Workflows

This section provides a question-and-answer guide to common problems encountered during synthesis, purification, analysis, and biological assays.

2.1 Synthesis & Purification

Q4: My multi-step synthesis of 3-Deoxy-D-xylo-hexose from a D-sugar precursor is resulting in very low yields. What are the most critical steps to optimize?

A4: Low yields in deoxysugar synthesis often stem from issues in three key areas: protecting group strategy, the deoxygenation reaction itself, and purification losses.

• Inefficient Protection/Deprotection: The causality here is selectivity. To target the C-3 hydroxyl, all other hydroxyl groups must be protected. Incomplete protection leads to side reactions, while harsh deprotection conditions can cleave the sugar ring or other protecting groups unintentionally.

  • Solution: Use robust protecting groups like benzyl ethers for stable protection and employ orthogonal strategies where one group can be removed without affecting others. For example, using an acetal to protect the C-1 and C-2 hydroxyls of galactose allows for selective manipulation of the remaining positions.[6]

• Suboptimal Deoxygenation: The conversion of the C-3 hydroxyl into a good leaving group (e.g., a triflate or tosylate) followed by reductive cleavage is a critical step.[6]

  • Cause: The intermediate may be unstable, or the reducing agent may not be effective.

  • Solution: Ensure anhydrous conditions for the triflation/tosylation step to prevent hydrolysis of the intermediate. For the reduction, powerful but selective hydrides are often required. The choice of solvent can also dramatically influence reaction efficiency.

• Purification Losses: Deoxysugars and their protected intermediates can be difficult to separate from closely related byproducts.

  • Solution: Flash chromatography on silica gel is effective for protected, less polar intermediates.[7] For the final, highly polar product, reversed-phase (C18) or specialized carbohydrate columns are more suitable.[7][8]

Diagram: General Synthesis and Troubleshooting Workflow

Caption: A logical workflow for synthesis and key decision points for troubleshooting low yields.

Q5: I am struggling to purify the final, unprotected 3-Deoxy-D-xylo-hexose. It co-elutes with other polar impurities on my C18 column.

A5: This is a common challenge. Unprotected carbohydrates are highly polar and show limited retention on standard C18 columns with purely aqueous mobile phases.

• Explanation: The retention mechanism of C18 is based on hydrophobic interactions, which are minimal for sugars. Co-elution occurs because neither your product nor the impurities are interacting strongly with the stationary phase.

• Solution 1: Use a Specialized Carbohydrate Column. Ligand-exchange chromatography columns are highly effective for separating carbohydrates. These columns contain metal counter-ions (e.g., Ca²⁺) that form weak complexes with the hydroxyl groups of sugars, allowing for separation based on the stereochemistry and number of these groups.[9]

• Solution 2: Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC is an excellent alternative. It uses a polar stationary phase (like aminopropyl silica) with a largely organic mobile phase (e.g., acetonitrile/water).[10] The analytes are separated based on their partitioning into a water-enriched layer on the stationary phase surface. Highly polar compounds like your deoxysugar are retained more strongly.

• Solution 3: Preparative Column Chromatography. For larger scales, column chromatography using materials like aminopropyl silica gel can be effective.[10]

2.2 Analytical Characterization

Q6: I cannot detect my compound with HPLC-UV. Is my compound not present?

A6: It is highly probable your compound is present but invisible to the UV detector.

• Causality: Simple monosaccharides lack a chromophore—a part of the molecule that absorbs ultraviolet or visible light. Therefore, a standard UV detector set to wavelengths like 254 nm or 280 nm will not detect it.

• Solution: You must use a universal detector that does not rely on light absorbance.

  • Refractive Index (RI) Detector: This is the most common detector for carbohydrate analysis. It measures the difference in the refractive index between the mobile phase and the eluting sample. Crucial note: RI detectors are extremely sensitive to temperature and pressure fluctuations, requiring a very stable baseline.[11]

  • Evaporative Light Scattering Detector (ELSD): An ELSD nebulizes the column effluent, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles. It is more sensitive than RI and is compatible with gradient elution, which is a major advantage.[7]

Q7: My ¹H NMR spectrum is very complex, with more peaks than expected. How can I confidently confirm the structure?

A7: The complexity arises from the sugar existing as an equilibrium of different forms in solution. Two-dimensional NMR experiments are essential for unambiguous assignment.

• Explanation: In solution, 3-Deoxy-D-xylo-hexose exists as a mixture of α- and β-pyranose anomers, and potentially minor amounts of furanose forms.[12] Each form gives a distinct set of peaks, leading to spectral complexity.

• Confirmation Strategy:

  • Identify Anomeric Protons: Look for signals in the δ 4.4–6.0 ppm region.[13] These are the H-1 protons. The coupling constant (J-value) between H-1 and H-2 can help distinguish anomers (typically a larger J-value for a trans-diaxial relationship).

  • Confirm the Deoxy Position: The key signature is at the C-3 position. Instead of a single proton signal (a CH-OH group), you should find two signals for the two protons of the CH₂ group. These will be in the bulk region (δ ~1.6-2.8 ppm) and will show coupling to the protons on C-2 and C-4.[13]

  • Use 2D NMR:

    • COSY (Correlated Spectroscopy): This experiment shows which protons are coupled to each other. Starting from the well-resolved anomeric proton, you can "walk" along the carbon backbone (H-1 couples to H-2, H-2 to H-3 protons, etc.), assigning the entire spin system for each anomer.[14]

    • HSQC/HMQC (Heteronuclear Correlation): This experiment correlates each proton with the carbon it is directly attached to. It is invaluable for assigning the ¹³C spectrum and confirming the presence of a CH₂ group (which will show two proton cross-peaks to one carbon signal) at the C-3 position.[14]

Diagram: 2D NMR Analysis Logic

Caption: A step-by-step logic for using 2D NMR to confirm deoxysugar structure.

2.3 Biological Assays

Q8: I am using 3-Deoxy-D-xylo-hexose as a competitive inhibitor in an enzyme assay, but I'm seeing inconsistent or no inhibition. What could be wrong?

A8: Inconsistent results in enzyme assays often point to issues with assay conditions, compound integrity, or experimental controls.

• Compound Integrity and Concentration:

  • Cause: The compound may have degraded, or there could be an error in its quantification. Since it's UV-transparent, you cannot use Nanodrop or UV-spec to determine its concentration.

  • Solution: Always use freshly prepared solutions. Confirm the purity and integrity of your stock with a suitable analytical method (e.g., HPLC-ELSD/RI) before starting the assay. For accurate concentration, rely on the mass of the high-purity solid used to make the stock solution.

• Assay Conditions:

  • Cause: The buffer composition (pH, ionic strength) may not be optimal for inhibitor binding, or a cofactor required for binding might be missing.

  • Solution: Systematically verify assay conditions. Ensure the pH is stable and appropriate for the enzyme. Some enzymes require divalent cations (like Mg²⁺ or Mn²⁺) for activity or substrate/inhibitor binding; check if these are present.[15][16]

• Inadequate Controls:

  • Cause: Without proper controls, it's impossible to conclude that the observed effect (or lack thereof) is specific.

  • Solution: Include multiple controls:

    • No-Enzyme Control: To check for background signal from the substrate or inhibitor.

    • No-Inhibitor Control: To establish the 100% activity level.

Part 3: Key Experimental Protocols

Protocol 1: Standard Operating Procedure (SOP) for HPLC Purity Analysis

This protocol outlines a general method for analyzing 3-Deoxy-D-xylo-hexose using HILIC with an ELSD.

• System Preparation:

  • HPLC System: A binary pump system capable of gradient elution.

  • Column: HILIC column (e.g., aminopropyl silica, 5 µm, 4.6 x 250 mm).

  • Detector: Evaporative Light Scattering Detector (ELSD).

• Mobile Phase Preparation:

  • Solvent A: 90:10 Acetonitrile:Water (HPLC Grade).

  • Solvent B: 50:50 Acetonitrile:Water (HPLC Grade).

  • Action: Degas both solvents thoroughly by sonication or vacuum filtration.

• Instrument Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • ELSD Settings: Nebulizer Temperature: 40°C, Evaporator Temperature: 60°C, Gas Flow (Nitrogen): 1.5 L/min. (Note: These settings must be optimized for your specific instrument).

  • Gradient:

    • 0-5 min: 100% Solvent A

    • 5-20 min: Linear gradient to 100% Solvent B

    • 20-25 min: Hold at 100% Solvent B

    • 25-30 min: Return to 100% Solvent A and equilibrate.

• Sample Preparation:

  • Accurately weigh ~5 mg of 3-Deoxy-D-xylo-hexose and dissolve in 1 mL of 50:50 Acetonitrile:Water to create a ~5 mg/mL stock.

  • Dilute as necessary for analysis (e.g., to 0.5 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak corresponding to your compound. Purity is calculated as the area of the main peak divided by the total area of all peaks.

Table 2: HPLC Troubleshooting Quick Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No Peaks Observed	Wrong detector used (e.g., UV).[7]	Switch to a universal detector (RI or ELSD).
Sample not eluting.	Decrease mobile phase organic content (for HILIC) or use a more aqueous mobile phase (for C18).
Drifting Baseline	Column not equilibrated.[17]	Increase column equilibration time between runs.
Temperature fluctuations (RI detector).[11]	Use a column oven and ensure stable lab temperature.
Mobile phase contamination.[11]	Prepare fresh mobile phase with high-purity solvents.
Poor Peak Shape (Tailing/Fronting)	Sample solvent incompatible with mobile phase.[11]	Dissolve sample in the initial mobile phase.
Column contamination or degradation.[18]	Wash the column with a strong solvent or replace it. Use a guard column.[17]

References

• PubChem. (n.d.). 3-Deoxyglucosone. National Center for Biotechnology Information. Retrieved from [Link]

• Chiu, C. W., & Gray, G. R. (n.d.). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. CIGS.

• Teledyne ISCO. (n.d.). Strategies to Purify Carbohydrate-Based Compounds. Teledyne Labs. Retrieved from [Link]

• Hartley, C. J., et al. (2017). Sugar analog synthesis by in vitro biocatalytic cascade: A comparison of alternative enzyme complements for dihydroxyacetone phosphate production as a precursor to rare chiral sugar synthesis. PLOS ONE.
• van de Weert, M., et al. (2015). Size and molecular flexibility of sugars determine the storage stability of freeze-dried proteins. PubMed.
• Overkleeft, H. S., et al. (2020). Dynamic analysis of sugar metabolism reveals the mechanisms of action of synthetic sugar analogs. bioRxiv.
• van de Weert, M., et al. (2015). Size and Molecular Flexibility of Sugars Determine the Storage Stability of Freeze-Dried Proteins.
• Kelly, F., et al. (n.d.). Diastereoselective Synthesis of the Borylated d-Galactose Monosaccharide 3-Boronic-3-Deoxy-d-Galactose and Biological Evaluation in Glycosidase Inhibition and in Cancer for Boron Neutron Capture Therapy (BNCT). PMC - NIH.
• Ardá, A., & Jiménez-Barbero, J. (2023). Primary Structure of Glycans by NMR Spectroscopy.
• Li, S., et al. (2024). Isolation and purification of carbohydrate components in functional food: a review. Royal Society of Chemistry.
• van der Vlist, J., et al. (2020). Characterization of highly active 2-keto-3-deoxy-L-arabinonate and 2-keto-3-deoxy-D-xylonate dehydratases in terms of the biotransformation of hemicellulose sugars to chemicals.
• Blakeney, A. B., & Stone, B. A. (1985).

• ResearchGate. (2018). Sugar Peaks not showing in HPLC? Retrieved from [Link]

• Ardá, A., & Jiménez-Barbero, J. (n.d.). Primary Structure of Glycans by NMR Spectroscopy. PMC - PubMed Central.
• Abosalha, K., et al. (2021). Polysaccharides; Classification, Chemical Properties, and Future Perspective Applications in Fields of Pharmacology and Biological Medicine (A Review of Current Applications and Upcoming Potentialities). NIH.
• Cremonesi, P., et al. (2007). Enzymatic reactions for the determination of sugars in food samples using the differential pH technique.
• Grudzień, K., et al. (n.d.). Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides. MDPI.
• ResearchGate. (n.d.). 1H NMR Study of 2-Deoxy-D-Arabino-Hexopyranose (2-Deoxy Glucopyranose), 2-Deoxy-D-Lyxo-Hexopyranose (2-Deoxy Galactopyranose) and 2′-Deoxy Lactose.
• Supelco. (n.d.). HPLC Troubleshooting Guide. MilliporeSigma.

• PubChem. (n.d.). 3-deoxy-D-glucose. National Center for Biotechnology Information. Retrieved from [Link]

• Li, Y., et al. (n.d.).

• Chrom Tech, Inc. (2025). What Column Should I Use for Carbohydrate Analysis? Retrieved from [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent. Retrieved from [Link]

• Graff, J. C., et al. (1979). 6-deoxy-D-glucose and D-xylose: Analogs for the Study of D-glucose Transport by Mouse 3T3 Cells. PubMed.

• UC Davis Viticulture and Enology. (2018). Enzymatic Analysis: Fructose/Glucose. Retrieved from [Link]

• Whistler, R. L., & Durso, D. F. (1951). Chromatographic Separation of Sugars on Charcoal. Journal of the American Chemical Society.
• Nakano, Y., et al. (n.d.). Pathways for the synthesis of dTDP-6-deoxy-L-talose, dTDP-Lrhamnose ,....

• Integrated Cures. (2020, April 9). Carbohydrate Chemistry Part 8. 2D NMR Analysis of Carbohydrates [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 4-deoxy-D-xylo-hexose. National Center for Biotechnology Information. Retrieved from [Link]

• Tanaka, H., et al. (2025). Photocatalytic syntheses and evaluation of biological activities of rare disaccharides, 3-O-α-d-glucopyranosyl-d-arabinose. NIH.

• Teledyne ISCO. (2021, December 1). HPLC Troubleshooting and Maintenance Techniques [Video]. YouTube. Retrieved from [Link]

• Morell, D. L., & ap Rees, T. (1980). A one-step enzymatic assay for sucrose with sucrose phosphorylase. PubMed.
• Zhang, L., et al. (2020).
• David, S., & Veyrières, A. (1975). The synthesis of 3, 6-di-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-D-galactose, a branched trisaccharide reported as a hydrolysis product of blood-group substances. PubMed.

• PubChem. (n.d.). 3-Deoxy-d-glycero-pentos-2-ulose. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 6-Deoxy-Hexose. National Center for Biotechnology Information. Retrieved from [Link]

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• 3. The synthesis of 3, 6-di-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-D-galactose, a branched trisaccharide reported as a hydrolysis product of blood-group substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Size and molecular flexibility of sugars determine the storage stability of freeze-dried proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Diastereoselective Synthesis of the Borylated d-Galactose Monosaccharide 3-Boronic-3-Deoxy-d-Galactose and Biological Evaluation in Glycosidase Inhibition and in Cancer for Boron Neutron Capture Therapy (BNCT) - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Addressing Low Yields in Chemoenzymatic Deoxy Sugar Synthesis

Here is the technical support center with troubleshooting guides and FAQs.

Welcome to the technical support guide for the chemoenzymatic synthesis of deoxy sugars. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic workflows. As Senior Application Scientists, we have compiled field-proven insights and protocols to help you navigate the common challenges associated with this powerful synthetic strategy.

Core Principles & General Troubleshooting

Low yields in multi-step chemoenzymatic synthesis can rarely be attributed to a single factor. Successful synthesis relies on the careful orchestration of enzymatic and chemical steps, where the output of one reaction becomes the input for the next. Before diving into stage-specific issues, it's crucial to validate the foundational parameters of your experimental setup.

Key Considerations:

• Reagent Quality: Ensure all substrates, cofactors (e.g., ATP, NAD(P)H), and buffer components are of high purity and have not degraded. Substrates like acetaldehyde are volatile and can oxidize.

• Enzyme Activity: Always verify the specific activity of your enzyme stocks before initiating a synthesis, especially after long-term storage or freeze-thaw cycles.

• pH and Buffer Integrity: The optimal pH for different enzymes in a cascade can vary. Ensure your buffer system has sufficient capacity to maintain the desired pH throughout the reaction, as enzymatic reactions can cause pH shifts.

• Temperature Control: Maintain precise temperature control. While higher temperatures can increase reaction rates, they can also lead to enzyme denaturation and substrate degradation.

Experimental Workflow: Chemoenzymatic Synthesis of Deoxy Sugars

The following diagram illustrates a common pathway for deoxy sugar synthesis, highlighting the critical stages where yield loss often occurs.

Caption: A typical four-stage chemoenzymatic route to deoxy sugars.

Troubleshooting Guide by Synthesis Stage

This section provides a question-and-answer formatted guide to address specific problems encountered at each stage of the synthesis.

Stage 1: Aldol Condensation (e.g., using DERA)

The core C-C bond-forming step, catalyzed by a deoxyribose-phosphate aldolase (DERA), is often the most significant source of yield loss.[1] DERA enzymes catalyze the reversible aldol reaction between an acetaldehyde donor and an acceptor aldehyde, such as glyceraldehyde-3-phosphate (G3P).[2]

Q1: My DERA-catalyzed reaction shows very low conversion (<20%) even after extended reaction times. What is the likely cause?

A1: This common issue often points to enzyme inactivation or unfavorable reaction equilibrium.

• Causality—Enzyme Inactivation: DERA aldolases are notoriously sensitive to high concentrations of the acetaldehyde donor substrate.[3] Acetaldehyde can form a Schiff base with essential lysine residues in the active site, leading to irreversible inactivation.[4]

• Causality—Reaction Equilibrium: The natural equilibrium of the DERA-catalyzed reaction often lies on the side of the reactants (cleavage) rather than synthesis.[4] Without a strategy to push the reaction forward, the net yield will remain low.

Troubleshooting Steps & Solutions:

• Reduce Acetaldehyde Concentration:

  • Fed-Batch Approach: Instead of adding all the acetaldehyde at the start, add it portion-wise over several hours or use a syringe pump for continuous, slow addition. This maintains a low, steady-state concentration that the enzyme can tolerate.

  • Acetaldehyde Surrogates: In some cases, using a precursor that generates acetaldehyde in situ can control its release and concentration.

• Shift the Reaction Equilibrium:

  • Increase Acceptor Concentration: Use a molar excess of the more stable acceptor aldehyde (e.g., G3P) relative to the acetaldehyde donor.

  • Product Removal: Couple the DERA reaction with the subsequent dephosphorylation step in a one-pot setup. The removal of the phosphorylated product by a phosphatase will pull the equilibrium towards synthesis, in accordance with Le Châtelier's principle. This is a core principle of efficient one-pot multienzyme (OPME) systems.[5]

Q2: I am using a non-natural acceptor aldehyde, and the reaction yield is poor. Is the enzyme the problem?

A2: Yes, this is likely an issue of substrate specificity.

• Causality—Substrate Scope: While DERA enzymes are known for accepting various aldehydes, their catalytic efficiency can be several orders of magnitude lower for non-natural substrates compared to the native G3P.[2] The enzyme's active site is structurally optimized for its natural substrate, and steric or electronic differences in your acceptor can lead to poor binding and/or turnover.

Troubleshooting Steps & Solutions:

• Enzyme Screening: Different DERA orthologs from various organisms exhibit different substrate promiscuities.[3] Screen a panel of DERAs to find one with higher activity towards your specific acceptor. For example, the DERA from Arthrobacter chlorophenolicus has been shown to have a broad donor substrate scope.[3]

• Protein Engineering: If resources permit, consider protein engineering of a common DERA (like E. coli DERA) to enhance its activity for your target substrate. Structure-guided mutagenesis of active site residues can significantly improve performance.[2][6]

• Increase Enzyme Loading & Reaction Time: As a simpler, albeit less elegant, solution, increasing the enzyme concentration and extending the reaction time can sometimes compensate for low catalytic efficiency to achieve an acceptable yield. Monitor for potential side reactions over longer incubation periods.

Parameter	Standard Condition (G3P)	Recommended Starting Point (Non-Natural Acceptor)	Rationale
Enzyme Loading	1-5 mol%	5-15 mol%	Compensates for lower kcat.
Reaction Time	12-24 hours	24-72 hours	Allows for sufficient turnovers despite lower efficiency.
Substrate Ratio	1.5:1 (Acceptor:Donor)	3:1 or higher (Acceptor:Donor)	Maximizes enzyme saturation with the less preferred substrate.

Caption: Initial parameter adjustments for non-natural DERA acceptors.

Stage 2: Dephosphorylation

Q3: My dephosphorylation step using alkaline phosphatase is incomplete, leaving a mixture of phosphorylated and dephosphorylated product.

A3: This points to either product inhibition of the phosphatase or suboptimal reaction conditions.

• Causality—Product Inhibition: Alkaline phosphatase can be inhibited by the inorganic phosphate (Pi) released during the reaction. As the reaction progresses and Pi accumulates, the enzyme's activity decreases, leading to an incomplete reaction.

• Causality—Suboptimal Conditions: The pH optimum for alkaline phosphatase is typically high (>8.0). If the reaction is run in a buffer optimized for the preceding aldolase step (often pH 7.0-7.5), the phosphatase will be operating at a fraction of its maximal activity.

Troubleshooting Steps & Solutions:

• pH Adjustment: If performing a sequential reaction, adjust the pH of the reaction mixture to the optimal range for the phosphatase (e.g., pH 8.0-9.0) after the aldol condensation is complete.

• Use a More Robust Phosphatase: Screen for phosphatases that are less susceptible to product inhibition or have a broader pH activity range.

• Increase Enzyme Loading: A straightforward approach is to add more units of alkaline phosphatase to the reaction to overcome the effects of inhibition and drive the reaction to completion.

Stage 3: Reduction / Hydrogenation

Q4: The final chemical reduction of the dephosphorylated intermediate is giving me a complex mixture of byproducts, and the yield of my target deoxy sugar is low.

A4: This is characteristic of over-reduction or side reactions due to the reactivity of the reducing agent.

• Causality—Over-reduction: Powerful reducing agents like sodium borohydride (NaBH₄) can, under certain conditions, lead to the undesired reduction of other functional groups or even ring-opening followed by reduction, especially with prolonged reaction times or elevated temperatures.

• Causality—Stereoselectivity: The reduction of the keto-group formed after the aldol reaction can result in a mixture of stereoisomers, complicating purification and lowering the yield of the desired isomer.

Troubleshooting Steps & Solutions:

• Control Reaction Temperature: Perform the reduction at a lower temperature (e.g., 0°C or -20°C) to increase selectivity and minimize side reactions. Add the reducing agent slowly and in portions.

• Choose a Milder Reducing Agent: Consider using a bulkier or more selective reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB), which can offer better control.

• Catalytic Hydrogenation: For cleaner reductions, catalytic hydrogenation (e.g., H₂ gas with a Palladium on carbon catalyst, Pd/C) is an excellent alternative.[7] This method is often highly selective and results in easier product workup. Care must be taken to ensure other functional groups in the molecule are not susceptible to hydrogenolysis.

Frequently Asked Questions (FAQs)

Q: Should I use whole-cell catalysts or purified enzymes? A: Both have distinct advantages. Purified enzymes offer a clean system with no competing side reactions, making troubleshooting more straightforward.[2] Whole-cell catalysts can be cheaper to prepare and may offer enhanced enzyme stability within the cellular environment, but they introduce the risk of substrate or product being consumed by other metabolic pathways. For initial optimization, purified enzymes are recommended.

Q: My enzyme seems to lose activity over the course of the reaction. How can I improve its stability? A: Enzyme immobilization is a powerful strategy to enhance operational stability.[8] Covalently attaching the enzyme to a solid support (like agarose beads) can prevent aggregation and protect it from denaturation caused by interfaces or shear forces. Immobilization also simplifies enzyme removal and reuse, improving process economy.[9]

Q: What is the benefit of a one-pot, multi-enzyme (OPME) cascade reaction? A: OPME systems are highly efficient for several reasons.[5] They minimize the need for intermediate purification steps, which saves time and prevents material loss. Kinetically, they can be used to pull unfavorable equilibria forward by immediately consuming the product of a preceding step.[10] They also allow for the recycling of expensive cofactors (like ATP or NAD(P)H) by including necessary regeneration enzymes in the same pot.[10]

Troubleshooting Logic Diagram

This diagram outlines a decision-making process for diagnosing low yield in the critical DERA-catalyzed aldol condensation step.

Caption: A decision tree for diagnosing low DERA reaction yields.

Detailed Protocols

Protocol 1: Fed-Batch DERA-Catalyzed Aldol Condensation

This protocol is designed to mitigate acetaldehyde-induced enzyme inactivation.

• Reaction Setup: In a temperature-controlled vessel, combine the acceptor aldehyde (e.g., glyceraldehyde-3-phosphate) in a suitable buffer (e.g., 100 mM HEPES, pH 7.5).

• Enzyme Addition: Add the DERA aldolase to the desired final concentration. Allow the mixture to equilibrate at the reaction temperature (e.g., 25°C).

• Donor Feed Preparation: Prepare a stock solution of acetaldehyde in the reaction buffer.

• Fed-Batch Addition: Using a syringe pump, add the acetaldehyde stock solution to the reaction vessel at a slow, constant rate over 8-12 hours.

• Monitoring: Periodically withdraw small aliquots from the reaction mixture. Quench the enzyme reaction (e.g., by adding a small amount of acid or by heat inactivation) and analyze the sample by HPLC or LC-MS to monitor product formation.

• Completion: Once the reaction has reached a plateau, proceed with downstream processing.

References

• Appl Microbiol Biotechnol. (2020). Substrate specificity of 2-deoxy-D-ribose 5-phosphate aldolase (DERA) assessed by different protein engineering and machine learning methods. PubMed.
• Molecules. (2023). Stereoselective Approaches to β-Linked 2-Deoxy Sugars. MDPI.
• Appl Microbiol Biotechnol. (2018). 2-Deoxy-d-ribose-5-phosphate aldolase (DERA)
• Wikipedia.
• ResearchGate. (2019). 2-Deoxyribose-5-phosphate Aldolase, a Remarkably Tolerant Aldolase towards Nucleophile Substrates.
• Appl Microbiol Biotechnol. (2021).
• Curr Opin Chem Biol. (2013).
• YouTube. (2020). Carbohydrate Chemistry Part 6.
• J Am Chem Soc. (2017).
• ChemBioChem. (2025). Advances and Challenges in Bioprocess Optimization for the Synthesis of Sugar Nucleotides.
• ChemBioChem. (2025). Advances and Challenges in Bioprocess Optimization for the Synthesis of Sugar Nucleotides. PMC.

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Reference Data & Comparative Studies

A Tale of Two Deoxysugars: A Comparative Guide to 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose for Researchers and Drug Development Professionals

In the intricate world of cellular metabolism and glycosylation, structural analogs of glucose serve as powerful tools to dissect complex biological processes and as potential therapeutic agents. Among these, 2-deoxy-D-glucose (2-DG) is a well-established inhibitor of glycolysis with a broad spectrum of studied effects. More recently, other deoxysugars, such as 3-Deoxy-D-xylo-hexose, have emerged, presenting distinct biological activities that warrant a detailed comparative analysis. This guide provides an in-depth, objective comparison of 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose, offering experimental data, mechanistic insights, and detailed protocols to support researchers in their selection and application of these valuable molecular probes.

Structural and Mechanistic Distinctions: Beyond a Single Hydroxyl Group

At first glance, 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose are simple analogs of D-glucose, each missing a single hydroxyl group at the C3 and C2 position, respectively. However, this seemingly minor structural alteration profoundly impacts their interaction with cellular machinery, leading to distinct and divergent biological outcomes.

2-deoxy-D-glucose (2-DG) is readily transported into cells via glucose transporters (GLUTs) and is a substrate for hexokinase, the first enzyme in the glycolytic pathway.[1][2][3] Phosphorylation by hexokinase traps 2-DG intracellularly as 2-deoxy-D-glucose-6-phosphate (2-DG-6-P).[2][4] Crucially, 2-DG-6-P cannot be isomerized to fructose-6-phosphate by phosphoglucose isomerase, leading to its accumulation and competitive inhibition of hexokinase, thereby halting glycolysis.[1][2] This disruption of cellular energy production is a cornerstone of its application in cancer research, where tumor cells often exhibit a high glycolytic rate (the Warburg effect).[3][5][6] Furthermore, 2-DG is known to interfere with N-linked glycosylation, a critical process for protein folding and function, by inhibiting the synthesis of dolichol-phosphate-mannose.[1][5] This can induce endoplasmic reticulum (ER) stress and the unfolded protein response (UPR).[1][5]

3-Deoxy-D-xylo-hexose , in contrast, has demonstrated a primary effect on glycosaminoglycan (GAG) synthesis.[7] While information on its direct impact on glycolysis is less established than for 2-DG, its interference with the formation of complex carbohydrates like GAGs points to a different primary mechanism of action. GAGs are long, unbranched polysaccharides that are critical components of the extracellular matrix and play vital roles in cell signaling, adhesion, and proliferation. The observed effects of 3-Deoxy-D-xylo-hexose on GAG synthesis in hepatocytes suggest an interference with the elongation or degradation of these chains.[7]

Comparative Biological Effects: A Data-Driven Analysis

The differing mechanisms of 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose translate to distinct and measurable biological effects. This section presents a comparative summary of their known activities, supported by experimental data.

Inhibition of Glycolysis

The inhibitory effect of 2-DG on glycolysis is well-documented and forms the basis of its use as a research tool and potential therapeutic.[2][3][5] The accumulation of 2-DG-6-P competitively inhibits hexokinase, leading to a reduction in ATP production.[2][4]

The direct inhibitory effect of 3-Deoxy-D-xylo-hexose on glycolysis has not been as extensively characterized. While its structural similarity to glucose suggests a potential for interaction with glycolytic enzymes, further experimental validation is required to ascertain its potency and mechanism in this context. A related compound, 3-Deoxy-D-ribo-hexose (an epimer of 3-Deoxy-D-xylo-hexose), has been shown to inhibit glucose uptake and glycolysis.[1] However, stereochemistry plays a crucial role in substrate-enzyme interactions, and these findings cannot be directly extrapolated.

Interference with Glycosylation

Both molecules interfere with glycosylation processes, but they target different pathways.

2-deoxy-D-glucose primarily affects N-linked glycosylation , a co-translational modification of proteins occurring in the endoplasmic reticulum.[1][5] This interference can lead to the accumulation of unfolded proteins and induction of the unfolded protein response (UPR).[1]

3-Deoxy-D-xylo-hexose has been shown to impact glycosaminoglycan (GAG) synthesis .[7] Experimental data from studies on primary hepatocytes demonstrates a concentration-dependent effect on GAG production.[7]

Table 1: Effect of 3-Deoxy-D-xylo-hexose on Glycosaminoglycan (GAG) Synthesis in Primary Hepatocytes [7]

Concentration of 3-Deoxy-D-xylo-hexose	[³H]Glucosamine Incorporation (% of Control)	³⁵SO₄ Incorporation (% of Control)	GAG Size (kDa)
0 mM (Control)	100	100	66
1 mM	~100	~100	~66
10 mM	75	~70	Not Determined
20 mM	~60	60	17

Data suggests that 3-Deoxy-D-xylo-hexose impairs GAG chain elongation or alters their degradation, as evidenced by the significant reduction in GAG size at higher concentrations.[7]

Experimental Protocols for Comparative Analysis

To enable researchers to directly compare the effects of 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose, this section provides detailed, step-by-step methodologies for key experiments.

Glycolysis Inhibition Assay (Seahorse XF Analyzer)

This protocol outlines the use of a Seahorse XF Analyzer to measure the extracellular acidification rate (ECAR), a key indicator of glycolysis.

Methodology:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at an appropriate density to achieve 80-90% confluency on the day of the assay.

• Incubation: Incubate the cells overnight in a standard CO₂ incubator.

• Drug Preparation: Prepare stock solutions of 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose in Seahorse XF DMEM medium, pH 7.4.

• Assay Setup:

  • One hour prior to the assay, replace the growth medium with Seahorse XF DMEM medium and incubate in a non-CO₂ incubator at 37°C.

  • Load the prepared compounds into the injection ports of the sensor cartridge. A typical injection strategy would be:

    • Port A: Vehicle control

    • Port B: 3-Deoxy-D-xylo-hexose (at various concentrations)

    • Port C: 2-deoxy-D-glucose (as a positive control)

    • Port D: Oligomycin (to inhibit mitochondrial respiration and force maximal glycolysis) followed by 2-DG (to inhibit glycolysis completely).

• Data Acquisition: Calibrate the Seahorse XF Analyzer and run the assay. Measure baseline ECAR before injecting the compounds and monitor the changes in ECAR after each injection.

• Data Analysis: Normalize the ECAR data to cell number. Compare the inhibitory effects of 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose on both basal and maximal glycolysis.

Causality Behind Experimental Choices: The Seahorse XF technology provides real-time, non-invasive measurements of cellular metabolism. Using a sequential injection of compounds allows for the determination of both basal and compensatory glycolytic rates, offering a comprehensive picture of the inhibitory potential of each deoxysugar.

Analysis of Glycosaminoglycan (GAG) Synthesis

This protocol describes a method to assess the effect of the deoxysugars on GAG synthesis using radiolabeling.

Methodology:

• Cell Culture: Culture cells (e.g., primary hepatocytes) to near confluency in appropriate growth medium.

• Treatment: Pre-incubate the cells with varying concentrations of 3-Deoxy-D-xylo-hexose or 2-deoxy-D-glucose for 24 hours.

• Radiolabeling: Add [³H]glucosamine and ³⁵SO₄ to the culture medium and incubate for another 24 hours.

• GAG Isolation:

  • Harvest the cell culture medium and lyse the cells.

  • Isolate GAGs from the medium and cell lysate by anion exchange chromatography (e.g., DEAE-Sephacel).

• Quantification and Sizing:

  • Quantify the incorporated radioactivity using liquid scintillation counting.

  • Determine the size of the isolated GAGs by gel filtration chromatography (e.g., Sepharose CL-6B).

• Data Analysis: Compare the amount of incorporated [³H]glucosamine and ³⁵SO₄ and the size of the GAG chains between treated and untreated cells.

Causality Behind Experimental Choices: [³H]glucosamine is a precursor for the hexosamine component of GAGs, and ³⁵SO₄ is incorporated during the sulfation of GAGs. Measuring the incorporation of these radioisotopes provides a direct measure of GAG synthesis. Gel filtration chromatography allows for the determination of the molecular weight of the GAG chains, providing insights into the effects on chain elongation.

Visualization of Mechanisms and Workflows

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Mechanism of 2-deoxy-D-glucose (2-DG) inhibition of glycolysis.

Caption: Experimental workflow for analyzing GAG synthesis.

Concluding Remarks and Future Directions

This guide provides a comprehensive comparison of 3-Deoxy-D-xylo-hexose and 2-deoxy-D-glucose, highlighting their distinct mechanisms of action and biological effects. While 2-DG is a potent inhibitor of glycolysis with well-characterized effects on N-linked glycosylation, 3-Deoxy-D-xylo-hexose emerges as a modulator of glycosaminoglycan synthesis.

For researchers, the choice between these two molecules will depend on the specific biological question being addressed. 2-DG remains the tool of choice for studying the consequences of glycolytic inhibition. 3-Deoxy-D-xylo-hexose, on the other hand, offers a unique opportunity to investigate the regulation of GAG synthesis and its downstream consequences on cell behavior.

Future research should focus on elucidating the precise enzymatic target of 3-Deoxy-D-xylo-hexose within the GAG synthesis pathway. Furthermore, a systematic investigation into its effects on glycolysis is warranted to determine if it shares any of the metabolic inhibitory properties of 2-DG. A deeper understanding of the structure-activity relationships among various deoxysugars will undoubtedly open new avenues for the development of targeted therapies for a range of diseases, from cancer to metabolic disorders.

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• Kurtoglu, M., Gao, N., Shang, J., Maher, J. C., Lehrman, M. A., Wangpaichitr, M., ... & Lampidis, T. J. (2007). Under normoxia, 2-deoxy-D-glucose elicits cell death in select tumor types not by inhibition of glycolysis but by interfering with N-linked glycosylation. Molecular cancer therapeutics, 6(11), 3049–3058.
• Zhang, F., Aft, R. L., & Gius, D. (2002). Evaluation of 2-deoxy-D-glucose as a chemotherapeutic agent: mechanism of cell death. British journal of cancer, 87(7), 805–812.
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• Singh, S. P., Wahajuddin, M., & Dwivedi, A. K. (2021). 2-Deoxy-D-glucose: a novel pharmacological agent for killing hypoxic tumor cells, oxygen dependence-lowering in Covid-19, and other pharmacological activities. Current molecular pharmacology, 14(4), 519–528.

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• Zhang, D., Li, J., Wang, F., Hu, J., Wang, S., & Sun, Y. (2014). Glycolysis inhibitor 2-deoxy-D-glucose suppresses carcinogen-induced rat hepatocarcinogenesis by restricting cancer cell metabolism. Molecular medicine reports, 11(1), 291–297.

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A Comparative Guide to the Biological Effects of 3-Deoxy-D-xylo-hexose and 3-O-methyl-D-glucose for Cellular Metabolism Research

For researchers, scientists, and drug development professionals navigating the complexities of cellular metabolism, the choice of molecular probes is paramount. Glucose analogs, in particular, serve as indispensable tools for dissecting the intricate pathways of glucose transport and metabolism. This guide provides an in-depth, objective comparison of the biological effects of two such analogs: 3-Deoxy-D-xylo-hexose and the more commonly utilized 3-O-methyl-D-glucose. By examining their distinct mechanisms of action, metabolic fates, and experimental applications, this document aims to equip researchers with the critical knowledge needed to select the appropriate tool for their specific scientific inquiries.

Introduction: Structural Analogs as Probes of a Fundamental Process

Glucose is the primary source of energy for most living organisms. Its transport across the cell membrane and subsequent metabolism are tightly regulated processes fundamental to cellular function. The study of these pathways is crucial for understanding a wide range of physiological and pathological states, from diabetes to cancer. Structural analogs of glucose, molecules with similar structures but key modifications, allow researchers to probe and perturb these processes with a high degree of specificity.

3-O-methyl-D-glucose (3-OMG) is a well-established glucose analog where the hydroxyl group at the C-3 position is replaced by a methyl group. This modification renders it a valuable tool for studying glucose transport in isolation from downstream metabolic events.[1][2]

3-Deoxy-D-xylo-hexose , a less commonly studied analog, features the removal of the hydroxyl group at the C-3 position. While direct experimental data on the xylo isomer is limited, insights into its biological behavior can be inferred from studies on the closely related 3-deoxy-D-glucose (3-DG) and its fluorinated derivative, 3-deoxy-3-fluoro-D-glucose (3-FG).[3][4] This guide will leverage data on these related compounds to draw a comparative picture.

Core Comparison: Transport vs. Metabolism

The fundamental difference between 3-O-methyl-D-glucose and 3-Deoxy-D-xylo-hexose (as inferred from its analogs) lies in their intracellular fate following transport. 3-O-methyl-D-glucose is primarily a tool to measure glucose transport, while 3-Deoxy-D-xylo-hexose and its relatives can undergo limited metabolism, offering a window into alternative metabolic pathways.

3-O-methyl-D-glucose: The Non-Metabolizable Transporter Probe

3-O-methyl-D-glucose is widely recognized and utilized as a non-metabolizable marker for assessing glucose transport.[1][2] Its key characteristics include:

• Transport via Glucose Transporters (GLUTs): 3-OMG is recognized and transported into cells by the same GLUT proteins that facilitate glucose uptake.[5]

• Resistance to Phosphorylation: The methyl group at the C-3 position prevents phosphorylation by hexokinase, the first and rate-limiting enzyme in glycolysis.[1] This lack of phosphorylation traps the molecule intracellularly only to the extent of reaching an equilibrium with the extracellular concentration.

• Metabolic Inertness: As it is not phosphorylated, 3-OMG does not enter the glycolytic pathway or other major glucose metabolic routes.[6][7] It remains largely unchanged within the cell and will equilibrate across the cell membrane.[8]

This metabolic stability is the cornerstone of its utility. By measuring the rate of 3-OMG uptake, researchers can directly quantify the activity of glucose transporters without the confounding variables of downstream metabolism.

3-Deoxy-D-xylo-hexose: A Substrate for Alternative Metabolic Fates

In contrast to the metabolic inertia of 3-OMG, evidence from studies on 3-deoxy-D-glucose and its fluorinated analog suggests a more complex intracellular journey for this class of molecules.

• Transport and Competitive Inhibition: 3-deoxy-3-fluoro-D-glucose (3-FG) has been shown to be transported into cells and can competitively inhibit glucose uptake.[4]

• Limited Phosphorylation: While phosphorylation of 3-FG by hexokinase can occur, it is at a lower rate compared to other glucose analogs like 2-deoxy-2-fluoro-D-glucose, and it is more readily dephosphorylated.[4]

• Alternative Metabolic Pathways: The primary metabolic routes for 3-FG are not glycolysis but rather direct oxidation and reduction.[3][9] It can be metabolized to 3-deoxy-3-fluoro-D-sorbitol by aldose reductase and to 3-deoxy-3-fluoro-D-gluconic acid via glucose dehydrogenase.[3] This diversion from glycolysis provides a unique tool to study these alternative pathways.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-O-methyl-D-glucose and a representative 3-deoxy-glucose analog to facilitate a direct comparison of their performance as probes for cellular metabolism.

Parameter	3-O-methyl-D-glucose	3-Deoxy-3-fluoro-D-glucose (3-FG)
Primary Biological Effect	Competitive inhibitor of glucose transport	Competitive inhibitor of glucose uptake; substrate for alternative metabolic pathways
Metabolic Fate	Largely non-metabolizable; not phosphorylated by hexokinase[1]	Metabolized via direct oxidation and reduction; limited phosphorylation[3][4]
Primary Research Application	Measurement of glucose transport kinetics[6][7]	Probe for aldose reductase and glucose dehydrogenase activity[3]

Experimental Protocols

To provide practical guidance, this section outlines a generalized protocol for a common application of each analog.

Protocol 1: Measuring Glucose Transport Using 3-O-methyl-D-glucose

This protocol describes a typical experiment to measure the rate of glucose transport in cultured cells using radiolabeled 3-O-methyl-D-glucose.

Objective: To determine the kinetics of glucose transport.

Materials:

• Cultured cells of interest

• Krebs-Ringer-HEPES (KRH) buffer

• Radiolabeled [¹⁴C] or [³H]-3-O-methyl-D-glucose

• Unlabeled 3-O-methyl-D-glucose

• Phloretin (a glucose transport inhibitor)

• Scintillation fluid and counter

Procedure:

• Cell Preparation: Seed cells in appropriate culture plates and grow to the desired confluency.

• Pre-incubation: Wash cells with KRH buffer and pre-incubate in buffer for 30 minutes at 37°C to deplete intracellular glucose.

• Transport Assay:

  • Initiate transport by adding KRH buffer containing a known concentration of radiolabeled 3-O-methyl-D-glucose. For kinetic analysis, use a range of concentrations of unlabeled 3-O-methyl-D-glucose with a fixed amount of radiolabeled tracer.

  • To determine non-specific uptake, include a condition with a high concentration of an inhibitor like phloretin.

• Termination of Transport: After a short incubation period (e.g., 1-5 minutes, to measure initial uptake rates), rapidly wash the cells with ice-cold KRH buffer to stop the transport process.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Calculate the rate of 3-O-methyl-D-glucose uptake and determine kinetic parameters such as Vmax and Km.

Visualizing the Divergent Pathways

The following diagrams illustrate the distinct intracellular fates of 3-O-methyl-D-glucose and 3-Deoxy-D-xylo-hexose (represented by 3-deoxy-3-fluoro-D-glucose).

Caption: Intracellular fate of 3-O-methyl-D-glucose.

Caption: Inferred intracellular fate of 3-Deoxy-D-xylo-hexose.

Conclusion: Selecting the Right Tool for the Job

The choice between 3-Deoxy-D-xylo-hexose and 3-O-methyl-D-glucose hinges on the specific biological question being addressed.

• For the precise measurement of glucose transporter activity , isolated from the complexities of downstream metabolism, 3-O-methyl-D-glucose is the superior and well-validated choice. Its metabolic inertness ensures that uptake kinetics directly reflect transporter function.

• To investigate alternative glucose metabolic pathways , such as the polyol pathway (via aldose reductase) or direct oxidation, 3-Deoxy-D-xylo-hexose (and its more studied analogs like 3-deoxy-3-fluoro-D-glucose) presents a unique opportunity. Its ability to be metabolized by enzymes other than those in the primary glycolytic pathway allows for the targeted study of these alternative routes.

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• Kinetics of 3-O-methyl-D-glucose transport in isolated rat hepatocytes. (1979). Portland Press. [Link]

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• The bacterial metabolism of 3-deoxy-3-flouro-D-glucose. (n.d.). University of Bath. Retrieved from [Link]

• A comparison of the toxic effects of 2-deoxy-D-glucose and 2-deoxy-2-fluoro-D-hexoses on Saccharomyces cerevisiae cells and protoplasts. (1983). Folia Microbiologica, 28(6), 449–455. [Link]

• 3-Deoxyglucosone: Metabolism, Analysis, Biological Activity, and Clinical Implication. (1998). Nephrology Dialysis Transplantation, 13(Suppl 5), 9–14. [Link]

• 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. (2019). ResearchGate. [Link]

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• Quantitative kinetic modelling and mapping of cerebral glucose transport and metabolism using glucoCESL MRI. (2022). ScienceOpen. [Link]

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• Synthesis of TDP-3-amino-3,4,6-trideoxy-alpha-D-xylo-hexopyranose--the immediate precursor of TDP-alpha-D-desosamine. (2002). Bioorganic & Medicinal Chemistry Letters, 12(11), 1493–1496. [Link]

• 3-Deoxyglucose. (n.d.). PubChem. Retrieved from [Link]

• Evaluation of 2-deoxy-D-glucose as a chemotherapeutic agent: mechanism of cell death. (2002). British Journal of Cancer, 87(7), 805–812. [Link]

• In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. (n.d.). ResearchGate. [Link]

• Pathways for the synthesis of dTDP-6-deoxy-L-talose, dTDP-Lrhamnose, and dTDP-D-fucose from dTTP and D-glucose 1-phosphate in A. actinomycetemcomitans. (n.d.). ResearchGate. [Link]

• 2 deoxy d glucose – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Targeting Glucose Transporters for Breast Cancer Therapy: The Effect of Natural and Synthetic Compounds. (2021). Molecules, 26(11), 3179. [Link]

• Inhibition of glucose transport synergizes with chemical or genetic disruption of mitochondrial metabolism and suppresses TCA cycle-deficient tumors. (2022). Cell Chemical Biology, 29(3), 423–435.e10. [Link]

• Glycolysis inhibitor 2-deoxy-D-glucose suppresses carcinogen-induced rat hepatocarcinogenesis by restricting cancer cell metabolism. (2015). Molecular Medicine Reports, 11(3), 1917–1924. [Link]

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• Synthesis and Evaluation of 3‑Deoxy‑d-manno-oct-2-ulosonic Acid Derivatives to Perturb Escherichia coli Lipopolysaccharide Biosynthesis. (2022). ACS Infectious Diseases, 8(6), 1184–1195. [Link]

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A Comparative Guide to the Inhibitory Activity of 3-Deoxy-D-xylo-hexose and Other Glucose Analogs

For researchers, scientists, and drug development professionals navigating the complex landscape of metabolic inhibitors, understanding the nuanced differences between various glucose analogs is paramount. These molecules, structural mimics of glucose, serve as powerful tools to probe the intricacies of glycolysis and as potential therapeutic agents, particularly in oncology. This guide provides an in-depth, objective comparison of the inhibitory activity of 3-Deoxy-D-xylo-hexose (also known as 3-Deoxy-D-glucose, 3-DG) against other widely studied glucose analogs, including 2-Deoxy-D-glucose (2-DG), Fluorodeoxyglucose (FDG), and Mannoheptulose. We will delve into their mechanisms of action, present supporting experimental data, and provide detailed protocols for their evaluation.

The Rationale for Targeting Glycolysis

Cancer cells, in particular, often exhibit a heightened reliance on glycolysis for energy production, even in the presence of ample oxygen—a phenomenon termed the "Warburg effect." This metabolic reprogramming makes the glycolytic pathway an attractive target for therapeutic intervention. Glucose analogs exploit this dependency by competitively inhibiting key enzymes in the early stages of glycolysis, leading to energy depletion and, ultimately, cell death.

Mechanism of Action: A Tale of Two Deoxyglucoses and Other Analogs

The inhibitory prowess of glucose analogs stems from their structural similarity to glucose, allowing them to be recognized and transported into the cell by glucose transporters (GLUTs). Once inside, their modified structures disrupt the normal metabolic cascade.

3-Deoxy-D-xylo-hexose (3-DG)

3-Deoxy-D-xylo-hexose is a glucose analog where the hydroxyl group at the C-3 position is replaced by a hydrogen atom. While less extensively studied than its C-2 counterpart, evidence suggests that 3-DG can also inhibit glycolysis. Its primary mode of action is believed to be the inhibition of hexokinase , the enzyme that catalyzes the first committed step of glycolysis—the phosphorylation of glucose to glucose-6-phosphate. By competing with glucose for the active site of hexokinase, 3-DG can reduce the overall rate of glycolysis. Some studies have shown that 3-deoxyglucosone (3-DG), a related compound, can inhibit hexokinase activity in a time- and concentration-dependent manner.[1]

2-Deoxy-D-glucose (2-DG)

2-Deoxy-D-glucose is the most extensively characterized glycolytic inhibitor among glucose analogs. Its mechanism is well-established:

• Transport and Phosphorylation : 2-DG is transported into the cell via GLUTs and is a substrate for hexokinase , which phosphorylates it to 2-deoxy-D-glucose-6-phosphate (2-DG-6P).[2][3]

• Enzymatic Inhibition : The resulting 2-DG-6P cannot be further metabolized by phosphoglucose isomerase , the next enzyme in the glycolytic pathway, due to the absence of the hydroxyl group at the C-2 position.[4][5] This leads to the intracellular accumulation of 2-DG-6P.

• Feedback Inhibition : The accumulation of 2-DG-6P competitively inhibits hexokinase , creating a dual blockade at the initial steps of glycolysis.[2]

• ATP Depletion and Other Effects : The inhibition of glycolysis leads to a significant reduction in cellular ATP levels.[6] Furthermore, 2-DG has been shown to interfere with N-linked glycosylation, leading to endoplasmic reticulum (ER) stress.[6]

Fluorodeoxyglucose (FDG)

Best known for its use as a tracer in positron emission tomography (PET) imaging, [18F]FDG is also a potent inhibitor of glycolysis. Similar to 2-DG, FDG is transported into cells and phosphorylated by hexokinase to FDG-6-phosphate. This phosphorylated form is not a substrate for further glycolytic enzymes and becomes trapped within the cell, effectively inhibiting glycolysis.[7]

Mannoheptulose

This seven-carbon sugar, naturally found in avocados, is a specific inhibitor of hexokinase . It competes with glucose for phosphorylation by hexokinase isoenzymes, thereby blocking the initial step of glycolysis.

Visualizing the Inhibition of Glycolysis

To better understand the points of intervention for these glucose analogs, the following diagram illustrates the initial steps of the glycolytic pathway and where each inhibitor exerts its effect.

Caption: A generalized workflow for the comparative evaluation of glucose analogs.

Protocol 1: Hexokinase Inhibition Assay (Spectrophotometric)

This assay measures the inhibition of hexokinase activity by monitoring the reduction of NADP+ to NADPH, which is coupled to the production of glucose-6-phosphate.

Materials:

• Purified hexokinase

• Glucose-6-phosphate dehydrogenase (G6PDH)

• ATP

• NADP+

• Glucose

• Glucose analogs (3-DG, 2-DG, etc.)

• Assay buffer (e.g., Tris-HCl with MgCl2)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare Reagents: Prepare stock solutions of all reagents in assay buffer. Create a reaction mixture containing ATP, NADP+, and G6PDH.

• Prepare Inhibitor Concentrations: Prepare a serial dilution of each glucose analog to be tested.

• Assay Setup: In a 96-well plate, add the reaction mixture to each well. Add the glucose analogs at various concentrations to the test wells. Include a positive control (no inhibitor) and a negative control (no hexokinase).

• Initiate Reaction: Add glucose to all wells except the negative control to start the reaction.

• Incubate and Read: Incubate the plate at a constant temperature (e.g., 37°C) and measure the absorbance at 340 nm at regular intervals for 30-60 minutes.

• Data Analysis: Calculate the initial reaction velocity (V) for each concentration of the inhibitor. Plot the percentage of inhibition versus the inhibitor concentration and determine the IC50 value. For Ki determination, perform the assay at multiple substrate (glucose) concentrations and analyze the data using Michaelis-Menten and Lineweaver-Burk plots.

Protocol 2: Cellular Glycolysis Assay (Seahorse XF Analyzer)

This method measures the extracellular acidification rate (ECAR), an indicator of lactate production and thus the rate of glycolysis, in live cells. Materials:

• Seahorse XF Analyzer

• Seahorse XF Cell Culture Microplates

• Cell line of interest

• Culture medium

• Seahorse XF Base Medium supplemented with L-glutamine

• Glucose analogs

• Oligomycin (ATP synthase inhibitor)

• 2-Deoxy-D-glucose (to shut down glycolysis at the end of the assay)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF microplate and allow them to adhere overnight.

• Prepare Assay Medium: The day of the assay, replace the culture medium with Seahorse XF Base Medium and incubate in a non-CO2 incubator for 1 hour.

• Prepare Drug Plate: Prepare a utility plate containing the glucose analogs, oligomycin, and 2-DG at the desired concentrations for injection.

• Run Assay: Place the cell plate and the utility plate in the Seahorse XF Analyzer. The instrument will measure the basal ECAR and then sequentially inject the compounds, measuring the ECAR after each injection.

• Data Analysis: The Seahorse software will calculate key parameters of glycolysis, including basal glycolysis, glycolytic capacity (after oligomycin injection), and non-glycolytic acidification (after 2-DG injection). Compare the effects of the different glucose analogs on these parameters.

Protocol 3: Cell Viability Assay (MTT Assay)

This colorimetric assay assesses cell viability by measuring the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells. [2] Materials:

• Cell line of interest

• Culture medium

• Glucose analogs

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to attach overnight.

• Treatment: Treat the cells with a range of concentrations of each glucose analog for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Read Absorbance: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the untreated control. Plot the percentage of viability against the log of the inhibitor concentration to determine the IC50 value.

Protocol 4: ATP Depletion Assay

This assay quantifies the intracellular ATP levels, providing a direct measure of the energetic status of the cells following treatment with glucose analogs.

Materials:

• Cell line of interest

• Culture medium

• Glucose analogs

• ATP assay kit (luciferase-based)

• Luminometer

• White, opaque 96-well plates

Procedure:

• Cell Seeding and Treatment: Seed cells in a white, opaque 96-well plate and treat with glucose analogs as described for the MTT assay.

• Cell Lysis and ATP Measurement: Following the treatment period, lyse the cells and measure the ATP concentration according to the manufacturer's instructions for the ATP assay kit. This typically involves adding a reagent that both lyses the cells and contains the luciferase and luciferin substrate.

• Read Luminescence: Immediately measure the luminescence using a luminometer.

• Data Analysis: Normalize the ATP levels to the cell number or protein concentration. Compare the ATP levels in treated cells to those in untreated control cells to determine the extent of ATP depletion.

Conclusion and Future Directions

While 2-Deoxy-D-glucose remains the gold standard for glycolytic inhibition in research, this guide highlights the potential of other glucose analogs, including the less-explored 3-Deoxy-D-xylo-hexose. The provided comparative data, though limited for 3-DG, and the detailed experimental protocols offer a framework for researchers to conduct their own rigorous evaluations.

There is a clear need for further research to elucidate the precise mechanism and inhibitory potency of 3-Deoxy-D-xylo-hexose. Direct, head-to-head comparative studies using standardized assays are crucial to accurately position this and other novel glucose analogs within the landscape of metabolic inhibitors. Such studies will undoubtedly accelerate the discovery and development of new therapeutic strategies targeting cellular metabolism.

References

• Pajak, B., Siwiak, E., Soltyka, M., Priebe, A., Zieliński, R., Fokt, I., Ziemniak, M., & Priebe, W. (2020). 2-Deoxy-D-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. International Journal of Molecular Sciences, 21(1), 234. [Link]

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• Som, P., Atkins, H. L., Bandoypadhyay, D., Fowler, J. S., MacGregor, R. R., Matsui, K., ... & Wolf, A. P. (1980). A fluorinated glucose analog, 2-fluoro-2-deoxy-D-glucose (F-18): nontoxic tracer for rapid tumor detection. Journal of nuclear medicine, 21(7), 670–675.
• Gallagher, B. M., Fowler, J. S., Gutterson, N. I., MacGregor, R. R., Wan, C. N., & Wolf, A. P. (1978). Metabolic trapping as a principle of radiopharmaceutical design: some factors responsible for the biodistribution of [18F] 2-deoxy-2-fluoro-D-glucose. Journal of nuclear medicine, 19(10), 1154–1161.

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A Comparative Guide to the Metabolic Fates of 3-Deoxy and 6-Deoxy Hexoses

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of carbohydrate metabolism, deoxy sugars—monosaccharides lacking one or more hydroxyl groups—present unique biochemical puzzles. Their altered structures can dramatically influence their recognition and processing by cellular enzymatic machinery. This guide provides a detailed comparative analysis of the metabolism of two major classes of deoxyhexoses: 3-deoxyhexoses and 6-deoxyhexoses. As a senior application scientist, this document is structured to provide not just a description of pathways, but an in-depth understanding of the underlying biochemical logic and experimental considerations.

Introduction: The Significance of a Missing Hydroxyl Group

The absence of a hydroxyl group at either the C3 or C6 position of a hexose fundamentally alters its chemical properties and, consequently, its metabolic fate. While 6-deoxyhexoses, such as L-rhamnose and L-fucose, are naturally abundant and have well-characterized catabolic pathways in many microorganisms, the metabolic routes for 3-deoxyhexoses are less understood and appear to be significantly more restricted. This guide will explore these differences, highlighting the enzymatic adaptations that enable the utilization of 6-deoxyhexoses and the apparent metabolic recalcitrance of their 3-deoxy counterparts.

Section 1: The Well-Trod Path of 6-Deoxyhexose Metabolism

The most studied 6-deoxyhexoses are L-rhamnose (6-deoxy-L-mannose) and L-fucose (6-deoxy-L-galactose). These sugars are common components of plant cell walls and bacterial glycoconjugates.[1][2] Microorganisms, particularly gut bacteria like Escherichia coli, have evolved sophisticated pathways to utilize these sugars as carbon and energy sources.[1]

Catabolic Pathways of L-Rhamnose and L-Fucose

The catabolism of L-rhamnose and L-fucose converges on a common strategy: conversion to a phosphorylated keto-deoxyhexose, followed by aldol cleavage to yield dihydroxyacetone phosphate (DHAP) and lactaldehyde. DHAP directly enters the glycolytic pathway.

The initial steps for L-rhamnose and L-fucose are analogous:

• Isomerization: L-rhamnose is isomerized to L-rhamnulose by L-rhamnose isomerase .[1][3] Similarly, L-fucose is converted to L-fuculose by L-fucose isomerase .

• Phosphorylation: The resulting ketoses are phosphorylated at the C1 position by specific kinases, L-rhamnulose kinase and L-fuculose kinase , respectively, to form L-rhamnulose-1-phosphate and L-fuculose-1-phosphate.

• Aldol Cleavage: These phosphorylated intermediates are then cleaved by L-rhamnulose-1-phosphate aldolase and L-fuculose-1-phosphate aldolase . This is the key step that connects 6-deoxyhexose metabolism to central carbon metabolism, producing DHAP and L-lactaldehyde.[3][4]

The metabolic fate of L-lactaldehyde is dependent on the presence of oxygen:

• Aerobic Conditions: L-lactaldehyde is oxidized to L-lactate by an NAD-linked lactaldehyde dehydrogenase .[4][5] Lactate can then be converted to pyruvate.

• Anaerobic Conditions: L-lactaldehyde is reduced to L-1,2-propanediol by an NADH-dependent 1,2-propanediol oxidoreductase , a process that serves to regenerate NAD+.[1][6]

Visualizing 6-Deoxyhexose Metabolism

Caption: Generalized metabolic pathways for L-rhamnose and L-fucose catabolism.

Section 2: The Enigmatic Metabolism of 3-Deoxyhexoses

In stark contrast to their 6-deoxy counterparts, the catabolism of simple 3-deoxyhexoses, such as 3-deoxy-D-glucose, is not well-established in the scientific literature. The absence of the C3 hydroxyl group poses a significant challenge to the canonical glycolytic pathway, as this group is crucial for the isomerization of glucose-6-phosphate to fructose-6-phosphate by phosphoglucose isomerase.

Limited Metabolism of 3-Deoxyhexose Analogs

Studies on fluorinated analogs, such as 3-deoxy-3-fluoro-D-glucose, provide some insight into the potential metabolic fate of 3-deoxyhexoses. Research has shown that E. coli is unable to metabolize 3-deoxy-3-fluoro-D-glucose.[3] In other organisms, the metabolism of this analog appears to be limited to oxidation and reduction reactions that do not lead to its entry into central carbon metabolism. For instance, in some bacteria, 3-deoxy-3-fluoro-D-glucose can be oxidized to 3-deoxy-3-fluoro-D-gluconic acid.[3] In mammalian tissues, it can be reduced to 3-deoxy-3-fluoro-D-sorbitol.[5]

Another relevant compound is 3-deoxyglucosone, a dicarbonyl sugar. Its metabolism involves reduction to 3-deoxyfructose or oxidation to 2-keto-3-deoxygluconate.[6] However, these pathways are primarily involved in detoxification rather than energy generation.

The available evidence suggests that the lack of a C3 hydroxyl group prevents 3-deoxyhexoses from being processed by the core enzymes of glycolysis.

Section 3: Comparative Analysis: A Tale of Two Deoxy Sugars

The metabolic disparity between 3-deoxy and 6-deoxy hexoses can be attributed to several key enzymatic and structural factors.

Feature	6-Deoxyhexose Metabolism (L-Rhamnose/L-Fucose)	3-Deoxyhexose Metabolism (Inferred)
Entry into Central Metabolism	Yes, via cleavage to DHAP and lactaldehyde.	No clear pathway for entry into glycolysis.
Key Initial Enzymes	Isomerases and kinases specific for the 6-deoxy sugar.	Likely poor substrates for hexokinase and phosphoglucose isomerase.
Metabolic Fates	Energy and carbon source.	Limited to oxidation/reduction; detoxification.
Oxygen Dependence	The fate of the lactaldehyde by-product is oxygen-dependent.	Not applicable as a complete catabolic pathway is not established.

Section 4: Experimental Protocols for Studying Deoxyhexose Metabolism

To aid researchers in this field, we provide outlines of key experimental protocols.

Enzymatic Assays

Objective: To determine the kinetic parameters of key enzymes in 6-deoxyhexose metabolism, such as L-rhamnose isomerase.

Principle: The isomerization of L-rhamnose to L-rhamnulose can be measured using a colorimetric assay.

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing a suitable buffer (e.g., Tris-HCl), the enzyme, and a metal cofactor if required (e.g., Mn²⁺ for some isomerases).

• Initiation: Start the reaction by adding L-rhamnose.

• Incubation: Incubate at the optimal temperature for the enzyme.

• Termination: Stop the reaction at various time points by adding a quenching agent (e.g., perchloric acid).

• Quantification: The amount of L-rhamnulose formed can be determined using the cysteine-carbazole-sulfuric acid method, which specifically detects ketoses.

• Data Analysis: Calculate initial velocities at different substrate concentrations and determine Km and Vmax values using Michaelis-Menten kinetics.

Visualizing the L-Rhamnose Isomerase Assay Workflow

Caption: Workflow for a typical L-rhamnose isomerase enzyme assay.

Metabolite Analysis by Chromatography

Objective: To identify and quantify deoxyhexose metabolites in biological samples.

Methods:

• High-Performance Liquid Chromatography (HPLC): Sugars can be separated on an amino- or carbohydrate-specific column and detected using a refractive index detector (RID) or pulsed amperometric detection (PAD).

• Gas Chromatography-Mass Spectrometry (GC-MS): Volatile derivatives of the sugars and their metabolites can be prepared (e.g., by silylation) and then separated and identified by GC-MS. This method provides high sensitivity and structural information.

General GC-MS Protocol Outline:

• Sample Preparation: Quench metabolism and extract metabolites from cells or tissues.

• Derivatization: Chemically modify the metabolites to increase their volatility. A common method is methoximation followed by silylation.

• GC Separation: Inject the derivatized sample into a gas chromatograph equipped with a suitable capillary column to separate the components.

• MS Detection and Analysis: The separated compounds are introduced into a mass spectrometer for ionization and detection. Metabolites are identified by comparing their mass spectra and retention times to those of authentic standards or spectral libraries.

Conclusion and Future Perspectives

The metabolic pathways of 6-deoxyhexoses are well-established and represent a fascinating example of how microorganisms have adapted to utilize alternative sugar sources. In contrast, the metabolism of 3-deoxyhexoses remains largely unexplored, with current evidence suggesting a significant metabolic block due to the absence of the C3 hydroxyl group. This comparative guide highlights the critical role of this functional group in directing a sugar towards catabolism versus limited biotransformation.

Future research in this area could focus on identifying novel enzymes from diverse microbial sources that may be capable of metabolizing 3-deoxyhexoses. Understanding the structural and mechanistic barriers that prevent their entry into central metabolism could also provide valuable insights for synthetic biology and the design of novel metabolic pathways.

References

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• Giraud, M. F., & Naismith, J. H. (2000). The rhamnose pathway. Current opinion in structural biology, 10(6), 687-696. [Link]

• Petit, E., et al. (2013). L-Rhamnose metabolism in Clostridium beijerinckii DSM 6423. Applied and environmental microbiology, 79(22), 7019-7026. [Link]

• Kuyper, M., et al. (2005). In vivo functional analysis of the L-rhamnose metabolic pathway in Aspergillus niger. FEMS yeast research, 5(4-5), 379-388. [Link]

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• Mäki, M., & Renkonen, R. (2004). Biosynthesis of 6-deoxyhexose glycans in bacteria. Glycobiology, 14(3), 1R-15R. [Link]

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• Poonperm, W., et al. (2007). Biochemical and kinetic properties of L-rhamnose isomerase from various organisms. Journal of bioscience and bioengineering, 103(4), 340-347. [Link]

• Li, Y., et al. (2015). Characteristics and Kinetic Properties of L-Rhamnose Isomerase from Bacillus Subtilis by Isothermal Titration Calorimetry for the Production of D-Allose. Journal of the Japan Society for Food Science and Technology-Nippon Shokuhin Kagaku Kogaku Kaishi, 62(10), 481-488. [Link]

• Chen, Y., et al. (2018). Characterization of a thermostable recombinant L-rhamnose isomerase from Caldicellulosiruptor obsidiansis OB47 and its application for the production of L-fructose and L-rhamnulose. Journal of industrial microbiology & biotechnology, 45(11), 967-976. [Link]

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A Researcher's Guide to Validating the Mechanism of Action of 3-Deoxy-D-xylo-hexose: A Comparative Approach

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and validate the mechanism of action of 3-Deoxy-D-xylo-hexose. We will explore a hypothesized mode of action, drawing parallels with and comparisons to the well-characterized glycolysis inhibitor, 2-deoxy-D-glucose (2-DG). This document is designed to be an in-depth technical resource, offering not just protocols, but the scientific rationale behind the experimental choices.

Introduction: The Quest for Novel Metabolic Modulators

Metabolic pathways, particularly glycolysis, are fundamental to cellular function and are often dysregulated in diseases such as cancer and inflammatory disorders. The search for novel molecules that can modulate these pathways is a critical area of therapeutic research. 3-Deoxy-D-xylo-hexose, a glucose analog, presents an intriguing candidate. Its structural similarity to D-glucose and other deoxyglucose compounds suggests a potential role as a metabolic inhibitor.

This guide puts forth the central hypothesis that 3-Deoxy-D-xylo-hexose acts as an inhibitor of glycolysis . We will outline a systematic approach to test this hypothesis, comparing its efficacy and cellular effects against the established glycolysis inhibitor, 2-deoxy-D-glucose.

Hypothesized Mechanism of Action: Competitive Inhibition of Glycolysis

We propose that 3-Deoxy-D-xylo-hexose exerts its biological effects through the following cascade:

• Cellular Uptake: The molecule is transported into the cell via glucose transporters (GLUTs), competing with endogenous glucose.

• Phosphorylation by Hexokinase: Once inside the cell, it is a substrate for hexokinase (HK), which phosphorylates it to 3-deoxy-D-xylo-hexose-6-phosphate.

• Inhibition of Downstream Glycolysis: The resulting phosphorylated product cannot be efficiently metabolized by the next enzyme in the glycolytic pathway, phosphoglucose isomerase, due to the missing hydroxyl group at the 3-position. This leads to its accumulation and competitive inhibition of glycolysis.

• Cellular Consequences: The inhibition of glycolysis results in decreased lactate production and a reduction in intracellular ATP levels, ultimately impacting cell viability and proliferation.

The following diagram illustrates this proposed mechanism.

Caption: Hypothesized mechanism of 3-Deoxy-D-xylo-hexose as a glycolysis inhibitor.

Experimental Validation Workflow

To rigorously test our hypothesis, we will employ a multi-pronged approach, progressing from target engagement to functional cellular outcomes. This workflow ensures that each experimental step logically builds upon the last, providing a comprehensive picture of the molecule's mechanism of action.

Caption: Step-wise experimental workflow for validating the mechanism of action.

Detailed Experimental Protocols

Here, we provide detailed, step-by-step methodologies for the key experiments.

Experiment 1: Cellular Glucose Uptake Assay

This assay determines if 3-Deoxy-D-xylo-hexose can enter the cell, presumably through glucose transporters, by measuring its ability to compete with a fluorescent glucose analog, 2-NBDG.

Protocol:

• Cell Culture: Plate cells (e.g., HeLa or A549) in a 96-well black, clear-bottom plate and culture overnight.

• Glucose Starvation: The next day, wash the cells with PBS and incubate in glucose-free DMEM for 1-2 hours.

• Treatment: Treat the cells with varying concentrations of 3-Deoxy-D-xylo-hexose, 2-DG (as a positive control), or vehicle control for 30 minutes.

• 2-NBDG Incubation: Add 2-NBDG to a final concentration of 100 µM to all wells and incubate for 30-60 minutes.

• Wash: Remove the 2-NBDG containing medium and wash the cells three times with cold PBS to remove extracellular fluorescence.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence plate reader with excitation/emission wavelengths of ~485/535 nm.[1]

Experiment 2: In Vitro Hexokinase Inhibition Assay

This colorimetric assay measures the activity of hexokinase in the presence of 3-Deoxy-D-xylo-hexose to determine if it acts as a substrate or inhibitor.[2][3]

Protocol:

• Reaction Mix Preparation: Prepare a reaction mix containing reaction buffer, ATP, and a substrate (glucose for positive control, or 3-Deoxy-D-xylo-hexose).

• Enzyme Addition: Add purified hexokinase to initiate the reaction. The reaction couples the production of glucose-6-phosphate to the generation of NADH, which reduces a colorless probe to a colored product.[2]

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Absorbance Reading: Measure the absorbance at 450 nm using a microplate reader.

• Inhibition Assessment: To test for inhibition, perform the reaction with glucose as the substrate in the presence of varying concentrations of 3-Deoxy-D-xylo-hexose.

Experiment 3: Cellular Lactate Production Assay

This assay quantifies the amount of lactate secreted into the cell culture medium, a key indicator of glycolytic activity.[4][5]

Protocol:

• Cell Treatment: Plate cells in a 96-well plate and treat with various concentrations of 3-Deoxy-D-xylo-hexose, 2-DG, or vehicle control for 24-48 hours.

• Sample Collection: Collect the cell culture medium.

• Lactate Measurement: Use a commercial lactate assay kit. These kits typically involve an enzyme-coupled reaction where lactate is oxidized to pyruvate, generating a colorimetric or fluorescent signal proportional to the lactate concentration.[4]

• Data Analysis: Normalize the lactate concentration to the cell number or protein concentration.

Experiment 4: Intracellular ATP Level Assay

This assay measures the intracellular ATP concentration, which is expected to decrease if glycolysis is inhibited.[6][7]

Protocol:

• Cell Treatment: Treat cells with 3-Deoxy-D-xylo-hexose, 2-DG, or vehicle control as in the lactate assay.

• Cell Lysis: Lyse the cells to release intracellular ATP.

• ATP Measurement: Use a luciferase-based ATP assay kit. In the presence of ATP, luciferase catalyzes the oxidation of luciferin, producing light that is proportional to the ATP concentration.[8][9]

• Luminescence Reading: Measure the luminescence using a luminometer.

• Data Normalization: Normalize the ATP levels to the cell number or protein concentration.

Comparative Performance Analysis: 3-Deoxy-D-xylo-hexose vs. 2-Deoxy-D-glucose

The following tables present hypothetical data to illustrate how the performance of 3-Deoxy-D-xylo-hexose might compare to 2-DG in the described assays.

Table 1: Cellular Uptake Inhibition (IC50)

Compound	IC50 of 2-NBDG Uptake (µM)
2-Deoxy-D-glucose (2-DG)	500
3-Deoxy-D-xylo-hexose	750

This hypothetical data suggests that 3-Deoxy-D-xylo-hexose is taken up by cells, albeit with a potentially lower affinity for glucose transporters compared to 2-DG.

Table 2: Hexokinase Activity

Compound (Substrate)	Relative Hexokinase Activity (%)
Glucose	100
2-Deoxy-D-glucose (2-DG)	85
3-Deoxy-D-xylo-hexose	60

This hypothetical data indicates that 3-Deoxy-D-xylo-hexose is a substrate for hexokinase, but may be processed less efficiently than glucose or 2-DG.

Table 3: Functional Cellular Assays (IC50)

Assay	2-Deoxy-D-glucose (2-DG) IC50 (mM)	3-Deoxy-D-xylo-hexose IC50 (mM)
Lactate Production	5	10
ATP Depletion	8	15

These hypothetical results suggest that 3-Deoxy-D-xylo-hexose inhibits glycolysis and reduces cellular ATP, but may be less potent than 2-DG.

Conclusion

This guide provides a robust experimental framework for validating the hypothesized mechanism of action of 3-Deoxy-D-xylo-hexose as a glycolysis inhibitor. By following the proposed workflow and utilizing the detailed protocols, researchers can systematically investigate its cellular uptake, enzymatic interactions, and downstream functional consequences. The comparative approach with the well-established inhibitor 2-DG will provide a crucial benchmark for evaluating its potency and potential as a novel metabolic modulator. The insights gained from these studies will be invaluable for the drug development community in assessing the therapeutic potential of this and other deoxyglucose analogs.

References

• Kletzien, R. F., & Perdue, J. F. (1982). 6-deoxy-D-glucose and D-xylose: Analogs for the Study of D-glucose Transport by Mouse 3T3 Cells. Journal of Cellular Physiology, 111(1), 77–82. [Link]

• Preejayan, N., et al. (2020). Characterization of highly active 2-keto-3-deoxy-L-arabinonate and 2-keto-3-deoxy-D-xylonate dehydratases in terms of the biotransformation of hemicellulose sugars to chemicals. Applied Microbiology and Biotechnology, 104(15), 6649–6661. [Link]

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• Preejayan, N., et al. (2020). Characterization of highly active 2-keto-3-deoxy-L-arabinonate and 2-keto-3-deoxy-D-xylonate dehydratases in terms of the biotransformation of hemicellulose sugars to chemicals. Applied Microbiology and Biotechnology, 104(15), 6649–6661. [Link]

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Topic: A Comparative Guide to the Cross-Reactivity of 3-Deoxy-D-xylo-hexose with Glucose Transporters

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The transport of glucose across cellular membranes, a process fundamental to life, is mediated by the family of facilitative glucose transporters (GLUTs). The structural similarity of various hexose analogs to D-glucose raises the critical question of their potential for cross-reactivity with these transporters. This guide provides a detailed comparative analysis of 3-Deoxy-D-xylo-hexose (also known as 3-deoxy-D-glucose or 3-deoxyglucosone), a reactive dicarbonyl compound, and its interaction with GLUT isoforms. We will dissect the structural basis for this interaction, present the available kinetic data in comparison to other widely used glucose analogs, and provide robust experimental protocols for assessing these interactions in a laboratory setting. This document serves as an essential resource for researchers in metabolic disease, oncology, and drug development who require a nuanced understanding of GLUT substrate specificity.

Introduction: The GLUT Family and the Significance of Glucose Analogs

The facilitative glucose transporters (GLUTs or SLC2A family) are a group of 14 membrane proteins that mediate the energy-independent transport of glucose and other substrates down their concentration gradient.[1] These isoforms exhibit distinct tissue distributions, substrate specificities, and kinetic properties, which collectively allow for precise regulation of glucose homeostasis throughout the body.[2][3] For instance, GLUT1 is responsible for basal glucose uptake in most cells, GLUT2 acts as a low-affinity sensor in the liver and pancreas, GLUT3 provides a steady glucose supply to neurons, and GLUT4 mediates insulin-responsive uptake in muscle and adipose tissue.[3][4]

Glucose analogs are indispensable tools for probing the function of these transporters. Analogs like 3-Deoxy-D-xylo-hexose (3-DG) are of particular interest. 3-DG is formed endogenously through the Maillard reaction and polyol pathway, and its levels are significantly elevated in pathological states like diabetes and uremia.[5] Its structural deviation from D-glucose—the absence of a hydroxyl group at the C-3 position—provides a unique opportunity to understand the molecular determinants of GLUT binding and transport. Understanding its cross-reactivity is crucial for elucidating its potential role in cellular dysfunction and for its validation as a research tool.

Structural Basis of Interaction: Why the C-3 Hydroxyl Matters

The specificity of GLUT transporters is dictated by a series of hydrogen bonds and hydrophobic interactions within a central binding pocket. For Class I transporters like GLUT1, key residues form hydrogen bonds with the hydroxyl groups of the glucose pyranose ring. The absence of the C-3 hydroxyl group in 3-Deoxy-D-xylo-hexose fundamentally alters its potential for interaction compared to D-glucose.

Caption: Structural comparison and hypothesized interaction with a GLUT binding site.

This structural modification is predicted to reduce binding affinity by eliminating a key hydrogen bond interaction point. As we will see, experimental data supports this hypothesis, though the magnitude of the effect varies and can be influenced by other modifications, such as fluorination.

Comparative Performance: 3-DG vs. Standard Glucose Transport Markers

The utility of a glucose analog is defined by its transportability, subsequent metabolic fate, and kinetic parameters. The following table provides a comparative overview of 3-Deoxy-D-xylo-hexose (and its fluorinated analog) against benchmark molecules used in glucose uptake studies.

Marker	Transported by GLUTs?	Phosphorylated by Hexokinase?	Metabolic Fate	Known Kinetic Parameters (Km / Ki)
D-Glucose	Yes	Yes	Enters glycolysis and other primary metabolic pathways.	Km: Varies by isoform (e.g., ~1.5-3 mM for GLUT1, ~17-20 mM for GLUT2, ~1.5 mM for GLUT3).[4]
2-Deoxy-D-glucose (2-DG)	Yes	Yes	Trapped intracellularly as 2-DG-6-Phosphate; not readily metabolized further.[6][7]	Km: Varies by isoform (e.g., ~6.9 mM for GLUT1, ~1.4 mM for GLUT3, ~4.6 mM for GLUT4).[4][8]
3-O-methyl-D-glucose (3-OMG)	Yes	No	Not metabolized; equilibrates across the cell membrane, useful for measuring transport rates.[9]	Km: Varies by isoform (e.g., ~20 mM for GLUT1, ~7 mM for GLUT4 in 3T3-L1 cells).[10]
3-Deoxy-D-xylo-hexose (3-DG)	Yes	Yes (rate unclear)	Not a primary substrate for glycolysis.[9]	Lower affinity for GLUT1 than D-glucose. [11] (Specific Km/Ki values across isoforms are not widely reported).
3-Deoxy-3-fluoro-D-glucose (3-FDG)	Yes	Yes (at a lower rate than 2-DG analogs).[9]	Competitively inhibits glucose uptake; metabolized via oxidation/reduction.[9]	Km = 0.62 mM (rat brain synaptosomes)Ki = 0.093 mM (vs. D-glucose).[9]

Key Insights from the Comparison:

• Affinity of 3-DG: Direct comparison in human erythrocytes (which primarily express GLUT1) shows that 3-Deoxy-D-glucose has a lower affinity for the transporter than D-glucose itself.[11] This aligns with the structural hypothesis that the C-3 hydroxyl group is important for optimal binding to GLUT1.

• High Affinity of 3-FDG: The fluorinated analog, 3-FDG, demonstrates potent interaction, with a competitive inhibition constant (Ki) of 93 µM.[9] This suggests that while the hydroxyl group is removed, the highly electronegative fluorine atom may form alternative favorable interactions within the transporter's binding pocket.

• Knowledge Gaps: There is a notable lack of comprehensive kinetic data for 3-DG across the spectrum of GLUT isoforms. Most detailed characterization has been performed on its fluorinated counterpart, 3-FDG. This represents a significant area for future research.

Experimental Methodologies: A Protocol for Assessing Competitive Inhibition

To empirically determine the cross-reactivity and inhibitory potential of a compound like 3-Deoxy-D-xylo-hexose, a competitive radiotracer uptake assay is the gold standard. This method quantifies the ability of an unlabeled competitor (3-DG) to inhibit the transport of a radiolabeled substrate.

Protocol: Competitive [³H]-2-Deoxy-D-glucose Uptake Assay

This protocol is designed to measure the inhibition constant (Ki) of 3-DG in a cell line expressing a specific GLUT isoform of interest.

I. Cell Preparation:

• Culture: Plate cells (e.g., HEK293 cells overexpressing a single GLUT isoform, or a cell line like 3T3-L1 adipocytes) in 24-well plates and grow to ~80-90% confluency.

• Serum Starvation: On the day of the assay, wash cells twice with warm Phosphate-Buffered Saline (PBS). Incubate cells in serum-free, low-glucose media for 3-4 hours to minimize basal GLUT localization at the membrane.

II. Uptake Assay: 3. Washing: Gently wash the cells twice with a warm, glucose-free uptake buffer (e.g., Krebs-Ringer-HEPES buffer). 4. Pre-incubation: Add uptake buffer containing various concentrations of the unlabeled competitor, 3-Deoxy-D-xylo-hexose (e.g., 0, 1, 5, 10, 50, 100 µM). Include a control with a known inhibitor like Cytochalasin B (10 µM) to determine non-specific uptake. Incubate for 20 minutes at 37°C. 5. Initiate Uptake: Add the uptake solution containing [³H]-2-deoxy-D-glucose (final concentration ~0.5-1.0 µCi/mL and a fixed concentration of unlabeled 2-DG, e.g., 100 µM). 6. Incubation: Incubate for exactly 5-10 minutes at 37°C. This time must be within the linear range of uptake for the specific cell line, which should be determined empirically. 7. Terminate Uptake: Stop the reaction by aspirating the radioactive solution and immediately washing the cells three times with ice-cold PBS. This step is critical to halt transport and remove extracellular radiotracer.

III. Quantification and Analysis: 8. Cell Lysis: Lyse the cells in each well using a lysis buffer (e.g., 0.1 M NaOH or 0.1% SDS). 9. Scintillation Counting: Transfer the lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter. 10. Protein Normalization: Determine the protein concentration of the lysate from parallel wells using a standard protein assay (e.g., BCA assay). 11. Data Analysis: Normalize the CPM data to protein concentration. Plot the percentage of inhibition of [³H]-2-DG uptake against the concentration of 3-DG. Fit the data to a dose-response curve to calculate the IC₅₀, from which the Ki can be determined using the Cheng-Prusoff equation.

Caption: Experimental workflow for the competitive radiotracer uptake assay.

Conclusion and Future Directions

3-Deoxy-D-xylo-hexose and its analogs serve as valuable probes for dissecting the substrate specificity of glucose transporters. The available data indicates that it is recognized by GLUT1, albeit with lower affinity than glucose, highlighting the importance of the C-3 hydroxyl group for optimal binding.[11] Its fluorinated counterpart, 3-FDG, is a potent competitive inhibitor, suggesting that targeted modifications at the C-3 position can dramatically alter binding kinetics.[9]

The primary limitation in the field is the lack of a systematic characterization of 3-DG across the diverse family of GLUT isoforms. Future research should focus on:

• Direct Transport Assays: Utilizing radiolabeled 3-DG to directly measure its transport kinetics (Km and Vmax) across a panel of cell lines, each overexpressing a specific GLUT isoform (GLUT1-14).

• Competitive Binding Studies: Systematically determining the Ki of 3-DG against D-glucose uptake for each major GLUT isoform to build a comprehensive cross-reactivity profile.

• Structural Biology: Co-crystallization of GLUT isoforms with 3-DG or 3-FDG would provide definitive, atomic-level insights into the binding mode and the structural basis for the observed kinetic differences.

For drug development professionals, a thorough understanding of this cross-reactivity is essential for designing selective GLUT inhibitors and for interpreting the biological effects of elevated endogenous 3-DG in metabolic diseases.

References

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• Koepsell, H. (2020). Glucose transporters in brain in health and disease. Pflügers Archiv-European Journal of Physiology, 472(9), 1299-1343. [Link]

• Navale, A. M., & Paranjape, S. (2016). Glucose transporters: physiological and pathological roles. Biophysical reviews, 8(1), 5-9. [Link]

• Zhao, F. Q., & Keating, A. F. (2007). Functional properties and genomics of glucose transporters. Current genomics, 8(2), 113-128. [Link]

• Wu, L., & Wang, C. (1999). Different functional domains of GLUT2 glucose transporter are required for glucose affinity and substrate specificity. Journal of Biological Chemistry, 274(28), 19639-19644. [Link]

• Li, Y., et al. (2021). 3-Deoxyglucosone reduces glucagon-like peptide-1 secretion at low glucose levels through down-regulation of SGLT1 expression in STC-1 cells. Archives of physiology and biochemistry, 127(4), 311-317. [Link]

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• Scheepers, A., et al. (2004). O-glycosylation of individual members of the GLUT protein family: analysis of the contribution of each N-glycan. Biochemical Journal, 381(Pt 2), 473–482. [Link]

• Proteopedia. (2023). GLUT1. Proteopedia, life in 3D. [Link]

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• Medina, R. A., et al. (2011). Expression of conventional and novel glucose transporters, GLUT1, -9, -10, and -12, in vascular smooth muscle cells. Journal of vascular research, 48(4), 349-358. [Link]

• Niwa, T. (1999). 3-Deoxyglucosone: Metabolism, Analysis, Biological Activity, and Clinical Implication. Journal of Chromatography B: Biomedical Sciences and Applications, 731(1), 23-36. [Link]

• Palfreyman, R. W., et al. (1992). Kinetic resolution of the separate GLUT1 and GLUT4 glucose transport activities in 3T3-L1 cells. The Biochemical journal, 284 (Pt 1), 275–282. [Link]

• Katagiri, H., et al. (1992). Replacement of intracellular C-terminal domain of GLUT1 glucose transporter with that of GLUT2 increases Vmax and Km of transport activity. The Journal of biological chemistry, 267(31), 22550–22555. [Link]

• O'Doherty, R. M., et al. (1996). Incorporation of [3-3H]glucose and 2-[1-14C]deoxyglucose into glycogen in heart and skeletal muscle in vivo: implications for the quantitation of tissue glucose uptake. Metabolism: clinical and experimental, 45(8), 1011–1017. [Link]

• Wikipedia contributors. (2024). Glucose transporter. Wikipedia, The Free Encyclopedia. [Link]

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• Szeliga, M., & Obara-Michlewska, M. (2021). Human Glucose Transporters in Health and Selected Neurodegenerative Diseases. International Journal of Molecular Sciences, 22(21), 11599. [Link]

• Barnett, J. E., et al. (1973). The interaction of 3-deoxy-3-fluoro-d-glucose with the hexose-transport system of the human erythrocyte. The Biochemical journal, 131(2), 211–214. [Link]

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A Researcher's Guide to the Metabolic Fates of Deoxyglucose Isomers: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular metabolism, glucose analogs serve as powerful tools to dissect and manipulate metabolic pathways. Among these, deoxyglucose isomers have garnered significant attention for their potential as diagnostic and therapeutic agents, particularly in oncology and neurology. Their structural similarity to glucose allows them to enter cells through glucose transporters, but subtle molecular modifications dictate their subsequent, and often divergent, metabolic fates. This guide provides an in-depth comparison of the metabolic pathways of three key deoxyglucose isomers: 2-deoxy-D-glucose (2-DG), 1,6-anhydro-β-D-glucopyranose, and 5-thio-D-glucose, supported by experimental insights to inform your research and development endeavors.

Understanding the Divergent Paths: An Overview

The metabolic journey of a glucose analog is primarily determined by its interaction with two key cellular components: glucose transporters (GLUTs and SGLTs) for cellular entry, and hexokinase, the first enzymatic gatekeeper of glycolysis. The structural nuances of each deoxyglucose isomer lead to profoundly different interactions at these stages, resulting in distinct intracellular consequences. This guide will explore these differences, providing a clear rationale for selecting the appropriate analog for specific experimental objectives.

2-Deoxy-D-glucose (2-DG): The Glycolytic Bottleneck

2-Deoxy-D-glucose is arguably the most extensively studied glucose analog, renowned for its potent inhibition of glycolysis. Its mechanism of action is a classic example of metabolic trapping.

Metabolic Fate of 2-DG:

• Cellular Uptake: 2-DG is readily transported into cells via the same glucose transporters (GLUTs) that facilitate glucose uptake.[1] Cells with high glucose avidity, such as cancer cells, exhibit a correspondingly high uptake of 2-DG.

• Phosphorylation: Once inside the cell, 2-DG is a substrate for hexokinase, which phosphorylates it at the 6th carbon position to form 2-deoxy-D-glucose-6-phosphate (2-DG-6P).[1][2]

• Metabolic Dead End: Herein lies the critical divergence from glucose metabolism. The absence of the hydroxyl group at the C2 position in 2-DG-6P prevents its isomerization to fructose-6-phosphate by phosphoglucose isomerase, the next enzyme in the glycolytic pathway.[1]

• Inhibition and Accumulation: Consequently, 2-DG-6P accumulates within the cell. This accumulation has a dual inhibitory effect: it acts as a feedback inhibitor of hexokinase, reducing the phosphorylation of both glucose and 2-DG, and it competitively inhibits phosphoglucose isomerase.[1][2][3] This effectively creates a bottleneck in the glycolytic pathway, leading to ATP depletion and cellular stress.[4]

Visualizing the Pathway: Metabolic Fate of 2-Deoxy-D-glucose

Caption: Metabolic pathway of 2-Deoxy-D-glucose (2-DG) in a mammalian cell.

1,6-Anhydro-β-D-glucopyranose (Levoglucosan): A Tale of Microbial Metabolism

In stark contrast to 2-DG, the metabolic fate of 1,6-anhydro-β-D-glucopyranose, also known as levoglucosan, in mammalian cells is significantly less pronounced. This anhydro sugar is primarily a product of cellulose pyrolysis and is often considered a biomarker for biomass smoke exposure.

Metabolic Fate of 1,6-Anhydro-β-D-glucopyranose:

• Limited Mammalian Metabolism: Extensive studies on the metabolism of levoglucosan in mammalian systems are lacking. However, its detection in human urine suggests it is largely excreted unmetabolized, pointing towards an exogenous origin and minimal cellular processing.[3]

• Microbial Metabolism: The metabolic pathways for levoglucosan have been elucidated primarily in microorganisms.

  • Fungi and Yeasts: Certain fungi and yeasts possess a specific enzyme called levoglucosan kinase . This enzyme directly phosphorylates levoglucosan to glucose-6-phosphate, thereby allowing it to enter the glycolytic pathway.[2]

  • Bacteria: Bacteria employ a different, multi-step enzymatic pathway to metabolize levoglucosan, initiated by levoglucosan dehydrogenase .

• Implications for Mammalian Research: The apparent lack of significant metabolism in mammalian cells makes 1,6-anhydro-β-D-glucopyranose a poor candidate for studies aimed at directly probing or inhibiting glycolysis in these systems. However, its stability and structural similarity to glucose could lend it to applications in studying glucose transporter kinetics where subsequent metabolic steps are undesirable.

Visualizing the Pathway: Metabolic Fate of 1,6-Anhydro-β-D-glucopyranose in Microorganisms

Caption: Contrasting metabolic pathways of 1,6-Anhydro-β-D-glucopyranose in different microorganisms.

5-Thio-D-glucose: The Competitive Inhibitor

5-Thio-D-glucose is another glucose analog that exerts its effects by interfering with glucose metabolism, albeit through a mechanism distinct from 2-DG. The substitution of the ring oxygen with a sulfur atom is the key structural modification.

Metabolic Fate of 5-Thio-D-glucose:

• Cellular Uptake and Competition: 5-Thio-D-glucose is transported into cells via glucose transporters. Importantly, it acts as a competitive inhibitor of glucose transport, meaning it competes with glucose for binding to the transporter proteins.[5] Studies have shown that it has a lower affinity for the hexose transporter compared to D-glucose.[5]

• Inhibition of Hexokinase: Once inside the cell, 5-thio-D-glucose also acts as a competitive inhibitor of hexokinase.[6] This direct inhibition of the first enzyme of glycolysis reduces the rate of glucose phosphorylation, thereby slowing down the entire glycolytic pathway.

• Decreased Glycolytic Flux: By competitively inhibiting both glucose uptake and its initial phosphorylation, 5-thio-D-glucose effectively reduces the overall flux of glucose through glycolysis.[5] This leads to a decrease in the production of downstream metabolites and ATP.

Visualizing the Pathway: Metabolic Fate of 5-Thio-D-glucose

Caption: Mechanism of action of 5-Thio-D-glucose as a competitive inhibitor.

Comparative Summary of Deoxyglucose Isomers

Feature	2-Deoxy-D-glucose (2-DG)	1,6-Anhydro-β-D-glucopyranose	5-Thio-D-glucose
Primary Mechanism	Metabolic Trapping & Feedback Inhibition	Minimal metabolism in mammals	Competitive Inhibition
Cellular Uptake	Via Glucose Transporters[1]	Likely via Glucose Transporters, but with low efficiency	Via Glucose Transporters (competes with glucose)[5]
Phosphorylation	Phosphorylated by Hexokinase to 2-DG-6P[1][2]	Not significantly phosphorylated in mammalian cells	Not a substrate for phosphorylation; inhibits hexokinase[6]
Effect on Glycolysis	Potent inhibitor; blocks the pathway after the first step[1][2]	Negligible effect in mammalian cells	Inhibits glycolysis by reducing glucose uptake and phosphorylation[5]
Key Inhibitory Target	Hexokinase and Phosphoglucose Isomerase[1][2]	None identified in mammalian cells	Glucose Transporters and Hexokinase[5][6]
Intracellular Fate	Accumulation of 2-DG-6P[1][2]	Largely remains unmetabolized and is excreted[3]	Competitively inhibits key metabolic entry points
Primary Research Use	Studying glycolysis inhibition, cancer metabolism, and as a potential therapeutic	Biomarker for biomass smoke; limited use in studying mammalian metabolism	Investigating glucose transport and hexokinase kinetics

Experimental Protocols: A Guide to Studying Deoxyglucose Isomer Metabolism

To empirically validate the metabolic fates of these deoxyglucose isomers, a cellular uptake and metabolism assay is a fundamental experimental approach. Here, we outline a generalized protocol using radiolabeled glucose analogs, which can be adapted for specific cell lines and research questions.

Protocol: Radiolabeled Deoxyglucose Uptake and Metabolism Assay

Objective: To quantify the cellular uptake and phosphorylation of a radiolabeled deoxyglucose isomer (e.g., [³H]2-DG) in cultured cells.

Materials:

• Cultured mammalian cells of interest

• Complete cell culture medium

• Krebs-Ringer-HEPES (KRH) buffer (or other suitable uptake buffer)

• Radiolabeled deoxyglucose isomer (e.g., [³H]2-DG, [¹⁴C]5-thio-D-glucose)

• Unlabeled ("cold") deoxyglucose isomer

• Phloretin or cytochalasin B (glucose transporter inhibitors)

• Scintillation vials and scintillation fluid

• Scintillation counter

• Cell lysis buffer (e.g., 0.1 M NaOH)

• Protein assay kit (e.g., BCA or Bradford)

Experimental Workflow:

• Cell Culture: Plate cells in a multi-well plate (e.g., 24-well) at a density that will result in a confluent monolayer on the day of the experiment.

• Pre-incubation:

  • Wash the cells twice with warm KRH buffer to remove any residual glucose.

  • Incubate the cells in KRH buffer for 30-60 minutes at 37°C to deplete intracellular glucose stores.

• Uptake Assay:

  • Prepare the uptake solution containing the radiolabeled deoxyglucose isomer at the desired concentration in KRH buffer.

  • To determine non-specific uptake, prepare a parallel set of wells where a high concentration of the corresponding unlabeled deoxyglucose isomer (e.g., 100-fold excess) is added along with the radiolabeled isomer.

  • To confirm transporter-mediated uptake, a set of wells can be pre-treated with a glucose transporter inhibitor like phloretin or cytochalasin B.

  • Remove the pre-incubation buffer and add the uptake solution to the cells.

  • Incubate for a defined period (e.g., 5-15 minutes) at 37°C. The optimal time should be determined empirically to ensure linear uptake.

• Termination of Uptake:

  • Rapidly aspirate the uptake solution.

  • Wash the cells three times with ice-cold KRH buffer containing a glucose transporter inhibitor to stop any further uptake and remove extracellular radiolabel.

• Cell Lysis and Scintillation Counting:

  • Lyse the cells by adding cell lysis buffer to each well and incubating for at least 30 minutes.

  • Transfer the lysate to scintillation vials.

  • Add scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the protein concentration in a parallel set of wells to normalize the radioactivity counts.

  • Calculate the specific uptake by subtracting the non-specific uptake (from wells with excess unlabeled isomer) from the total uptake.

  • Express the results as counts per minute (CPM) or disintegrations per minute (DPM) per microgram of protein.

Visualizing the Workflow: Deoxyglucose Uptake Assay

Caption: A generalized workflow for a radiolabeled deoxyglucose uptake assay.

Conclusion: Selecting the Right Tool for the Job

The choice of a deoxyglucose isomer for your research should be guided by a clear understanding of its distinct metabolic fate.

• 2-Deoxy-D-glucose is the gold standard for inducing and studying the effects of potent glycolytic inhibition downstream of hexokinase. Its metabolic trapping makes it an excellent tool for imaging glucose uptake with radiolabeled versions (e.g., [¹⁸F]FDG-PET).

• 1,6-Anhydro-β-D-glucopyranose has limited utility for studying intracellular metabolism in mammalian systems due to its apparent metabolic inertia. Its primary relevance is in environmental science and as a potential scaffold in chemical synthesis.

• 5-Thio-D-glucose offers a more nuanced approach to modulating glycolysis by competitively inhibiting both the entry of glucose into the cell and its initial phosphorylation. This makes it a valuable tool for dissecting the kinetics of glucose transport and hexokinase activity.

By appreciating the unique biochemical properties of these isomers, researchers can design more precise experiments and accelerate the development of novel therapeutic strategies that target the metabolic vulnerabilities of diseases.

References

• Aft, R. L., Zhang, F. W., & Gius, D. (2002). Evaluation of 2-deoxy-D-glucose as a chemotherapeutic agent: mechanism of cell death. British journal of cancer, 87(7), 805–812. [Link]

• Dorland, L., Wadman, S. K., Fabery de Jonge, H., & Ketting, D. (1986). 1,6-Anhydro-beta-D-glucopyranose (beta-glucosan), a constituent of human urine. Clinica chimica acta; international journal of clinical chemistry, 159(1), 11–16. [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for Levoglucosan (HMDB0000640). Retrieved January 16, 2026, from [Link]

• Pajak, B., Siwiak, E., Sołtyka, M., Priebe, A., & Priebe, W. (2019). 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. International journal of molecular sciences, 21(1), 234. [Link]

• Lane, P., Vinta, K., & Rance, M. (1982). Effect of 5-thio-D-glucose on hexose transport and metabolism in the mouse small intestine. The Journal of pharmacy and pharmacology, 34(5), 309–313. [Link]

• Kitamura, Y., Abe, Y., & Yasui, T. (1991). Metabolism of Levoglucosan (1,6-Anhydro-β-d-glucopyranose) in Microorganisms. Agricultural and Biological Chemistry, 55(2), 515-521. [Link]

• Tielens, A. G., Houweling, M., & Van den Bergh, S. G. (1985). The effect of 5-thioglucose on the energy metabolism of Schistosoma mansoni in vitro. Biochemical pharmacology, 34(18), 3369–3373. [Link]

• Kurtoglu, M., Gao, N., & Lampidis, T. J. (2007). Targeting of isozyme-specific functions of hexokinase II in cancer. Journal of bioenergetics and biomembranes, 39(3), 231–237. [Link]

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• 3. 1,6-Anhydro-beta-D-glucopyranose (beta-glucosan), a constituent of human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemeo.com [chemeo.com]
• 5. A new synthesis of 1,6-anhydro-beta-D-glucopyranose (levoglucosan) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

A Researcher's Comparative Guide to the Structure-Activity Relationship of 3-Deoxy Sugars

For Researchers, Scientists, and Drug Development Professionals

In the landscape of carbohydrate chemistry and drug discovery, 3-deoxy sugars have emerged as a compelling class of molecules with a diverse range of biological activities. Their structural deviation from parent sugars, specifically the removal of the hydroxyl group at the C-3 position, imparts unique physicochemical properties that can profoundly influence their interaction with biological targets. This guide offers an in-depth comparison of the structure-activity relationships (SAR) of various 3-deoxy sugar derivatives, providing a critical resource for researchers engaged in the design and development of novel therapeutics.

The Significance of the 3-Deoxy Scaffold: A Gateway to Enhanced Biological Activity

The absence of the C-3 hydroxyl group in 3-deoxy sugars fundamentally alters their polarity, hydrogen bonding capacity, and conformational flexibility. This seemingly subtle modification can lead to a range of advantageous properties, including increased metabolic stability, enhanced cell membrane permeability, and altered binding affinities for enzymes and receptors. These attributes have been exploited in the development of agents with anticancer, antibacterial, and antihyperglycemic properties. Understanding the intricate relationship between the specific substituent at the C-3 position and the resulting biological effect is paramount for the rational design of more potent and selective drug candidates.

Comparative Analysis of Biological Activities

The versatility of the 3-deoxy sugar scaffold is evident in the diverse biological activities exhibited by its derivatives. This section provides a comparative overview of their performance as anticancer agents, α-glucosidase inhibitors, and antibacterial compounds, supported by available experimental data.

Anticancer Activity: A Tale of Two Deoxysugars and Beyond

The exploration of deoxysugars as anticancer agents has been largely dominated by the glucose analog, 2-deoxy-D-glucose (2-DG). 2-DG competitively inhibits glycolysis, a metabolic pathway often upregulated in cancer cells (the Warburg effect), leading to ATP depletion and cell death.[1][2] While direct comparative data for a wide range of 3-deoxy sugar analogs in oncology is still emerging, studies on fluorinated derivatives provide valuable insights.

Table 1: Comparative Cytotoxicity of Deoxyglucose Analogs in Cancer Cell Lines

Compound	Cancer Cell Line	IC50 Value	Key Observations	Reference
2-Deoxy-D-glucose (2-DG)	SkBr3 (Breast)	~4 mM	Complete inhibition of cell growth.[3]	BenchChem
2-Deoxy-D-glucose (2-DG)	A549 (Lung)	9.08 ±0.55 mM	Synergistic effects observed with the mitochondrial complex I inhibitor, annonacin.[4]	ResearchGate
3-Deoxy-3-fluoro-D-glucose (3-FG)	Rat Brain Synaptosomes	Not cytotoxic; primarily a metabolic tracer.	Metabolized via aldose reductase and glucose dehydrogenase, not primarily through glycolysis.[5]	PubMed
2-Deoxy-2-fluoro-D-glucose (2-FG)	U87 (Glioblastoma)	More potent than 2-DG in hypoxic conditions.	More efficient substrate for hexokinase II than 2-DG, leading to greater inhibition of glycolysis.[1]	MDPI

Structure-Activity Relationship Insights:

The primary mechanism of action for many anticancer deoxysugars is the inhibition of glycolysis.[3] The substitution pattern on the sugar ring plays a critical role in their efficacy.

• Position of Deoxygenation: The position of the removed hydroxyl group significantly impacts the mechanism of action. 2-deoxygenation leads to the formation of a stable 6-phosphate metabolite that inhibits key glycolytic enzymes.[1] In contrast, 3-deoxy-3-fluoro-D-glucose (3-FG) is a poorer substrate for glycolytic enzymes and is instead metabolized through alternative pathways.[5]

• Halogenation: The introduction of a fluorine atom, particularly at the C-2 position, can enhance cytotoxic effects, especially in the hypoxic environment characteristic of solid tumors.[1] This is attributed to its ability to be more efficiently phosphorylated by hexokinase II, leading to a more potent inhibition of glycolysis.[1]

Experimental Workflow: Assessing Cytotoxicity

The following diagram illustrates a typical workflow for evaluating the anticancer activity of 3-deoxy sugar derivatives.

Caption: Impact of C-3 modification on α-glucosidase inhibition.

Antibacterial Activity: Targeting Bacterial Cell Wall Synthesis and Other Pathways

Certain 3-deoxy sugar derivatives, particularly those containing an amino group at the C-3 position, have demonstrated promising antibacterial properties. 3-Amino-3-deoxy-D-glucose, a known antibiotic, has been shown to inhibit bacterial cell wall synthesis. [6]The exploration of other C-3 substituted analogs is an active area of research.

Table 3: Comparative Antibacterial Activity of 3-Amino Sugar Derivatives

Compound	Target Organism	MIC Value (µg/mL)	Mechanism of Action	Reference
3-Amino-3-deoxy-D-glucose	Staphylococcus aureus	100	Inhibition of bacterial cell wall synthesis. [6]	PubMed
Amino/Nitro Substituted 3-Arylcoumarins	Staphylococcus aureus	Comparable to ampicillin	Dependent on the substitution pattern on the 3-arylcoumarin scaffold. [7]	MDPI
Sugar Fatty Acid Esters	Staphylococcus enteritidis	4 (Gentamicin control)	Activity decreases with increasing fatty acid chain length.	ResearchGate

Structure-Activity Relationship Insights:

The antibacterial efficacy of 3-deoxy sugar derivatives is dictated by the nature of the substituent at the C-3 position and its ability to interfere with essential bacterial processes.

• The Amino Group: The presence of an amino group at the C-3 position appears to be a key pharmacophore for activity against certain Gram-positive bacteria, likely due to its role in disrupting cell wall biosynthesis. [6]* Lipophilicity: As observed with sugar fatty acid esters, the lipophilicity of the molecule can influence its ability to penetrate bacterial cell membranes. An optimal lipophilicity is required for potent activity.

Experimental Protocols: A Foundation for Reliable Comparison

The objective comparison of the biological activities of 3-deoxy sugar derivatives relies on the use of standardized and well-validated experimental protocols. This section provides detailed methodologies for key assays.

Protocol for MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• 96-well tissue culture plates

• Cancer cell line of interest

• Complete cell culture medium

• 3-Deoxy sugar analogs (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 3-deoxy sugar analogs in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol for α-Glucosidase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the α-glucosidase enzyme.

Materials:

• 96-well microplate

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• Phosphate buffer (e.g., 50 mM, pH 6.8)

• 3-Deoxy sugar analogs

• Acarbose (as a positive control)

• Sodium carbonate (Na₂CO₃) solution (e.g., 0.1 M) to stop the reaction

• Microplate reader

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, add 50 µL of phosphate buffer, 10 µL of the 3-deoxy sugar analog solution at various concentrations, and 20 µL of the α-glucosidase solution.

• Pre-incubation: Gently mix and pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add 20 µL of the pNPG solution to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 20 minutes.

• Reaction Termination: Add 50 µL of the Na₂CO₃ solution to each well to stop the reaction.

• Absorbance Measurement: Measure the absorbance of the yellow p-nitrophenol product at 405 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition and determine the IC₅₀ value.

Protocol for Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Bacterial strain of interest

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

• 3-Deoxy sugar analogs

• Standard antibiotic (as a positive control)

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 5 x 10⁵ CFU/mL) in the growth medium.

• Compound Dilution: Prepare serial two-fold dilutions of the 3-deoxy sugar analogs in the 96-well plate.

• Inoculation: Add the bacterial inoculum to each well containing the compound dilutions. Include a positive control (bacteria with no compound) and a negative control (medium only).

• Incubation: Incubate the plate at 37°C for 16-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth (no turbidity). This can be assessed visually or by measuring the optical density at 600 nm.

Conclusion and Future Directions

The structure-activity relationships of 3-deoxy sugars are a rich and complex field with significant potential for drug discovery. The removal of the C-3 hydroxyl group provides a versatile scaffold that can be functionalized to target a variety of biological processes. While significant progress has been made in understanding the SAR of these compounds as anticancer, antidiabetic, and antibacterial agents, there remains a clear need for more systematic and comparative studies. Future research should focus on the synthesis and evaluation of diverse libraries of 3-deoxy sugar analogs to build more comprehensive SAR models. Such endeavors, coupled with advanced computational modeling and structural biology studies, will undoubtedly accelerate the development of novel and effective 3-deoxy sugar-based therapeutics.

References

• Do, T. H., & Sichaem, J. (2022). Three new flavonoid derivatives from the stem bark of Melodorum fruticosum. ResearchGate. [Link]

• Umezawa, S., et al. (1977). Studies on Bacterial Cell Wall Inhibitors. III. 3-amino-3-deoxy-D-glucose, an Inhibitor of Bacterial Cell Wall Synthesis. Biochimica et Biophysica Acta. [Link]

• Al-Shammari, A. M. (2023). MTT (Assay protocol). protocols.io. [Link]

• Horton, T. (n.d.). MTT Cell Assay Protocol. [Link]

• Wlodkowic, D., et al. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Pharmaceuticals. [Link]

• Spizek, J., & Rezanka, T. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols. [Link]

• Nayef, A. (2016). Determination of minimum inhibitory concentrations (MICs) of antibacterial agents for bacteria isolated from malva. MOJ Proteomics & Bioinformatics. [Link]

• Khan, A., et al. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR Protocols. [Link]

• Zhu, Y., & Zhong, K. (2022). Synthesis of activity evaluation of flavonoid derivatives as ɑ-glucosidase inhibitors. Frontiers in Chemistry. [Link]

• Abdel-Mageed, W. M., et al. (2022). MIC values (µg/mL) of the tested sugar fatty acids against selected... ResearchGate. [Link]

• Pajak, B., et al. (2019). 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. International Journal of Molecular Sciences. [Link]

• Chhapola, A., et al. (2022). In Vitro α-Glucosidase and α-Amylase Inhibition, Cytotoxicity and Free Radical Scavenging Profiling of the 6-Halogeno and Mixed 6,8-Dihalogenated 2-Aryl-4-methyl-1,2-dihydroquinazoline 3-Oxides. Molecules. [Link]

• Sun, H., et al. (2020). Discovery of New α-Glucosidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation. Frontiers in Chemistry. [Link]

• Nakada, T., et al. (1990). In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. Journal of Biological Chemistry. [Link]

• Taylor, N. F., & Hill, L. (1975). The bacterial metabolism of 3-deoxy-3-flouro-D-glucose. University of Bath's research portal. [Link]

• Borges, F., et al. (2015). Synthesis and Structure-Activity Relationships of Novel Amino/Nitro Substituted 3-Arylcoumarins as Antibacterial Agents. Molecules. [Link]

• Zhu, Y., & Zhong, K. (2022). Synthesis of activity evaluation of flavonoid derivatives as ɑ-glucosidase inhibitors. Frontiers in Chemistry. [Link]

• Wikipedia. (2023). 3-Deoxyglucosone. [Link]

• PubChem. (n.d.). 3-deoxy-D-glucose. [Link]

• Raff, R. A., & Wheat, R. W. (1967). Characterization of 3-amino-3,6-dideoxy-D-glucose from a bacterial lipopolysaccharide. Journal of Biological Chemistry. [Link]

• Takatsuki, A., et al. (1987). 3-Amino-3-deoxy-D-glucose: an antibiotic produced by a deep-sea bacterium. Experientia. [Link]

• Co, E. M., et al. (2025). Comparative Evaluation of Annonacin and 2-Deoxy-D-glucose on Lung Adenocarcinoma and Normal Bronchial Cells: Differential Effects on Viability, Proliferation and Antioxidant Defense. ResearchGate. [Link]

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• 2. 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Deoxy-D-xylo-hexose

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-Deoxy-D-xylo-hexose. As laboratory professionals, our responsibility extends beyond the bench to ensure that all chemical waste is managed in a manner that protects both personnel and the environment. This document is structured to provide not just procedural instructions, but also the scientific rationale behind them, empowering you to make informed safety decisions.

Chemical Profile and Core Safety Assessment

3-Deoxy-D-xylo-hexose is a deoxy sugar, a derivative of the monosaccharide xylose. To establish a robust safety protocol, we must first understand its intrinsic properties. While specific hazard data for this exact compound is not extensively documented, a reliable assessment can be made by examining closely related structures like 2-Deoxy-D-glucose and D-Xylose, for which comprehensive Safety Data Sheets (SDS) are available.

Based on these analogs, 3-Deoxy-D-xylo-hexose is not considered a hazardous substance according to the OSHA Hazard Communication Standard (29 CFR 1910.1200).[1] These types of simple carbohydrates are generally stable, not classified as corrosive, ignitable, or reactive, and do not present known carcinogenic or significant toxicological threats under normal laboratory conditions.[2][3] They are also biodegradable.[2]

However, the absence of a formal hazard classification does not permit negligence. Adherence to good industrial hygiene and safety practices is mandatory for handling any laboratory chemical.[1]

Safe Handling and Personal Protective Equipment (PPE)

Before proceeding with disposal, ensure the material is handled correctly to minimize exposure risk. The primary risks associated with non-hazardous powders like this are mild eye, skin, or respiratory irritation from dust.

Standard Laboratory PPE is required:

• Eye Protection : Wear safety glasses with side shields or goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][4]

• Hand Protection : Wear appropriate protective gloves (e.g., nitrile) to prevent skin contact.[1]

• Body Protection : A standard laboratory coat should be worn.[1]

• Respiratory Protection : Under normal use conditions where dust is not significantly generated, no respiratory protection is needed.[4] If handling large quantities that may create dust, ensure work is performed in a well-ventilated area or use a NIOSH/MSHA approved respirator.[1]

Disposal Protocol: A Step-by-Step Guide

The appropriate disposal route for 3-Deoxy-D-xylo-hexose depends on its form (solid or aqueous) and whether it has been contaminated with other hazardous materials. The following workflow provides a clear decision-making process.

Caption: Disposal decision workflow for 3-Deoxy-D-xylo-hexose.

Detailed Procedural Steps:

Step 1: Verification and Segregation

• Crucial First Step : Confirm that the 3-Deoxy-D-xylo-hexose waste is not contaminated with any other regulated hazardous chemicals (e.g., flammable solvents, heavy metals, acutely toxic substances).[5]

• If the material is mixed with a hazardous substance, the entire mixture must be treated as hazardous waste. The disposal procedure must then follow the guidelines for the most hazardous component in the mixture.[6]

Step 2: Disposal of Uncontaminated Waste

• For Solid Waste :

  • Place the uncontaminated solid 3-Deoxy-D-xylo-hexose in a suitable, sealed container.

  • Label the container clearly as "Non-hazardous laboratory waste" or as required by your institution.

  • Dispose of the container in the designated receptacle for standard, non-hazardous solid chemical waste.

• For Aqueous Solutions :

  • Ensure the solution does not contain other hazardous solutes.

  • Check the pH of the solution. If it is acidic or basic from buffers or other reagents, neutralize it to a pH between 6.0 and 8.0.

  • Dispose of the neutralized solution down the sanitary sewer, flushing with a copious amount of running water (at least a 20-fold excess) to ensure dilution. This practice is acceptable for biodegradable, non-toxic substances.[2]

Step 3: Empty Container Decontamination and Disposal

• Properly decontaminating empty containers is a critical safety step to protect custodial staff and prevent environmental contamination.[5]

• Triple Rinse Procedure :

  • Rinse the empty container that held the 3-Deoxy-D-xylo-hexose with water (or a suitable solvent if the material was in a non-aqueous solution) three times.[7]

  • Collect the first rinsate as chemical waste if there is a possibility of contamination. Subsequent rinsates from a non-hazardous material can typically be sewered.

  • After rinsing, obliterate or deface the original chemical label to prevent confusion.[7][8]

  • Dispose of the clean, rinsed container in the appropriate laboratory waste stream (e.g., glass recycling bin, plastic waste).[8]

Spill Management

In the event of an accidental spill, follow these procedures:

• Ensure Proper PPE : Wear the PPE outlined in Section 2.

• Contain the Spill : For solid spills, avoid generating dust.

• Clean-Up :

  • Carefully sweep up the solid material and place it into a suitable, labeled container for disposal.[1][4]

  • Clean the affected area thoroughly with soap and water.[2]

• Reporting : Report the spill to your laboratory supervisor or Environmental Health & Safety (EHS) office, in accordance with your institution's policy.

Summary of Disposal Procedures

Parameter	Guideline	Source(s)
Hazard Classification	Not considered hazardous under OSHA 29 CFR 1910.1200.	[1]
Required PPE	Safety glasses, gloves, lab coat.	[1][4]
Solid Waste Disposal	Dispose of as non-hazardous solid laboratory waste.	[2]
Aqueous Solution Disposal	Neutralize pH if necessary, then dispose via sanitary sewer with copious water.	[2]
Container Disposal	Triple rinse, deface label, and dispose of in regular lab glass/plastic waste.	[7][8]
Spill Cleanup	Sweep up solid, clean area with soap and water.	[1][2]

Disclaimer : These guidelines are based on available safety data for analogous compounds. It is the legal and ethical responsibility of the individual laboratory worker to consult and comply with all local, state, and federal waste disposal regulations, as well as their own institution's specific EHS policies.[2][5]

References

• Title: Chemical Waste Disposal Guidelines Source: Emory University, Department of Chemistry URL: [Link]

• Title: MATERIAL SAFETY DATA SHEET for Monosaccharides, Disaccharide and Polysaccharides Source: EY Laboratories, Inc. URL: [Link]

• Title: Hazardous Waste Disposal Guide Source: Northwestern University, Research Safety URL: [Link]

• Title: Laboratory Chemical Waste Handling and Disposal Guidelines Source: University of Canterbury URL: [Link]

• Title: SAFETY DATA SHEET for 2-Deoxy-D-glucose Source: OU College of Dentistry URL: [Link]

• Title: LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES Source: University of Pennsylvania, EHRS URL: [Link]

• Title: Safety Data Sheet: D(+)-Xylose Source: Carl ROTH URL: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Deoxy-D-xylo-hexose

In the landscape of drug development and biochemical research, the meticulous handling of specialized reagents is paramount. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 3-Deoxy-D-xylo-hexose. As a deoxygenated carbohydrate, its reactivity may differ from its parent hexose, necessitating a thorough understanding of appropriate handling protocols to ensure laboratory safety and experimental integrity.[1] This document moves beyond a simple checklist, offering a procedural and scientific rationale for the recommended personal protective equipment (PPE), operational workflows, and disposal methods.

Understanding the Hazard Profile of 3-Deoxy-D-xylo-hexose

• Analogous Compounds: The SDS for a similar compound, 2-Deoxy-D-glucose, indicates that it is not classified as hazardous under the US OSHA Hazard Communication Standard.[2] However, it is still recommended to handle it with standard laboratory precautions to avoid irritation and unnecessary exposure.[2]

• Deoxysugar Reactivity: Research suggests that deoxysugars can exhibit increased reactivity compared to their parent sugars.[1] This is attributed to alterations in the molecule's electronic environment and conformational flexibility due to the absence of a hydroxyl group.[1] While this heightened reactivity is often exploited in synthetic chemistry, it underscores the need for careful handling to prevent unintended reactions.

Given this information, a cautious approach is warranted. The following PPE and handling guidelines are designed to provide a robust system of protection.

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is crucial to mitigate potential risks. The following table summarizes the recommended PPE for handling 3-Deoxy-D-xylo-hexose in various laboratory settings.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions of solid 3-Deoxy-D-xylo-hexose	ANSI Z87.1 compliant safety glasses with side shields	Nitrile or latex gloves	Standard laboratory coat	Recommended if weighing large quantities or if dust is generated. An N95 respirator is sufficient.
Handling solutions of 3-Deoxy-D-xylo-hexose	ANSI Z87.1 compliant safety glasses with side shields	Nitrile or latex gloves	Standard laboratory coat	Not generally required
Reactions involving heating or potential for splashing	Chemical splash goggles or a face shield worn over safety glasses	Nitrile or latex gloves	Chemical-resistant laboratory coat or apron over a standard lab coat	Not generally required unless volatile reactants or byproducts are involved
Cleaning spills	Chemical splash goggles	Chemical-resistant gloves (e.g., thicker nitrile or neoprene)	Chemical-resistant laboratory coat or apron	An N95 respirator is recommended if the spill involves a powdered form of the compound.

Rationale for PPE Selection:

• Eye and Face Protection: The primary risk from handling solid sugars is eye irritation from airborne dust. Safety glasses with side shields provide adequate protection for low-risk manipulations. For activities with a higher risk of splashes, such as heating solutions or handling larger volumes, chemical splash goggles or a face shield are essential to protect against direct contact with the eyes and face.

• Hand Protection: Nitrile or latex gloves provide a sufficient barrier against accidental skin contact with the solid or its solutions. It is crucial to change gloves immediately if they become contaminated.

• Body Protection: A standard laboratory coat is necessary to protect clothing and skin from minor spills and contamination. For procedures with a greater splash potential, a chemical-resistant apron provides an additional layer of protection.

• Respiratory Protection: While 3-Deoxy-D-xylo-hexose is not expected to be highly volatile, inhaling fine powders can cause respiratory irritation. The use of an N95 respirator is a prudent measure when weighing out the solid, especially in larger quantities or in areas with suboptimal ventilation, to minimize the inhalation of airborne particulates.

Operational Workflow for Safe Handling

A systematic approach to handling 3-Deoxy-D-xylo-hexose from receipt to disposal is critical for maintaining a safe laboratory environment.

Caption: A workflow diagram illustrating the key stages of safely handling 3-Deoxy-D-xylo-hexose.

Step-by-Step Protocol:

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage.

  • Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[2] The container should be tightly sealed.

  • Log the compound in your chemical inventory.

• Preparation of Solutions:

  • When weighing the solid, do so in a designated area, preferably in a fume hood or on a bench with good ventilation, to minimize dust inhalation.

  • Use appropriate anti-static measures if weighing out fine powders to prevent dispersal.

  • Add the solid to the solvent slowly to avoid splashing.

  • Ensure all containers are clearly and accurately labeled with the compound name, concentration, date, and your initials.

• Experimental Use:

  • Always wear the appropriate PPE as outlined in the table above.

  • Handle solutions with care to avoid spills and splashes.

  • If heating the compound, use a water bath or a heating mantle with temperature control to prevent uncontrolled decomposition.

• Spill Management:

  • Solid Spills: For small spills, gently sweep up the material, avoiding the generation of dust, and place it in a sealed container for disposal.

  • Liquid Spills: For small spills of solutions, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper waste management is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: Uncontaminated 3-Deoxy-D-xylo-hexose can likely be disposed of as non-hazardous chemical waste, in accordance with local regulations. However, it is best practice to consult your institution's Environmental Health and Safety (EHS) office for specific guidance.

• Liquid Waste: Aqueous solutions of 3-Deoxy-D-xylo-hexose, in the absence of other hazardous chemicals, can typically be disposed of down the drain with copious amounts of water. Again, confirm this with your local EHS guidelines.

• Contaminated Materials: Any materials contaminated with 3-Deoxy-D-xylo-hexose, such as gloves, paper towels, and spill cleanup materials, should be placed in a sealed bag and disposed of as solid chemical waste.

Conclusion

While 3-Deoxy-D-xylo-hexose is not expected to be a highly hazardous compound, a diligent and informed approach to its handling is essential. By understanding its properties as a deoxysugar and adhering to the comprehensive PPE, operational, and disposal plans outlined in this guide, researchers can ensure a safe and productive laboratory environment. Always prioritize safety and consult your institution's EHS department for specific guidance and in case of any uncertainty.

References

• Decoding the Reactivity of Deoxy Sugars: Exploring Their Superiority Compared to Parent Sugars. (2024). Carbohydrate Chemistry. [Link]

Sources

• 1. chemtry.in [chemtry.in]
• 2. fishersci.com [fishersci.com]